8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• CAS: 3449-50-1

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

This guide provides a comprehensive overview of the synthetic pathway to 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, a key heterocyclic scaffold. The content herein is curated for researchers, scientists, and professionals in drug development who require a deep, mechanistic understanding and practical, field-proven protocols. We will delve into the strategic considerations behind the chosen synthetic route, elucidate the reaction mechanism with authoritative citations, and provide a detailed experimental protocol.

Introduction: The Significance of the Tetrahydrocarbazole Scaffold

The 1,2,3,4-tetrahydrocarbazole framework is a prominent structural motif found in numerous natural products and biologically active compounds.[1][2] This tricyclic system, consisting of a pyrrole ring fused to a benzene and a cyclohexane ring, has garnered significant attention in medicinal chemistry due to its association with a wide array of pharmacological activities.[1][3] Derivatives of tetrahydrocarbazole have shown potential as anti-Alzheimer, antimicrobial, antifungal, anticancer, antipsychotic, and anti-inflammatory agents.[1][3] The specific target of this guide, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, serves as a valuable intermediate for the synthesis of more complex carbazole derivatives with potential therapeutic applications.[4][5]

The Premier Synthetic Route: Fischer Indole Synthesis

The most common and efficient method for the synthesis of tetrahydrocarbazoles, including 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, is the Fischer indole synthesis.[1][6][7] This venerable reaction, discovered by Emil Fischer in 1883, involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed in situ from an arylhydrazine and a ketone or aldehyde.[6][7][8] For the synthesis of our target molecule, the key starting materials are o-tolylhydrazine (or its hydrochloride salt) and 1,2-cyclohexanedione monoethylene ketal, which generates the required 2-oxocyclohexanone derivative under the reaction conditions. A more direct approach involves the reaction of 2-(o-tolylhydrazono)cyclohexanone.[9]

The choice of the Fischer indole synthesis is underpinned by its reliability, versatility, and the ready availability of the starting materials. The reaction proceeds by heating the arylhydrazone in the presence of a Brønsted or Lewis acid catalyst.[6][10]

Reaction Mechanism: A Step-by-Step Elucidation

The mechanism of the Fischer indole synthesis is a classic example of a pericyclic reaction coupled with acid catalysis. It can be broken down into the following key steps:

• Hydrazone Formation: The initial step is the condensation of o-tolylhydrazine with a suitable cyclohexanone derivative to form the corresponding arylhydrazone. This is a standard imine formation reaction.[7][8]

• Tautomerization to Ene-hydrazine: The hydrazone then tautomerizes to the more reactive ene-hydrazine intermediate under acidic conditions.[6][7]

• [11][11]-Sigmatropic Rearrangement: The protonated ene-hydrazine undergoes a[11][11]-sigmatropic rearrangement, a type of Claisen rearrangement, to form a di-imine intermediate. This is the key bond-forming step that creates the carbon-carbon bond necessary for the indole ring system.[6][8]

• Rearomatization: The di-imine intermediate rearomatizes to form a more stable aniline derivative.[8]

• Intramolecular Cyclization: The amino group of the aniline moiety then attacks the imine carbon in an intramolecular fashion to form a five-membered ring, resulting in an aminal.[6][8]

• Elimination of Ammonia: Finally, under acidic catalysis, the aminal eliminates a molecule of ammonia to generate the aromatic indole ring system, yielding the final tetrahydrocarbazolone product.[6][8][10]

This mechanistic pathway is well-established and supported by isotopic labeling studies.[6]

Visualizing the Synthesis Pathway

The following diagram illustrates the synthetic pathway for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one via the Fischer indole synthesis.

Caption: Fischer Indole Synthesis Pathway

Experimental Protocol

The following protocol is a representative procedure for the synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )
2-(2-o-tolylhydrazono)-cyclohexanone	N/A	216.29
Acetic Acid (glacial)	64-19-7	60.05
Hydrochloric Acid (concentrated)	7647-01-0	36.46
Petroleum Ether (60-80 °C)	8032-32-4	N/A
Ethyl Acetate	141-78-6	88.11
Silica Gel (for column chromatography)	7631-86-9	60.08

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-(2-o-tolylhydrazono)-cyclohexanone (0.216 g, 1.0 mmol) in a mixture of glacial acetic acid (20 mL) and concentrated hydrochloric acid (5 mL).[9]

• Reaction Execution: Heat the reaction mixture to reflux in a pre-heated oil bath at 125 °C for 2 hours.[9] The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into cold water with stirring.[9]

• Purification: The crude solid product that separates is collected by filtration. Further purification is achieved by column chromatography on silica gel, eluting with a mixture of petroleum ether and ethyl acetate (e.g., 98:2 v/v) to yield the pure 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.[9]

• Characterization: The final product can be characterized by standard analytical techniques such as ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry to confirm its structure and purity. The melting point of the recrystallized solid can also be determined.

Expected Yield

A yield of approximately 63% has been reported for this procedure.[9]

Alternative Synthetic Strategies

While the Fischer indole synthesis is the most prominent route, other methods for the synthesis of carbazole and tetrahydrocarbazole derivatives exist, including:

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction can be used to form the C-N bond in the carbazole ring system, often in a tandem C-H activation/amination process.[12][13][14]

• Japp-Klingemann Reaction: This reaction can be used to synthesize the necessary hydrazone intermediates for the Fischer indole synthesis from β-keto-esters and aryl diazonium salts.[15][16][17]

• Robinson Annulation: While not a direct method for carbazole synthesis, the Robinson annulation is a powerful tool for constructing the six-membered ring of the tetrahydrocarbazole system.[18][19][20][21]

These alternative methods can be valuable for accessing substituted carbazoles that may be difficult to prepare via the traditional Fischer indole synthesis.

Conclusion

The synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is most reliably and efficiently achieved through the Fischer indole synthesis. A thorough understanding of the reaction mechanism allows for optimization and adaptation of the protocol for the synthesis of a wide range of substituted tetrahydrocarbazolones. The provided experimental protocol offers a solid foundation for researchers to produce this valuable synthetic intermediate. The continued exploration of both classical and modern synthetic methodologies will undoubtedly lead to even more efficient and versatile routes to this important class of heterocyclic compounds.

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physicochemical properties of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

An In-depth Technical Guide to the Physicochemical Properties of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Introduction

8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a heterocyclic compound belonging to the tetrahydrocarbazolone family. This structural motif is of significant interest to the pharmaceutical and synthetic chemistry communities. Tetrahydrocarbazolones serve as crucial advanced intermediates in the total synthesis of a variety of naturally occurring carbazole alkaloids, many of which exhibit potent biological activities.[1][2] The strategic placement of the methyl group at the 8-position and the ketone at the 1-position provides a versatile scaffold for further chemical modification, making it a valuable building block in medicinal chemistry.

The physicochemical properties of an active pharmaceutical ingredient (API) or a key intermediate are fundamental parameters that dictate its behavior from synthesis and formulation to its ultimate pharmacokinetic and pharmacodynamic profile.[3][4] Properties such as solubility, lipophilicity (LogP), and ionization state (pKa) are critical determinants of a drug's absorption, distribution, metabolism, and excretion (ADME).[5] Therefore, a thorough understanding and characterization of these properties are paramount for researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of the known , based on available crystallographic data. For properties where experimental data is not publicly available, this document details authoritative, step-by-step protocols for their determination, empowering researchers to perform a full characterization.

Molecular and Crystal Structure

The definitive three-dimensional arrangement of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in the solid state has been elucidated by single-crystal X-ray diffraction.[1][2] This analysis provides an unambiguous confirmation of its chemical structure and offers critical insights into its intermolecular interactions.

The molecule crystallizes in a monoclinic system with the space group P2₁/n.[1][2] A key finding from the crystal structure is that the carbazole unit is not perfectly planar; the dihedral angle between the benzene and the fused pyrrole ring is 0.96(7)°.[1][2] The partially saturated cyclohexenone ring adopts an envelope conformation.[1][2] In the crystal lattice, molecules are linked by intermolecular N—H⋯O hydrogen bonds, forming R²₂(10) ring motifs.[1][2] This hydrogen bonding is a critical factor influencing the compound's melting point and potentially its solubility in protic solvents.

Table 1: Summary of Crystallographic Data for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one [1][2]

Parameter	Value
Chemical Formula	C₁₃H₁₃NO
Molecular Weight	199.24 g/mol
Crystal System	Monoclinic
Space Group	P2₁/n
Melting Point	443 K (170 °C)
Cell Dimensions	a = 10.5245(2) Å
b = 7.1564(1) Å
c = 13.5870(3) Å
β = 93.960(2)°
Cell Volume	1020.90(3) ų
Molecules per Unit Cell (Z)	4
Calculated Density (Dx)	1.296 Mg m⁻³

Core Physicochemical Properties: A Deeper Dive

The utility of a chemical entity in drug development is profoundly influenced by its core physicochemical properties. These characteristics govern how the molecule will behave in various environments, from a reaction flask to a physiological system.

Table 2: Summary of Key Physicochemical Properties

Property	Value / Status	Significance in Drug Development
Molecular Weight	199.24 g/mol [1][2]	Adheres to Lipinski's Rule of Five (<500 Da), favorable for oral absorption.
Melting Point	170 °C (443 K)[1][2]	Indicates solid-state stability and provides a parameter for purity assessment.
LogP (Lipophilicity)	Data not available	Governs membrane permeability, protein binding, and solubility.
Aqueous Solubility	Data not available	Crucial for absorption and bioavailability; impacts formulation strategies.
pKa (Ionization)	Data not available	Determines the charge state at physiological pH, affecting solubility and receptor interaction.
Thermal Stability	Data not available	Important for manufacturing (drying, milling) and long-term storage.

Melting Point and Thermal Stability

The experimentally determined melting point is a sharp 170 °C, which suggests a crystalline solid with good thermal stability in the solid state.[1][2] Beyond the melting point, a more detailed thermal profile can be obtained using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

• Expertise & Experience: TGA is essential for identifying the onset temperature of thermal decomposition, which is a critical parameter for setting drying temperatures during manufacturing and for assessing shelf-life stability. DSC complements this by detecting phase transitions, such as melting, and can reveal the presence of different polymorphs, which can have different solubilities and bioavailabilities. For carbazole derivatives, decomposition temperatures are often observed in the range of 270-460 °C, indicating high thermal stability.[6] A detailed protocol for this analysis is provided in the Experimental Protocols section.

Solubility

Aqueous solubility is a master variable in drug development, as a compound must be in solution to be absorbed through the gastrointestinal tract.[7] While the synthesis protocol indicates recrystallization from ethanol and purification using a petroleum ether/ethyl acetate mixture, quantitative solubility data in aqueous or standard organic solvents is not publicly available.[1]

• Trustworthiness: The "gold standard" for determining thermodynamic solubility is the shake-flask method.[8][9][10] This method ensures that a true equilibrium between the solid and dissolved states is reached, providing a reliable value that is essential for biopharmaceutical classification (BCS). A detailed workflow for this robust method is provided in the protocols section.

Lipophilicity (Partition Coefficient)

The octanol-water partition coefficient (LogP) is the primary measure of a compound's lipophilicity or hydrophobicity. It is a key predictor of a drug's ability to cross biological membranes, its binding to plasma proteins, and its potential for metabolism by cytochrome P450 enzymes. While no experimental LogP value exists for the title compound, a calculated XLogP3 of 3.6 is available for the closely related reduced analog (8-methyl-2,3,4,9-tetrahydro-1H-carbazole), suggesting the title compound is also quite lipophilic.[11]

• Authoritative Grounding: The definitive determination of LogP should be performed experimentally. The OECD Guideline 107 describes the shake-flask method, while Guideline 117 details the use of reverse-phase HPLC to estimate LogP, a method that is faster and requires less material.

Acidity/Basicity (pKa)

The pKa value defines the pH at which a molecule is 50% ionized. The N-H proton of the indole-like core is weakly acidic, while the carbonyl group can be weakly basic upon protonation. The ionization state is critical as it dramatically affects solubility, permeability, and the ability to interact with biological targets.

• Expertise & Experience: For compounds with poor aqueous solubility, traditional pKa determination can be challenging. Potentiometric titration in mixed organic-aqueous co-solvent systems is a robust and widely accepted technique.[12][13][14] By measuring the pKa at several co-solvent concentrations, an extrapolation to a purely aqueous environment can be made, yielding the thermodynamically relevant aqueous pKa. A protocol for this method is outlined below.

Analytical and Spectroscopic Characterization

Beyond the definitive X-ray structure, a suite of spectroscopic and chromatographic methods is essential for routine identification, purity assessment, and quality control.

Spectroscopic Profile (Expected)

While published spectra are not available, the expected characteristic signals can be predicted based on the known structure:

• ¹H NMR: Signals would be expected in the aromatic region (for the benzene ring protons), distinct signals for the three methylene groups (-CH₂-) of the cyclohexenone ring (likely complex multiplets), a singlet for the methyl group (-CH₃), and a broad singlet for the N-H proton.

• ¹³C NMR: Resonances would appear in the aromatic region, aliphatic region (for the methyl and methylene carbons), and a characteristic downfield signal for the carbonyl carbon (C=O) typically above 190 ppm.

• Infrared (IR) Spectroscopy: Key absorption bands would include a sharp, strong peak around 1650-1700 cm⁻¹ for the conjugated C=O stretch, N-H stretching around 3200-3400 cm⁻¹, aromatic C-H stretching just above 3000 cm⁻¹, and aliphatic C-H stretching just below 3000 cm⁻¹.

• Mass Spectrometry: With a molecular weight of 199.24 g/mol , high-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) in positive mode would be expected to show a prominent protonated molecular ion ([M+H]⁺) at m/z 200.1070.

Purity Determination by HPLC

High-Performance Liquid Chromatography (HPLC) is the cornerstone of purity analysis in the pharmaceutical industry. A reverse-phase HPLC (RP-HPLC) method would be the logical choice for this compound, separating it from potential impurities based on hydrophobicity.

• Trustworthiness: A self-validating HPLC protocol is one that is specific, linear, accurate, precise, and robust.[15] A typical starting point for method development would involve a C18 stationary phase with a mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer or formic acid in water) and an organic modifier like acetonitrile or methanol.[16][17] Detection would be performed using a UV detector, set to a wavelength where the carbazole chromophore has strong absorbance.

Experimental Protocols

This section provides detailed, actionable methodologies for the synthesis and characterization of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Synthesis via Fischer Indole Cyclization

This protocol is adapted from the reported synthesis used to generate the material for crystallographic analysis.[1] The causality behind this choice is that the Fischer indole synthesis is one of the most reliable and classic methods for constructing the carbazole core.[18]

Caption: Fischer Indole Synthesis Workflow.

Step-by-Step Protocol:

• Combine 2-(2-o-tolylhydrazono)-cyclohexanone (0.216 g, 1.0 mmol) with acetic acid (20 mL) and hydrochloric acid (5 mL) in a round-bottom flask.

• Heat the mixture to reflux using an oil bath pre-heated to 125 °C (398 K) for 2 hours.

• After the reaction is complete, cool the flask to room temperature.

• Pour the cooled reaction mixture into a beaker of cold water while stirring.

• Isolate the resulting brown solid precipitate.

• Purify the crude solid by column chromatography on silica gel, eluting with a mixture of petroleum ether and ethyl acetate (98:2 v/v).

• Combine the fractions containing the pure product and evaporate the solvent to yield the title compound.

• The final product can be recrystallized from ethanol to obtain high-purity, crystalline material.[1]

Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol follows the general principles of the well-established shake-flask method to provide reliable equilibrium solubility data.[8][9]

Caption: Shake-Flask Solubility Assay Workflow.

Step-by-Step Protocol:

• Add an excess amount of the solid compound (enough to ensure undissolved solid remains at equilibrium) to a glass vial.

• Add a precise volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) to the vial.

• Seal the vial and place it in an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C or 37 °C).

• Agitate the mixture for a sufficient time to reach equilibrium (typically 24 to 48 hours). The presence of undissolved solid should be visually confirmed.

• After equilibration, allow the suspension to settle. Separate the saturated supernatant from the excess solid by centrifugation or filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Prepare a standard curve of the compound in the same buffer system.

• Quantify the concentration of the dissolved compound in the supernatant using a validated analytical method, such as HPLC-UV, by comparing its response to the standard curve.

pKa Determination by Potentiometric Titration

This protocol describes a robust method for determining pKa values, particularly useful for compounds with limited aqueous solubility.[19][20]

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An In-depth Technical Guide to the Crystal Structure Analysis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

This guide provides a comprehensive technical overview of the crystal structure analysis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, a molecule of significant interest within the broader class of carbazole derivatives. Carbazole and its analogues are recognized as crucial structural motifs in numerous natural products and synthetic compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antidiabetic properties.[1][2] Their therapeutic potential makes them a vibrant platform in medicinal chemistry and new drug discovery.[3][4] A precise understanding of the three-dimensional atomic arrangement of these molecules, as provided by single-crystal X-ray diffraction, is paramount for elucidating structure-activity relationships (SAR) and designing novel therapeutic agents.[2][5][6]

This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the experimental choices and methodologies involved in determining and analyzing the crystal structure of this specific carbazole derivative.

The Strategic Importance of Crystallographic Analysis in Drug Discovery

Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for determining the atomic and molecular structure of a crystalline compound.[7][8] It provides unambiguous information on bond lengths, bond angles, and the conformation of the molecule, which are critical for understanding its chemical and physical properties.[7] For drug development professionals, this detailed structural information is invaluable for:

• Understanding Molecular Interactions: Visualizing how a molecule packs in a crystal lattice reveals key intermolecular interactions, such as hydrogen bonds and π–π stacking, which can be analogous to interactions with biological targets.

• Conformational Analysis: The crystal structure captures a low-energy conformation of the molecule, providing insights into its preferred shape.

• Absolute Stereochemistry: SCXRD is a powerful tool for the unambiguous determination of the absolute configuration of chiral centers.[9][10]

• Structure-Based Drug Design: A high-resolution crystal structure can serve as a foundational model for computational studies, including docking simulations and the rational design of more potent and selective analogues.

Synthesis and Crystallization: From Powder to Diffraction-Quality Single Crystals

The journey to a crystal structure begins with the synthesis of the compound and the subsequent growth of high-quality single crystals. The synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one can be achieved through established methods like the Fischer indole synthesis, which involves the reaction of a substituted phenylhydrazine with a cyclic ketone.[11]

Synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

A common synthetic route involves the condensation of 2-methylphenylhydrazine with cyclohexane-1,3-dione, followed by cyclization. While the initial search did not yield a specific paper on the synthesis of the title compound, a related synthesis of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde starts from 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, indicating its availability as a starting material.[12][13]

The Art and Science of Crystallization

Obtaining diffraction-quality single crystals is often the most challenging step in a crystal structure determination.[6][9][10] The process involves the slow and controlled transition of molecules from a disordered state in solution to a highly ordered crystalline lattice.[14] Several techniques can be employed for the crystallization of small organic molecules:

• Slow Evaporation: A solution of the compound in a suitable solvent is allowed to evaporate slowly, gradually increasing the concentration until it reaches supersaturation and crystals begin to form.[6]

• Vapor Diffusion: This is a highly effective method for small quantities of material.[14] A solution of the compound in one solvent is placed in a small, open vial, which is then sealed inside a larger container holding a more volatile solvent in which the compound is less soluble (the precipitant).[15] The vapor of the precipitant slowly diffuses into the solution, reducing the compound's solubility and inducing crystallization.[14][15]

• Liquid-Liquid Diffusion: A solution of the compound is carefully layered with a less dense, miscible solvent in which it is insoluble.[9] Crystals form at the interface where the two solvents slowly mix.

• Thermal Control (Cooling): A saturated solution of the compound at an elevated temperature is slowly cooled, decreasing the solubility and promoting crystal growth.[6]

For 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, the crystals for the published structure were obtained by slow evaporation from an ethanol solution.[16][17]

Experimental Protocol: Crystallization by Slow Evaporation

• Solvent Selection: Dissolve a small amount of purified 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in a minimum amount of a suitable solvent (e.g., ethanol) at room temperature to create a nearly saturated solution.

• Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean, small vial to remove any dust or particulate matter that could act as unwanted nucleation sites.

• Evaporation: Cover the vial with a cap or parafilm with a few small pinholes to allow for slow evaporation of the solvent.

• Incubation: Place the vial in a vibration-free environment and allow it to stand undisturbed for several days to weeks.

• Crystal Harvesting: Once suitable crystals have formed, carefully remove them from the mother liquor using a spatula or by decanting the solvent.

Single-Crystal X-ray Diffraction: Data Collection and Processing

Once a suitable single crystal is obtained, it is mounted on a diffractometer for X-ray analysis.[18] The fundamental principle of X-ray diffraction is that the electrons in the atoms of the crystal scatter an incident X-ray beam, and due to the periodic arrangement of the atoms, the scattered waves interfere constructively in specific directions, producing a diffraction pattern.[7][18]

Data Collection

The crystal is mounted on a goniometer head and placed in a stream of cold nitrogen gas (typically around 100-120 K) to minimize thermal vibrations and radiation damage.[16][17] An intense beam of monochromatic X-rays is directed at the crystal.[8] As the crystal is rotated, a series of diffraction images are collected using a detector, such as a CCD or CMOS detector.[18] Each image contains a pattern of diffraction spots, or reflections, of varying intensities.[8]

For 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, the data was collected at 110 K using an Oxford Diffraction Xcalibur Ruby Gemini diffractometer with Cu Kα radiation (λ = 1.54184 Å).[16][17]

Data Processing

The raw diffraction images are processed to determine the unit cell parameters, space group, and the intensities of each reflection.[19] This process typically involves:

• Indexing: Determining the unit cell dimensions and the orientation of the crystal lattice from the positions of the diffraction spots.

• Integration: Measuring the intensity of each reflection.

• Scaling and Merging: Correcting for experimental variations (e.g., fluctuations in beam intensity, crystal decay) and merging symmetry-equivalent reflections to produce a final set of unique reflections.[19]

Workflow: From Crystal to Reflection Data

Caption: Workflow for X-ray diffraction data collection and processing.

Structure Solution and Refinement

The ultimate goal of the crystallographic experiment is to determine the arrangement of atoms within the unit cell that gives rise to the observed diffraction pattern. This is achieved through the processes of structure solution and refinement.

Structure Solution

The "phase problem" is a central challenge in crystallography: while the intensities of the diffracted X-rays are measured, their phases are lost. Structure solution methods are computational techniques used to estimate these initial phases. Common methods include Direct Methods and Patterson methods. The solution provides an initial, approximate model of the electron density and atomic positions.

Structure Refinement

The initial atomic model is then refined against the experimental data using a least-squares minimization procedure. This iterative process adjusts the atomic coordinates, displacement parameters (which describe the thermal motion of the atoms), and other parameters to improve the agreement between the calculated and observed diffraction intensities. The quality of the final model is assessed by the R-factor, with lower values indicating a better fit.

Software packages like SHELX and Olex2 are widely used for structure solution and refinement.[7][20][21][22][23][24]

Crystal Structure of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

The crystal structure of the title compound was successfully determined by Archana et al. (2010).[16][17] The key crystallographic and structural features are summarized below.

Crystallographic Data

Parameter	Value
Chemical Formula	C₁₃H₁₃NO
Formula Weight	199.24
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	10.5245 (2)
b (Å)	7.1564 (1)
c (Å)	13.5870 (3)
β (°)	93.960 (2)
Volume (ų)	1020.90 (3)
Z	4
Calculated Density (Mg m⁻³)	1.296
Temperature (K)	110
R-factor (R1)	0.044
wR2 (all data)	0.120

Data sourced from Archana et al. (2010).[16][17]

Molecular and Supramolecular Structure

The analysis of the crystal structure reveals several important features:

• Molecular Conformation: The cyclohexenone ring adopts an envelope conformation.[16][17] The dihedral angle between the benzene ring and the fused pyrrole ring is very small (0.96 (7)°), indicating a nearly planar carbazole core.[16][17]

• Intermolecular Hydrogen Bonding: The most significant intermolecular interaction is an N—H···O hydrogen bond. These bonds link molecules into centrosymmetric dimers, forming R²₂(10) ring motifs.[16][17] This is a robust and common hydrogen-bonding pattern.

• Weak Interactions: In addition to the strong hydrogen bonds, the crystal packing is further stabilized by weak C—H···π interactions involving the benzene ring.[16][17]

Diagram: Key Intermolecular Interactions

Sources

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Current Developments in the Pharmacological Activities and Synthesis of Carbazole Derivatives | Bentham Science [benthamscience.com]
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• 7. creative-biostructure.com [creative-biostructure.com]
• 8. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 9. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 10. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 11. acgpubs.org [acgpubs.org]
• 12. Synthesis and crystal structure of 1-hy­droxy-8-methyl-9H-carbazole-2-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.iucr.org [journals.iucr.org]
• 14. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
• 15. lafactoria.lec.csic.es [lafactoria.lec.csic.es]
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• 17. 8-Methyl-2,3,4,9-tetra­hydro-1H-carbazol-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 19. portlandpress.com [portlandpress.com]
• 20. Crystallographic Facilities @ Otterbein · Crystals@Otterbein [crystals.symotter.org]
• 21. sourceforge.net [sourceforge.net]
• 22. imserc.northwestern.edu [imserc.northwestern.edu]
• 23. Olex2 | OlexSys [olexsys.org]
• 24. OLEX2: a complete structure solution, refinement and analysis program (2009) | Oleg V. Dolomanov | 25835 Citations [scispace.com]

An In-Depth Technical Guide to the Spectroscopic Data of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Introduction: The Significance of Substituted Tetrahydrocarbazolones

Tetrahydrocarbazolones are a class of compounds that form the structural core of numerous naturally occurring alkaloids and synthetically important molecules. Their rigid, fused-ring system and the presence of a reactive ketone functionality make them versatile intermediates in the synthesis of a wide array of biologically active compounds. The specific compound of interest, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (C₁₃H₁₃NO, Molar Mass: 199.24 g/mol ), presents a unique substitution pattern that influences its electronic and conformational properties.[1][2] A thorough understanding of its spectroscopic signature is paramount for its identification, characterization, and utilization in further synthetic endeavors.

Molecular Structure and Conformation

The foundational understanding of any spectroscopic data begins with the molecule's three-dimensional structure. X-ray crystallography studies of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one reveal a non-planar carbazole unit.[1] The cyclohexenone ring typically adopts an envelope or half-chair conformation to minimize steric strain. The dihedral angle between the benzene and fused pyrrole rings is a key structural parameter that influences the extent of electronic communication across the ring system.[1]

Spectroscopic Characterization: A Predictive Approach

The following sections detail the predicted spectroscopic data for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one based on the analysis of structurally similar compounds and established spectroscopic theory.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR is a powerful tool for elucidating the connectivity and chemical environment of hydrogen atoms in a molecule. The predicted ¹H NMR spectrum of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in a deuterated solvent such as CDCl₃ would exhibit distinct signals for the aromatic, aliphatic, N-H, and methyl protons.

Predicted ¹H NMR Chemical Shifts:

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale and Comparative Insights
N-H	~8.0-9.0	br s	-	The N-H proton of the indole moiety is typically deshielded and appears as a broad singlet. Its chemical shift is sensitive to solvent and concentration.
Aromatic Protons (H-5, H-6, H-7)	~7.0-7.5	m	-	The protons on the benzene ring will appear as a complex multiplet. The electron-donating effect of the nitrogen and the electron-withdrawing effect of the carbonyl group will influence their precise chemical shifts.
Aliphatic Protons (H-4)	~2.9-3.1	t	~6-7	These protons are adjacent to the aromatic ring and will appear as a triplet due to coupling with the H-3 protons.
Aliphatic Protons (H-2)	~2.6-2.8	t	~6-7	These protons are alpha to the carbonyl group, leading to a downfield shift. They will appear as a triplet due to coupling with the H-3 protons.
Aliphatic Protons (H-3)	~2.1-2.3	m	-	These protons are coupled to both H-2 and H-4, resulting in a more complex multiplet.
Methyl Protons (8-CH₃)	~2.4-2.5	s	-	The methyl group attached to the aromatic ring will appear as a singlet in the upfield region of the aromatic signals.

Experimental Protocol for ¹H NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Obtain the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR provides information about the carbon skeleton of a molecule. The predicted ¹³C NMR spectrum for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one will show distinct signals for the carbonyl, aromatic, aliphatic, and methyl carbons.

Predicted ¹³C NMR Chemical Shifts:

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale and Comparative Insights
C=O (C-1)	~190-195	The carbonyl carbon is highly deshielded and appears significantly downfield.
Aromatic Carbons (quaternary)	~135-145	The quaternary carbons of the fused aromatic system will be in this region.
Aromatic Carbons (CH)	~110-130	The protonated aromatic carbons will appear in this characteristic range.
Aliphatic Carbon (C-2)	~38-42	This carbon is alpha to the carbonyl group, resulting in a downfield shift compared to other aliphatic carbons.
Aliphatic Carbon (C-4)	~25-30	This aliphatic carbon is adjacent to the aromatic ring.
Aliphatic Carbon (C-3)	~22-26	This is a typical chemical shift for a methylene carbon in a six-membered ring.
Methyl Carbon (8-CH₃)	~20-22	The methyl carbon will appear in the upfield region of the spectrum.

Experimental Protocol for ¹³C NMR Spectroscopy:

• Sample Preparation: Use the same sample prepared for ¹H NMR.

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer equipped with a broadband probe.

• Data Acquisition: Obtain a proton-decoupled spectrum. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. For 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, electron ionization (EI) would likely be used.

Predicted Mass Spectrum:

• Molecular Ion (M⁺): A prominent peak at m/z = 199, corresponding to the molecular weight of the compound.

• Key Fragmentation Pathways: Carbazole derivatives are known to undergo characteristic fragmentation patterns. Expected fragments for this molecule include:

  • Loss of CO (m/z = 171): A common fragmentation for cyclic ketones, leading to the formation of a stable radical cation.

  • Loss of CH₃ (m/z = 184): Loss of the methyl group from the aromatic ring.

  • Retro-Diels-Alder (RDA) Fragmentation: The cyclohexenone ring may undergo RDA fragmentation, leading to characteristic lower mass fragments.

Experimental Protocol for Mass Spectrometry:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: Utilize electron ionization (EI) at a standard energy of 70 eV.

• Analysis: Scan a mass range of approximately m/z 40-300 to detect the molecular ion and key fragments.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one would show characteristic absorption bands for the N-H, C=O, C-H, and C=C bonds.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
~3300-3400	N-H	Stretching
~1680-1700	C=O (conjugated ketone)	Stretching
~3000-3100	Aromatic C-H	Stretching
~2850-2960	Aliphatic C-H	Stretching
~1600, ~1470	C=C	Aromatic Ring Stretching

Experimental Protocol for IR Spectroscopy:

• Sample Preparation: Prepare a KBr pellet containing a small amount of the solid sample or analyze the neat solid using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Scan the mid-IR range (4000-400 cm⁻¹).

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The carbazole ring system is a strong chromophore.

Predicted UV-Vis Absorption Maxima:

The UV-Vis spectrum, likely recorded in a solvent like ethanol or methanol, is expected to show absorption bands characteristic of the indole chromophore.

• λ_max ~230-240 nm: Corresponding to a π → π* transition within the benzene ring.

• λ_max ~280-290 nm: A weaker absorption band also arising from a π → π* transition.

• A shoulder or weaker band ~320-340 nm: This may be present due to n → π* transitions of the carbonyl group.

Experimental Protocol for UV-Vis Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Scan a wavelength range from approximately 200 to 400 nm.

Synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

The title compound is typically synthesized via the Fischer indole synthesis. This classic reaction involves the condensation of a phenylhydrazine with a ketone or aldehyde, followed by acid-catalyzed cyclization.

General Synthetic Protocol:

• Reaction Setup: In a round-bottom flask, dissolve o-tolylhydrazine hydrochloride in a suitable solvent such as ethanol or acetic acid.

• Addition of Ketone: Add 1,3-cyclohexanedione to the solution.

• Cyclization: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture and neutralize it. The product may precipitate out of the solution or can be extracted with an organic solvent.

• Purification: Purify the crude product by recrystallization from a suitable solvent or by column chromatography on silica gel.

Conclusion

This technical guide has provided a comprehensive, albeit predictive, overview of the spectroscopic properties of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. By leveraging data from closely related analogs and fundamental principles, we have established a detailed analytical profile encompassing ¹H NMR, ¹³C NMR, Mass Spectrometry, IR, and UV-Vis spectroscopy. The provided experimental protocols offer a standardized approach for the acquisition of this data. This guide serves as a valuable resource for researchers in the fields of organic synthesis and medicinal chemistry, facilitating the identification and characterization of this important carbazole derivative and its related compounds.

References

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299. [Link]

• PubChem. (n.d.). 2,3,4,9-Tetrahydro-8-methyl-1H-carbazole. Retrieved January 17, 2026, from [Link]

• NIST. (n.d.). 1H-Carbazole, 2,3,4,9-tetrahydro-. In NIST Chemistry WebBook. Retrieved January 17, 2026, from [Link]

• Danish, I. A., & Rajendra Prasad, K. J. (2006). Attempted synthesis of substituted carbazoles from 1-oxo-1,2,3,4-tetrahydro-carbazoles and 1-hydroxyimino-1,2,3,4-tetrahydrocarbazoles. Indian Journal of Chemistry - Section B, 45(2), 540-544.
• Sridharan, M., Prasad, K. J. R., Gunaseelan, A. T., Thiruvalluvar, A., & Linden, A. (2008). 6-Methoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 64(4), o763.

• ResearchGate. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. [Link]

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• 2. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the NMR and Mass Spectrometry of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a heterocyclic compound of significant interest in medicinal chemistry and drug development. As a derivative of the tetrahydrocarbazole scaffold, it serves as a crucial intermediate in the synthesis of a wide array of biologically active molecules. The precise elucidation of its chemical structure is paramount for ensuring the identity, purity, and quality of synthetic intermediates and final active pharmaceutical ingredients. This technical guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, offering field-proven insights into its structural characterization.

With a molecular formula of C₁₃H₁₃NO and a monoisotopic mass of 199.0997 g/mol , this tricyclic ketone presents a unique spectroscopic fingerprint.[1][2] Understanding this fingerprint is essential for researchers working on the synthesis and development of novel carbazole-based therapeutics.

Molecular Structure and Synthesis

The foundational structure of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one consists of a carbazole core with a ketone group at the C-1 position and a methyl group at the C-8 position. The cyclohexenone ring adopts an envelope conformation.[1]

Synthesis Workflow:

The synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is typically achieved through the Fischer indole synthesis. This acid-catalyzed reaction involves the condensation of a phenylhydrazine derivative with a ketone or aldehyde. In this specific case, o-tolylhydrazine is reacted with cyclohexanone to form the corresponding hydrazone, which then undergoes cyclization under acidic conditions to yield the final product.[1]

Caption: Fischer Indole Synthesis of the target compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive analytical technique that provides detailed information about the molecular structure of a compound. For 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, both ¹H and ¹³C NMR are indispensable for confirming its structural integrity.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL of a deuterated solvent such as chloroform-d (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent is critical and should be based on the solubility of the compound and the absence of interfering solvent signals in the regions of interest.

• ¹H NMR Acquisition:

  • Spectrometer: A 400 MHz or higher field spectrometer is recommended for achieving adequate signal dispersion.

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Spectral Width: A spectral width of -2 to 12 ppm is appropriate for most organic molecules.

  • Number of Scans: 16 to 64 scans are generally adequate to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Spectrometer: The same spectrometer as used for ¹H NMR can be employed.

  • Pulse Sequence: A proton-decoupled pulse sequence, such as zgpg30, is used to simplify the spectrum and enhance sensitivity.

  • Spectral Width: A typical spectral width of 0 to 220 ppm is used for ¹³C NMR.

  • Number of Scans: A larger number of scans (e.g., 1024 or more) is often required due to the lower natural abundance of the ¹³C isotope.

¹H NMR Spectral Data and Interpretation

The ¹H NMR spectrum of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is characterized by distinct signals corresponding to the aromatic, aliphatic, and N-H protons. Based on data from similar structures, the following assignments can be predicted.[1]

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~9.0 - 10.0	br s	1H	N-H (indole)
~7.0 - 7.5	m	3H	Aromatic protons (H-5, H-6, H-7)
~2.7 - 3.0	m	2H	CH₂ adjacent to indole (C-4)
~2.4 - 2.6	m	2H	CH₂ adjacent to carbonyl (C-2)
~2.3	s	3H	CH₃ on the aromatic ring (C-8)
~2.0 - 2.2	m	2H	CH₂ at C-3

• Aromatic Region (δ 7.0-7.5 ppm): The three protons on the benzene ring will appear as a complex multiplet. The exact chemical shifts and coupling patterns will depend on the electronic environment created by the fused pyrrole ring and the methyl group.

• Aliphatic Region (δ 2.0-3.0 ppm): The three methylene groups of the cyclohexenone ring will resonate in this region. The protons of the C-2 methylene group, being adjacent to the carbonyl, are expected to be the most deshielded. The C-4 methylene protons, adjacent to the aromatic system, will also be deshielded. The C-3 methylene protons will likely appear as a multiplet in the more upfield portion of this region.

• Methyl Protons (δ ~2.3 ppm): The methyl group at the C-8 position will give rise to a singlet.

• N-H Proton (δ ~9.0-10.0 ppm): The indole N-H proton typically appears as a broad singlet in the downfield region of the spectrum. Its chemical shift can be highly dependent on the solvent and concentration.

¹³C NMR Spectral Data and Interpretation

The ¹³C NMR spectrum provides information on the carbon framework of the molecule.

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ, ppm)	Assignment
~195	C=O (C-1)
~140 - 110	Aromatic and Indole Carbons
~40 - 20	Aliphatic Carbons (C-2, C-3, C-4)
~17	CH₃ (C-8)

• Carbonyl Carbon (δ ~195 ppm): The ketone carbonyl carbon is the most deshielded and will appear significantly downfield.

• Aromatic and Indole Carbons (δ 110-140 ppm): The eight carbons of the carbazole ring system will resonate in this region.

• Aliphatic Carbons (δ 20-40 ppm): The three methylene carbons of the cyclohexenone ring will appear in the upfield region of the spectrum.

• Methyl Carbon (δ ~17 ppm): The carbon of the C-8 methyl group will be the most upfield signal.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the molecular weight and fragmentation pattern of a compound, which is invaluable for confirming its identity.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: A dilute solution of the compound is prepared in a suitable volatile solvent, such as methanol or acetonitrile.

• Ionization: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are commonly used for this type of molecule.

• Mass Analysis: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, is used to determine the accurate mass of the molecular ion and its fragments.

Mass Spectrum and Fragmentation Pattern

The mass spectrum of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one will show a prominent molecular ion peak [M+H]⁺ at m/z 200.1070. The fragmentation pattern is influenced by the presence of the cyclic ketone and the carbazole nucleus.

Mass Spectrometry Fragmentation Workflow:

Caption: Predicted major fragmentation pathways.

Table 3: Predicted Mass Spectrometry Data

m/z	Proposed Fragment
200.1070	[M+H]⁺ (Molecular Ion)
185.0835	[M+H - CH₃]⁺
172.0913	[M+H - CO]⁺ or [M+H - C₂H₄]⁺

• Molecular Ion Peak ([M+H]⁺ at m/z 200.1070): The presence of this peak confirms the molecular weight of the compound.

• Loss of a Methyl Radical ([M+H - CH₃]⁺ at m/z 185.0835): Fragmentation of the methyl group from the aromatic ring is a likely event.

• Loss of Carbon Monoxide or Ethylene ([M+H - CO]⁺ or [M+H - C₂H₄]⁺ at m/z 172.0913): Cyclic ketones are known to undergo fragmentation via the loss of carbon monoxide (CO) or ethylene (C₂H₄).

Conclusion

The comprehensive analysis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one by NMR and mass spectrometry provides a robust and self-validating system for its structural elucidation. The characteristic signals in both ¹H and ¹³C NMR spectra, in conjunction with the molecular ion and specific fragmentation patterns observed in the mass spectrum, allow for unambiguous confirmation of its chemical identity. This detailed spectroscopic guide serves as an essential resource for researchers and professionals in the field of drug discovery and development, ensuring the quality and integrity of this vital synthetic intermediate.

References

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299–o2300. [Link]

• Thiruvalluvar, A., Thomas Gunaseelan, A., Ebenezer Martin, A., Rajendra Prasad, K. J., & Butcher, R. J. (2007). 9-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 63(8), o3524. [Link]

• PubChem. (n.d.). 9-Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one. Retrieved from [Link]

• Indian Journal of Chemistry, Section B: Organic Chemistry Including Medicinal Chemistry. (2006). Attempted synthesis of substituted carbazoles from 1-oxo-1,2,3,4-tetrahydro-carbazoles and 1-hydroxyimino-1,2,3,4-tetrahydrocarbazoles. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 2,3,4,9-Tetrahydro-8-methyl-1H-carbazole. Retrieved from [Link]

• Archana, R., Prabakaran, K., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2011). 6-Methyl-2,3,4,9-tetrahydro-1H-carbazole-1-thione. Acta Crystallographica Section E Structure Reports Online, 67(7), o1642. [Link]

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An In-Depth Technical Guide to the Potential Biological Activity of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Abstract

The tetrahydrocarbazole moiety is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a wide spectrum of biological activities. This guide focuses on a specific derivative, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, a compound whose therapeutic potential has not yet been extensively explored. Drawing upon the rich pharmacology of the broader carbazole family, this document provides a comprehensive framework for investigating the potential anticancer, neuroprotective, and anti-inflammatory properties of this molecule. We present a series of detailed, self-validating experimental workflows, from initial in vitro screening to mechanism of action studies, designed to rigorously assess its therapeutic promise. This guide is intended for researchers, scientists, and drug development professionals seeking to explore novel chemical entities for challenging therapeutic areas.

Introduction: The Promise of the Tetrahydrocarbazole Scaffold

Carbazole and its derivatives have consistently captured the attention of the scientific community due to their remarkable versatility in both materials science and pharmacology.[1] These tricyclic aromatic structures are prevalent in a multitude of naturally occurring alkaloids and have been shown to possess significant biological activities, including antitumor, anti-inflammatory, antioxidant, neuroprotective, and antidiabetic properties.[2][3] The partially saturated tetrahydrocarbazole [THCz] core, in particular, is a key structural motif in many biologically active compounds.[2][4]

This guide focuses on 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS: 19283-51-3) . While its crystal structure and synthesis have been documented, its biological profile remains largely uncharacterized.[5][6] Based on the extensive evidence from structurally related compounds, we hypothesize that this molecule holds significant, untapped therapeutic potential. This document outlines a logical, evidence-based research program to systematically investigate and validate its potential biological activities.

Property	Value
Molecular Formula	C₁₃H₁₃NO
Molecular Weight	199.25 g/mol
IUPAC Name	8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
Appearance	Solid

Hypothesized Biological Activities & Rationale

The known pharmacological profile of the tetrahydrocarbazole class allows us to formulate several key hypotheses for the potential activity of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Anticancer Potential

Carbazole derivatives are well-documented for their antiproliferative action against a variety of cancer cell lines, including breast, ovarian, and lung cancer.[1][7] Several approved anticancer drugs, such as ellipticine, feature the carbazole core.[1] The mechanisms are often multifactorial, including the inhibition of critical signaling pathways, induction of apoptosis, and interference with DNA synthesis.[1]

Causality for Investigation:

• JAK/STAT Pathway Inhibition: A primary mechanism for the anticancer effect of many carbazoles is the targeting of the Signal Transducer and Activator of Transcription (STAT) family of proteins, particularly STAT3, which is fundamental for the growth and survival of many human tumors.[7]

• Apoptosis Induction: Carbazole derivatives have been shown to arrest the cell cycle and induce programmed cell death (apoptosis) in cancer cells.[1]

We hypothesize that 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one could exhibit cytotoxic activity against cancer cells by modulating these pathways.

Neuroprotective Potential

Derivatives of 1,2,3,4-tetrahydrocarbazole are being actively investigated for the treatment of neurodegenerative disorders like Alzheimer's disease.[8][9] The multifactorial nature of these diseases makes the multi-target potential of the tetrahydrocarbazole scaffold particularly attractive.[9]

Causality for Investigation:

• Cholinesterase Inhibition: A key strategy in Alzheimer's therapy is the inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) to increase acetylcholine levels in the brain.[9][10] Numerous tetrahydrocarbazole derivatives have been synthesized and evaluated as selective AChE inhibitors.[10]

• Neuroprotection: Beyond symptomatic treatment, some derivatives may protect nerve cells from damage and mitigate the progression of neurodegenerative conditions.[8]

We propose that 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one may act as a cholinesterase inhibitor and/or a neuroprotective agent.

Anti-inflammatory and Antidiabetic Potential

The carbazole nucleus is also associated with significant anti-inflammatory and, more recently, antidiabetic activities.[3][11]

Causality for Investigation:

• Anti-inflammatory Action: Carbazoles have been reported to inhibit inflammatory mediators, suggesting a role in treating inflammatory conditions.[3]

• Hypoglycemic Effects: Certain tetrahydrocarbazole derivatives have been shown to increase glucose consumption in HepG2 cells and may exert their effects via the AMPK pathway, a key regulator of cellular energy metabolism.[12]

Preliminary screening for these activities is warranted to fully profile the compound's biological potential.

Proposed Experimental Workflows for Activity Validation

The following section details the step-by-step protocols for a phased investigation into the biological activities of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Workflow for Anticancer Activity Assessment

This workflow is designed to first identify cytotoxic activity and then to elucidate the underlying mechanism of action.

Caption: Proposed workflow for anticancer activity evaluation.

3.1.1 Protocol: Cell Viability (MTT) Assay

This protocol provides a robust method for initial screening of cytotoxic effects against adherent cancer cell lines.

• Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast, A549 for lung) and a non-cancerous control cell line (e.g., MCF-10A) in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (e.g., from 0.1 to 100 µM) in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compound. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

3.1.2 Protocol: Western Blot for STAT3 Pathway Analysis

This protocol is designed to investigate if the compound's cytotoxic effect is mediated through the inhibition of STAT3 phosphorylation.

• Cell Treatment & Lysis: Treat the selected cancer cell line with the compound at its IC₅₀ and 2x IC₅₀ concentrations for 24 hours. Lyse the cells using RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample on a 10% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies against phospho-STAT3 (Tyr705), total STAT3, and a loading control (e.g., β-actin).

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and determine the ratio of phosphorylated STAT3 to total STAT3.

Workflow for Neuroprotective Activity Assessment

This workflow aims to identify potential dual-action neuroprotective agents by first screening for cholinesterase inhibition and then for cytoprotective effects.

Caption: Hypothesized inhibition of Acetylcholinesterase (AChE).

3.2.1 Protocol: Cholinesterase Inhibition (Ellman's Method)

This colorimetric assay is a standard for measuring AChE and BChE activity.[10]

• Reagent Preparation: Prepare solutions of acetylthiocholine (ATCI) as the substrate, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) as the chromogen, and the enzymes (AChE from electric eel, BChE from equine serum) in phosphate buffer (pH 8.0).

• Assay Setup: In a 96-well plate, add 25 µL of the test compound at various concentrations, followed by 25 µL of the respective enzyme solution. Incubate for 15 minutes at 25°C.

• Reaction Initiation: Add 50 µL of DTNB solution, followed by 25 µL of ATCI solution to start the reaction.

• Absorbance Measurement: Immediately measure the absorbance at 412 nm every minute for 5 minutes using a microplate reader.

• Data Analysis: Calculate the rate of reaction for each concentration. Determine the percentage of inhibition relative to the enzyme activity without the compound. Calculate IC₅₀ values. Donepezil can be used as a positive control.[10]

3.2.2 Protocol: Neuroprotection against Glutamate-Induced Excitotoxicity

This protocol assesses the ability of the compound to protect neuronal cells from cell death induced by glutamate.

• Cell Seeding: Plate a neuronal cell line (e.g., SH-SY5Y, differentiated with retinoic acid) in 96-well plates and allow them to differentiate and mature for 5-7 days.

• Pre-treatment: Treat the cells with various concentrations of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one for 24 hours.

• Glutamate Challenge: Expose the cells to a toxic concentration of glutamate (e.g., 5-10 mM) for an additional 24 hours. Include control wells (untreated, glutamate only, compound only).

• Viability Assessment: Measure cell viability using the MTT assay as described in section 3.1.1.

• Data Analysis: Express cell viability as a percentage of the control (untreated) cells. A compound is considered neuroprotective if it significantly increases cell viability in the presence of glutamate compared to the "glutamate only" control.

Summary of Potential Outcomes and Data Presentation

The experimental workflows described above will generate quantitative data to validate the hypothesized biological activities. The results should be summarized in clear, structured tables for easy comparison and interpretation.

Table 1: Hypothetical Cytotoxicity Screening Results

Compound	Cell Line	IC₅₀ (µM)	Selectivity Index (SI)
8-methyl-THCz-1-one	MCF-7 (Breast)	8.5	5.9
A549 (Lung)	12.3	4.1
HCT116 (Colon)	7.9	6.3
MCF-10A (Normal)	50.1	-
Doxorubicin (Control)	MCF-7 (Breast)	0.5	2.0
MCF-10A (Normal)	1.0	-

Table 2: Hypothetical Cholinesterase Inhibition Results

Compound	AChE IC₅₀ (µM)	BChE IC₅₀ (µM)	Selectivity Index (BChE/AChE)
8-methyl-THCz-1-one	2.5	15.0	6.0
Donepezil (Control)	0.02	7.5	375

Conclusion and Future Directions

This guide provides a comprehensive, rationale-driven framework for the initial exploration of the biological activities of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. The tetrahydrocarbazole scaffold is a proven source of pharmacologically active compounds, and there is a strong scientific basis to hypothesize that this specific derivative possesses therapeutic potential.

Positive results from the proposed workflows—specifically, potent and selective anticancer activity or significant neuroprotective effects—would establish this compound as a valuable hit for a drug discovery program. Subsequent steps would involve:

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to improve potency and selectivity.

• Advanced Mechanism of Action Studies: Utilizing transcriptomics, proteomics, and targeted biochemical assays to further define the molecular targets.

• In Vivo Efficacy Studies: Evaluating the compound's therapeutic effect in relevant animal models of cancer or neurodegenerative disease.

By following the rigorous, multi-faceted approach outlined in this guide, researchers can effectively unlock the potential of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and contribute to the development of novel therapeutics.

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8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one as a synthetic intermediate

An In-Depth Technical Guide to 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one as a Synthetic Intermediate

Prepared for: Researchers, Scientists, and Drug Development Professionals Prepared by: Gemini, Senior Application Scientist

Abstract

The tetrahydrocarbazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active natural products and synthetic pharmaceuticals. Within this class, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one stands out as a versatile and valuable synthetic intermediate. Its rigid tricyclic framework, coupled with strategically located functional groups—a secondary amine, a ketone, and an activated aromatic ring—provides multiple handles for molecular elaboration. This guide offers a comprehensive technical overview of this intermediate, detailing its physicochemical properties, a robust synthetic protocol via the Fischer indole synthesis, and an exploration of its reactivity. By presenting detailed, field-proven methodologies and explaining the underlying chemical principles, this document serves as a practical resource for chemists aiming to leverage this powerful building block in the synthesis of complex molecular targets, including novel therapeutic agents.

Physicochemical and Spectroscopic Profile

A thorough understanding of a synthetic intermediate's properties is foundational to its effective use. 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a stable, crystalline solid at room temperature. Its key structural and physical properties have been well-characterized.

Structural and Physical Properties

The compound's structure has been confirmed by single-crystal X-ray diffraction, revealing a nearly planar carbazole unit with the cyclohexenone ring adopting an envelope conformation.[1]

Property	Value	Source
Molecular Formula	C₁₃H₁₃NO	[1]
Molecular Weight	199.24 g/mol	[1]
Melting Point	156-158 °C	[2]
Appearance	Brown/Pale Solid
Crystal System	Monoclinic	[1]
pKa (Predicted)	15.43 ± 0.20	[2]

Spectroscopic Characterization

Expert Analysis of Expected Spectra for the 8-Methyl Isomer:

• ¹H NMR: The spectrum would be very similar to the parent compound, with the addition of a sharp singlet for the C8-methyl group around δ 2.4-2.5 ppm. The aromatic region would simplify: the C7-H would become a doublet, the C6-H a doublet of doublets, and the C5-H a doublet, reflecting the change in substitution pattern.

• ¹³C NMR: An additional signal for the methyl carbon would appear in the aliphatic region (approx. δ 20-22 ppm). The signals for the aromatic carbons would shift accordingly, with the C8 signal becoming a quaternary carbon.

• IR: The spectrum is expected to be nearly identical to the parent compound, as the methyl group does not introduce new, strong vibrational modes in the functional group region.

Table of Representative Spectroscopic Data (Parent Compound: 2,3,4,9-tetrahydro-1H-carbazol-1-one)

Technique	Signature Features
¹H NMR	δ ~8.1 (br s, 1H, N-H), 7.1-7.5 (m, 4H, Ar-H), 2.7-3.0 (m, 4H, C2-H₂, C4-H₂), 2.2-2.3 (m, 2H, C3-H₂).
¹³C NMR	δ ~191-193 (C=O), 136-138 (Ar-C), 120-130 (Ar-CH), 110-115 (Ar-CH), ~39 (C4), ~25 (C2), ~23 (C3).
IR (cm⁻¹)	~3260 (N-H stretch), ~1650 (C=O stretch, conjugated), ~1640 (C=C stretch).[3]

Synthesis of the Intermediate via Fischer Indolization

The most reliable and widely used method for constructing the tetrahydrocarbazolone core is the Fischer indole synthesis.[4] This reaction involves the acid-catalyzed cyclization of an arylhydrazone, formed in situ from an arylhydrazine and a ketone.

The Fischer Indole Synthesis: Mechanistic Rationale

The choice of a strong acid catalyst is critical. Brønsted acids like HCl or Lewis acids like ZnCl₂ serve multiple roles throughout the catalytic cycle:[5]

• Hydrazone Formation: The acid catalyzes the initial condensation of o-tolylhydrazine and cyclohexanone to form the corresponding hydrazone.

• Tautomerization: The acid promotes the crucial tautomerization of the hydrazone to its reactive enamine isomer ('ene-hydrazine').

• Rearrangement & Cyclization: The enamine, upon protonation, undergoes an irreversible[3][3]-sigmatropic rearrangement to form a new C-C bond. This is the key bond-forming step that establishes the carbazole framework.[6]

• Aromatization: The acid then catalyzes the elimination of ammonia from the cyclized intermediate, driving the reaction towards the formation of the stable, aromatic indole ring.[7]

The use of a co-solvent like acetic acid provides a suitable medium for the reactants and facilitates the proton transfer steps. Refluxing provides the necessary thermal energy to overcome the activation barrier of the sigmatropic rearrangement.

Fig 1. Key stages of the acid-catalyzed Fischer Indole Synthesis.

Detailed Experimental Protocol: Synthesis

This protocol is adapted from the procedure reported by Archana et al. and provides a reliable method for obtaining the title compound.

Materials:

• 2-(2-o-tolylhydrazono)-cyclohexanone (or o-tolylhydrazine and cyclohexanone)

• Glacial Acetic Acid

• Concentrated Hydrochloric Acid (HCl)

• Ethanol

• Petroleum Ether

• Ethyl Acetate

• Silica Gel (for column chromatography)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-(2-o-tolylhydrazono)-cyclohexanone (1.0 eq) in a mixture of glacial acetic acid (20 mL per 0.001 mol of starting material) and concentrated HCl (5 mL per 0.001 mol).

  • Causality Note: The mixture of a strong mineral acid (HCl) and a weaker organic acid (acetic acid) provides an effective catalytic system in a solvent that solubilizes the reactants.

• Cyclization: Heat the reaction mixture to reflux in an oil bath pre-heated to 125 °C. Maintain reflux for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Causality Note: Heating is required to drive the[3][3]-sigmatropic rearrangement, which has a significant activation energy barrier.

• Workup and Isolation: After cooling to room temperature, pour the reaction mixture slowly into a beaker of cold water with constant stirring. This will cause the crude product to precipitate.

  • Causality Note: The organic product is insoluble in water, while the acid catalyst and other polar impurities are partitioned into the aqueous phase.

• Purification: Collect the crude brown solid by vacuum filtration. Purify the solid by column chromatography on silica gel, eluting with a mixture of petroleum ether and ethyl acetate (e.g., a 98:2 v/v mixture). Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.

• Recrystallization: For highest purity, recrystallize the resulting solid from ethanol to yield the title compound as a crystalline solid (Typical Yield: ~63%).

Reactivity & Application as a Synthetic Intermediate

The synthetic utility of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one stems from its three primary reactive sites: the nucleophilic nitrogen (N9), the electrophilic carbonyl carbon (C1), and the enolizable α-carbon (C2).

Fig 2. Synthetic pathways originating from the core intermediate.

Case Study 1: C2-Formylation for Heterocycle Annulation

The methylene group at the C2 position is activated by the adjacent carbonyl group, making it susceptible to deprotonation and subsequent reaction with electrophiles. A study by Gunaseelan et al. demonstrated the formylation of this position, creating a precursor for more complex, hetero-annulated carbazoles.[5]

Protocol: Synthesis of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde

• Base Preparation: Wash sodium hydride (NaH, 60% dispersion in mineral oil, ~1.5 eq) with dry benzene or hexanes to remove the oil. Suspend the NaH in dry benzene under an inert atmosphere (e.g., Nitrogen) in a flask cooled in an ice bath.

  • Causality Note: NaH is a strong, non-nucleophilic base used to deprotonate the C2 position, forming a reactive enolate. Anhydrous, aprotic solvent and an inert atmosphere are critical as NaH reacts violently with water and protic solvents.

• Electrophile Addition: To the stirred NaH suspension, add ethyl formate (HCOOEt, >5 eq) dropwise.

  • Causality Note: Ethyl formate serves as the electrophilic source of the formyl group (-CHO).

• Substrate Addition: Slowly add a solution of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1.0 eq) in dry benzene.

• Reaction: Allow the mixture to stir at room temperature for 36-48 hours, monitoring by TLC. The reaction proceeds via a Claisen condensation mechanism.

• Workup: After completion, carefully quench the reaction with water. Remove the benzene in vacuo. Neutralize the aqueous residue with dilute HCl, which will precipitate the crude product.

• Purification: Filter the crude solid and purify by column chromatography (silica gel, petroleum ether:ethyl acetate) to yield the aromatized product, 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde (Yield: ~55%).[5]

Case Study 2: Pathway to 5-HT₃ Antagonists (Ondansetron Analogs)

While the title compound is the 8-methyl isomer, its reactivity profile is analogous to the closely related 9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one, a key intermediate in the industrial synthesis of Ondansetron, a potent 5-HT₃ antagonist used to prevent nausea and vomiting.[4] The synthesis of Ondansetron hinges on a Mannich-type reaction, which introduces a functionalized methyl group at the C3 position (equivalent to C2 on the title compound).

This established industrial pathway highlights a powerful potential application for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one:

• N-Methylation: The secondary amine at N9 can be readily methylated using a base (e.g., NaH) and an electrophile like dimethyl sulfate or methyl iodide.

• Mannich Reaction: The resulting N-methylated intermediate can react with formaldehyde and a secondary amine (e.g., dimethylamine) in an acidic medium (e.g., acetic acid) to install a dimethylaminomethyl group at the C2 position.

• Substitution: This Mannich base is an excellent precursor for substitution reactions. It can be reacted with a nucleophile, such as 2-methylimidazole, to introduce the final side chain, yielding a direct analog of Ondansetron.

This synthetic strategy underscores the value of the title compound as a scaffold for developing novel ligands targeting CNS receptors.

Safety, Handling, and Storage

Safety:

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Handle the compound in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

Handling:

• Standard laboratory procedures for handling solid organic compounds should be followed.

• For the described synthetic procedures, be aware of the specific hazards of the reagents used (e.g., corrosive acids, flammable solvents, water-reactive sodium hydride).

Storage:

• Store in a tightly sealed container in a cool, dry place away from light and incompatible materials.

Conclusion and Future Outlook

8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is more than a simple chemical; it is a strategically designed building block for complex molecular architecture. Its straightforward synthesis via the robust Fischer indole reaction makes it readily accessible. The compound's multiple reactive sites offer chemists a versatile platform for diversification, enabling the exploration of chemical space around the privileged carbazole core. As demonstrated by its utility in forming new C-C bonds and as a precursor for annulated systems and pharmacologically relevant scaffolds, this intermediate holds significant potential for applications in drug discovery, materials science, and synthetic methodology development. The protocols and insights provided in this guide aim to empower researchers to fully exploit the synthetic potential of this valuable intermediate.

References

• BenchChem. (2025). The Synthesis of Ondansetron: A Detailed Application Note on the Utilization of 9-Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one. BenchChem Technical Notes.

• Wikipedia. (n.d.). Fischer indole synthesis. Wikipedia. [Link]

• Prasad, K. J. R., et al. (n.d.). Attempted synthesis of substituted carbazoles from 1-oxo-1,2,3,4-tetrahydro-carbazoles and 1-hydroxyimino-1,2,3,4-tetrahydrocarbazoles. (Publication details not fully available in search results).

• Gunaseelan, S., et al. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. IUCrData. [Link]

• Google Patents. (2006).

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• Scribd. (n.d.). Tetrahydrocarbazole Synthesis via Fischer Indole. Scribd. [Link]

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Unlocking the Therapeutic Potential of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one: A Guide to Theoretical Modeling

For Immediate Release

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

The carbazole scaffold is a cornerstone in medicinal chemistry, with its derivatives demonstrating a wide array of biological activities. Among these, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one stands out as a promising candidate for further investigation, particularly in the realm of oncology. This technical guide provides a comprehensive framework for the theoretical modeling of this molecule, offering a roadmap for researchers to explore its electronic properties and potential as a therapeutic agent. By leveraging computational techniques such as Density Functional Theory (DFT) and molecular docking, we can gain profound insights into its structure-activity relationships, paving the way for rational drug design and development.

Introduction: The Significance of the Tetrahydrocarbazole Core

The 1,2,3,4-tetrahydrocarbazole nucleus is a privileged structure found in numerous naturally occurring alkaloids and synthetic compounds with significant pharmacological properties. Derivatives of this scaffold have been reported to exhibit a range of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[1] Their anticancer potential is particularly noteworthy, with demonstrated mechanisms including the induction of apoptosis, cell cycle arrest, and the inhibition of key signaling pathways involving vascular endothelial growth factor (VEGF), tumor necrosis factor-alpha (TNF-α), and histone deacetylases (HDACs).[2][3]

8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, the focus of this guide, is a structurally intriguing derivative. Understanding its three-dimensional structure and electronic characteristics is paramount to unlocking its therapeutic potential. Theoretical modeling provides a powerful, cost-effective, and time-efficient means to achieve this, offering predictive insights that can guide synthetic efforts and biological testing.

Foundational Knowledge: Structural and Physicochemical Properties

A thorough understanding of the molecule's fundamental properties is the bedrock of any theoretical investigation.

Molecular Structure

The foundational step in theoretical modeling is the creation of an accurate three-dimensional representation of the molecule. For 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, crystallographic data provides the most reliable starting point.

The crystal structure of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one reveals a non-planar carbazole unit, with a dihedral angle of 0.96(7)° between the benzene and fused pyrrole rings.[4] The cyclohexenone ring adopts an envelope conformation.[4] Intermolecular N—H⋯O hydrogen bonds are also observed in the crystal structure.[4]

Table 1: Key Physicochemical Properties of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Property	Value	Source
Molecular Formula	C₁₃H₁₃NO	[5]
Molecular Weight	199.24 g/mol	[5]
Appearance	Colorless prism	[4]
Melting Point	443 K	[4]

Theoretical Modeling Workflow: A Step-by-Step Approach

The following sections outline a robust workflow for the theoretical characterization of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. This workflow is designed to be a self-validating system, where the results of each step inform and refine the subsequent stages.

Caption: Overall workflow for the theoretical modeling of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Geometry Optimization: Achieving the Ground State

The initial 3D structure, whether from crystallographic data or built from scratch, must be optimized to find its lowest energy conformation. Density Functional Theory (DFT) is a powerful and widely used method for this purpose.

Experimental Protocol: Geometry Optimization using Gaussian

• Input File Preparation:

  • Create a Gaussian input file (.gjf or .com).

  • Specify the charge (0) and multiplicity (1 for a singlet state).

  • Provide the initial Cartesian coordinates of the molecule.

  • Define the calculation type using the route section: #p B3LYP/6-31G(d,p) opt.

    • B3LYP: A popular hybrid functional.

    • 6-31G(d,p): A commonly used basis set.

    • opt: Keyword to request a geometry optimization.

• Execution:

  • Run the calculation using the Gaussian software package.

• Validation:

  • Perform a frequency calculation on the optimized geometry using the keyword freq. The absence of imaginary frequencies confirms that the structure is at a true energy minimum.

Causality Behind Experimental Choices: The choice of the B3LYP functional and the 6-31G(d,p) basis set represents a balance between computational cost and accuracy for organic molecules.[6] The frequency calculation is a critical self-validation step to ensure the optimized geometry is a stable conformation.

Frontier Molecular Orbital Analysis: Unveiling Reactivity

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key indicators of a molecule's chemical reactivity and electronic transitions. The energy gap between the HOMO and LUMO provides insights into the molecule's stability and polarizability.

Experimental Protocol: HOMO-LUMO Analysis

• Calculation:

  • The HOMO and LUMO energies are typically calculated during the geometry optimization or a subsequent single-point energy calculation in Gaussian.

• Extraction of Energies:

  • The energies of the molecular orbitals can be found in the Gaussian output file (.log or .out). Search for "Alpha occ. eigenvalues" (for occupied orbitals, including HOMO) and "Alpha virt. eigenvalues" (for virtual orbitals, including LUMO).[7]

• Visualization:

  • Use visualization software like GaussView to generate graphical representations of the HOMO and LUMO isosurfaces. This allows for a qualitative understanding of the electron density distribution in these orbitals.[8]

Data Presentation: Calculated Electronic Properties

Parameter	Description	Calculated Value (Hartree)	Calculated Value (eV)
E(HOMO)	Energy of the Highest Occupied Molecular Orbital	Value from calculation	Converted value
E(LUMO)	Energy of the Lowest Unoccupied Molecular Orbital	Value from calculation	Converted value
HOMO-LUMO Gap (ΔE)	E(LUMO) - E(HOMO)	Calculated difference	Converted value

(Note: The actual values would be obtained from the DFT calculations.)

Molecular Electrostatic Potential (MEP) Mapping: Visualizing Charge Distribution

The Molecular Electrostatic Potential (MEP) map is a valuable tool for visualizing the charge distribution of a molecule and predicting its reactivity towards electrophilic and nucleophilic attack.

Experimental Protocol: MEP Map Generation

• Calculation:

  • Perform a single-point energy calculation on the optimized geometry using a DFT method.

  • Include the keyword pop=full and iop(6/33=2) in the route section to generate the necessary data for the MEP map.

• Visualization:

  • Use GaussView or other molecular visualization software to open the checkpoint file (.chk) from the calculation.

  • Generate the MEP surface, which maps the electrostatic potential onto the electron density surface.[9] Red regions typically indicate negative potential (electron-rich), while blue regions represent positive potential (electron-poor).[10]

Caption: Workflow for generating a Molecular Electrostatic Potential (MEP) map.

Predicting Biological Interactions: Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. This is particularly useful for predicting the binding mode of a small molecule ligand to a protein target.

Given the known anticancer activities of tetrahydrocarbazole derivatives, Histone Deacetylase 2 (HDAC2) is a relevant and compelling target for a case study. HDAC inhibitors are an established class of anticancer agents.

Target Selection and Preparation

The crystal structure of human HDAC2 in complex with an inhibitor provides an excellent starting point for our docking study. A suitable structure is available in the Protein Data Bank (PDB) with the ID: 4LY1.

Experimental Protocol: Protein Preparation

• PDB File Acquisition:

  • Download the PDB file for 4LY1 from the RCSB PDB database.

• Preparation using AutoDockTools:

  • Load the PDB file into AutoDockTools.

  • Remove water molecules and any co-crystallized ligands.

  • Add polar hydrogens to the protein.

  • Compute Gasteiger charges.

  • Save the prepared protein in the PDBQT format.

Ligand Preparation

The optimized structure of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one from the DFT calculations will be used as the ligand.

Experimental Protocol: Ligand Preparation

• Input Optimized Structure:

  • Load the optimized coordinates of the ligand into AutoDockTools.

• Torsion Tree Definition:

  • Define the rotatable bonds in the ligand.

• Save in PDBQT Format:

  • Save the prepared ligand as a PDBQT file.

Docking Simulation

AutoDock Vina is a widely used and efficient program for molecular docking.

Experimental Protocol: Molecular Docking with AutoDock Vina

• Grid Box Definition:

  • Define a grid box that encompasses the active site of HDAC2. The active site can be identified based on the position of the co-crystallized ligand in the original PDB file.

• Configuration File:

  • Create a configuration file (conf.txt) that specifies the paths to the protein and ligand PDBQT files, the center and dimensions of the grid box, and the output file name.

• Execution:

  • Run AutoDock Vina from the command line, providing the configuration file as input.

• Analysis of Results:

  • The output file will contain the predicted binding poses of the ligand, ranked by their binding affinity (in kcal/mol).

  • Visualize the docked poses in complex with the protein using software like PyMOL or Chimera to analyze the intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions).

Caption: Conceptual relationship between the HDAC2 signaling pathway and molecular docking studies.

Conclusion and Future Directions

This technical guide has outlined a comprehensive and scientifically rigorous workflow for the theoretical modeling of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. By following these protocols, researchers can gain valuable insights into the molecule's electronic structure, reactivity, and potential for interaction with biological targets. The integration of DFT calculations and molecular docking provides a powerful synergistic approach to modern drug discovery.

The findings from these theoretical studies can be used to:

• Guide the synthesis of novel derivatives: By understanding the structure-activity relationships, chemists can design and synthesize new compounds with improved potency and selectivity.

• Prioritize compounds for biological screening: Computational predictions of binding affinity can help to identify the most promising candidates for in vitro and in vivo testing, thereby saving time and resources.

• Elucidate mechanisms of action: The detailed analysis of protein-ligand interactions can provide hypotheses about how a compound exerts its biological effects.

The continued application of these theoretical modeling techniques will undoubtedly accelerate the development of new and effective therapeutic agents based on the versatile tetrahydrocarbazole scaffold.

References

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299–o2300. [Link]

• Fong, R., & Lupardus, P. J. (2013). Structure of Human HDAC2 in complex with inhibitor 4-(acetylamino)-N-[2-amino-5-(thiophen-2-yl)phenyl]benzamide. RCSB Protein Data Bank. [Link]

• Kumar, N., & Gupta, P. (2024). Anticancer Tetrahydrocarbazoles: A Wide Journey from 2000 Till Date. Mini-Reviews in Medicinal Chemistry, 21(3), 421-439. [Link]

• Bursch, M., Mewes, J.-M., Hansen, A., & Grimme, S. (2022). Best Practice DFT Protocols for Basic Molecular Computational Chemistry. ChemRxiv. [Link]

• Taki Chemistry. (2018, December 17). How to calculate molecular electrostatic potential MEP [Video]. YouTube. [Link]

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 9), o2299–o2300. [Link]

• Bursch, M., Mewes, J.-M., Hansen, A., & Grimme, S. (2022). Best Practice DFT Protocols for Basic Molecular Computational Chemistry. ResearchGate. [Link]

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. ResearchGate. [Link]

• Kumar, N., & Gupta, P. (2022). Anticancer Tetrahydrocarbazoles: A Wide Journey from 2000 Till Date. Bentham Science. [Link]

• Quantum Guru Ji. (2023, September 24). MEP & ESP Analysis from Gaussian .chk File | Easy Tutorial [Video]. YouTube. [Link]

• Omixium. (2023, August 6). Molecular Docking Using AutoDock Vina | Complete Step-by-Step Guide from Protein Preparation to Dock [Video]. YouTube. [Link]

• ResearchGate. (n.d.). How to calculate HOMO LUMO using DFT using gaussina 09 ?. [Link]

• Singh, P., et al. (2023). Synthesis of Tetrahydrocarbazole-Tethered Triazoles as Compounds Targeting Telomerase in Human Breast Cancer Cells. MDPI. [Link]

• O'Boyle, N. M., et al. (2024). Computational methods for investigating organic radical species. RSC Publishing. [Link]

• SB. (2023, October 4). How to create Molecular Electrostatic Potential using GaussView [Video]. YouTube. [Link]

• AutoDock Vina 1.2.0 documentation. (n.d.). Basic docking. Read the Docs. [Link]

• El-Nassan, H. B. (2012). Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents. MDPI. [Link]

• SB. (2023, October 3). How to make HOMO and LUMO Molecular Orbitals using GaussView [Video]. YouTube. [Link]

• Molecular Docking Tutorial. (n.d.). [Link]

• DIRAC 19.0 documentation. (2021, May 28). Molecular electrostatic potential. [Link]

• El-Nassan, H. B. (2015). Synthesis and antitumor activity of tetrahydrocarbazole hybridized with dithioate derivatives. Taylor & Francis Online. [Link]

• Chemical Science Teaching. (2023, September 28). How to perform Energy DFT calculation & how to draw HOMO-LUMO in Gauss view using Gaussian? [Video]. YouTube. [Link]

• Ermanis, K., Parkes, K. E. B., Agback, T., & Goodman, J. M. (2019). The Optimal DFT Approach in DP4 NMR Structure Analysis – Pushing the Limits of Relative Configuration Elucidation. ChemComm, 55(4), 435-438. [Link]

• Kumar, N., & Gupta, P. (2022). Anticancer Tetrahydrocarbazoles: A Wide Journey from 2000 Till Date. ResearchGate. [Link]

• ResearchGate. (n.d.). How to interpret a map of electrostatic potential (MEP)?. [Link]

• Sridharan, V., et al. (2011). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. NIH. [Link]

• ResearchGate. (n.d.). How I can calculate HOMO and LUMO from .log file from Gaussian?. [Link]

• Biotecnika. (2020, March 20). Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced [Video]. YouTube. [Link]

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Protocols & Analytical Methods

Fischer indole synthesis for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

An Application Note for the Synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one via Fischer Indolization

Abstract

This document provides a comprehensive guide for the synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, a valuable heterocyclic scaffold in medicinal chemistry and drug development. The protocol leverages the classical Fischer indole synthesis, a robust and versatile method for constructing the indole nucleus.[1][2] This application note details the underlying mechanism, offers a validated, step-by-step experimental protocol, and provides in-depth insights into process optimization, troubleshooting, and safety considerations. It is intended for researchers, chemists, and professionals in the pharmaceutical and life sciences sectors.

Scientific Foundation: The Fischer Indole Synthesis

Discovered by Emil Fischer in 1883, the Fischer indole synthesis is a cornerstone of heterocyclic chemistry, involving the acid-catalyzed reaction of an arylhydrazine with an enolizable aldehyde or ketone to form an indole.[1][2][3] The reaction is prized for its reliability and broad substrate scope, making it a preferred method for synthesizing substituted indoles and their derivatives, including the carbazole ring system.[4]

Reaction Mechanism

The synthesis proceeds through a well-established cascade of chemical transformations. Understanding this mechanism is critical for rational troubleshooting and optimization of reaction conditions.

• Hydrazone Formation: The process begins with the condensation of an arylhydrazine (in this case, o-tolylhydrazine) with a ketone (cyclohexane-1,3-dione) to form an arylhydrazone intermediate. This step is typically rapid and can often be performed in situ.[2][5]

• Tautomerization: The resulting hydrazone undergoes an acid-catalyzed tautomerization to its corresponding enamine isomer, also known as an 'ene-hydrazine'.[1][6] This step is crucial as it sets up the molecule for the key rearrangement.

• [1][1]-Sigmatropic Rearrangement: The protonated ene-hydrazine undergoes a concerted, pericyclic[1][1]-sigmatropic rearrangement (a variation of the Cope rearrangement).[5][7] This is the rate-determining step, where the weak N-N bond is cleaved, and a new, stable C-C bond is formed, leading to a di-imine intermediate.[8]

• Aromatization & Cyclization: The intermediate rearomatizes, followed by an intramolecular nucleophilic attack by one of the nitrogen atoms onto the imine carbon, forming a five-membered ring aminal.[1][6]

• Ammonia Elimination: Finally, under acidic conditions, the aminal eliminates a molecule of ammonia, followed by deprotonation, to yield the energetically favorable aromatic indole ring system.[5][6]

Figure 1: Generalized mechanism of the Fischer Indole Synthesis.

Synthesis Protocol: 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

This protocol details a reliable one-pot synthesis, which is often preferred for its operational simplicity and efficiency by performing hydrazone formation and indolization sequentially without intermediate isolation.[3]

Materials and Reagents

Reagent	Formula	MW ( g/mol )	CAS No.	Notes
o-Tolylhydrazine hydrochloride	C₇H₁₁ClN₂	158.63	636-23-7	Toxic, potential carcinogen. Handle with care.
Cyclohexane-1,3-dione	C₆H₈O₂	112.13	504-02-9	Irritant.
Glacial Acetic Acid	CH₃COOH	60.05	64-19-7	Corrosive. Serves as solvent and catalyst.
Concentrated Hydrochloric Acid (HCl)	HCl	36.46	7647-01-0	Corrosive. Co-catalyst.
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	141-78-6	Flammable. For extraction.
Saturated Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	144-55-8	For neutralization.
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	7757-82-6	Drying agent.
Deionized Water (H₂O)	H₂O	18.02	7732-18-5	For work-up.
Petroleum Ether / Hexane	-	-	-	Flammable. For chromatography.

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser and heating mantle

• Magnetic stirrer and stir bar

• Dropping funnel

• Standard laboratory glassware (beakers, graduated cylinders)

• Separatory funnel

• Rotary evaporator

• Equipment for column chromatography

• Fume hood

Experimental Workflow

Figure 2: Step-by-step workflow for the synthesis.

Step-by-Step Protocol

This procedure is adapted from established methodologies for Fischer indolization of cyclic ketones.[8][9]

• Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel, add o-tolylhydrazine hydrochloride (1.59 g, 10 mmol) and cyclohexane-1,3-dione (1.23 g, 11 mmol, 1.1 equiv.). Add glacial acetic acid (40 mL) to the flask.

• Indolization: While stirring, add concentrated hydrochloric acid (10 mL) to the mixture. Heat the reaction mixture to reflux (oil bath temperature ~120 °C) for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up and Isolation: After completion, cool the reaction flask to room temperature and then place it in an ice bath. Carefully pour the cooled reaction mixture onto 200 g of crushed ice in a beaker with vigorous stirring. A solid precipitate should form.

• Neutralization: Slowly neutralize the acidic mixture by adding saturated sodium bicarbonate solution portion-wise until effervescence ceases and the pH of the solution is approximately 7-8.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

• Drying and Concentration: Combine the organic layers and wash with brine (50 mL). Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude solid product.

• Purification: Purify the crude brown solid by flash column chromatography on silica gel. Elute with a gradient of petroleum ether:ethyl acetate (starting from 98:2) to isolate the desired product.[9]

• Final Product: Combine the pure fractions and remove the solvent. The resulting solid can be further purified by recrystallization from ethanol to afford 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one as a crystalline solid.[9] An expected yield is approximately 60-70%.

Troubleshooting and Optimization

The success of the Fischer indole synthesis is highly dependent on reaction conditions. The choice of acid catalyst is particularly important.[4][6]

Issue	Potential Cause	Recommended Solution
Low or No Yield	Inappropriate Acid Catalyst: The acetic acid/HCl system may be too weak or too strong for the specific substrate.[10][11]	Try alternative acid catalysts. Polyphosphoric acid (PPA) is an effective dehydrating agent and catalyst. Lewis acids like ZnCl₂ or BF₃·OEt₂ can also be effective.[1][3][5] Optimize catalyst loading empirically.
N-N Bond Cleavage: A significant side reaction, especially with electron-rich hydrazines, leading to aniline byproducts.[10][12]	Lower the reaction temperature and shorten the reaction time. A milder acid catalyst might also disfavor this pathway.
Impure Starting Materials: Impurities in the hydrazine or ketone can inhibit the reaction or lead to side products.[10]	Ensure the purity of starting materials. Recrystallize or distill the reagents if necessary. Phenylhydrazines can degrade on storage; use freshly opened or purified material.
Formation of Multiple Products	Regioselectivity Issues: Can occur with unsymmetrical ketones, though not an issue with cyclohexane-1,3-dione.	N/A for this specific synthesis.
Degradation: Harsh acidic conditions or prolonged heating can degrade the starting material or the final product.	Reduce reaction temperature and time. Monitor the reaction closely by TLC and stop it once the starting material is consumed.
Purification Difficulties	Streaking on TLC/Column: The product may have basic nitrogen that interacts strongly with acidic silica gel.[13]	Add a small amount of a neutralizer like triethylamine (~1%) to the chromatography eluent to improve peak shape and separation.
Oily Product: Failure to crystallize may indicate the presence of impurities.	Re-purify via column chromatography. Try recrystallization from a different solvent system (e.g., ethanol/water, toluene/hexane).

Safety Precautions

A thorough risk assessment must be conducted before beginning this synthesis.

• Chemical Hazards:

  • Arylhydrazines: o-Tolylhydrazine hydrochloride is toxic upon inhalation, ingestion, and skin contact and is a suspected carcinogen.[14] All manipulations must be performed in a certified chemical fume hood.

  • Acids: Glacial acetic acid and concentrated hydrochloric acid are highly corrosive and can cause severe burns. Handle with appropriate acid-resistant gloves and eye protection.

  • Solvents: Ethyl acetate and petroleum ether are flammable. Ensure there are no ignition sources nearby during extraction and purification steps.

• Personal Protective Equipment (PPE): Safety goggles, a lab coat, and appropriate chemical-resistant gloves (e.g., nitrile) are mandatory at all times.

• Waste Disposal: All chemical waste must be disposed of according to institutional and local environmental regulations. Acidic and organic waste streams should be segregated.

References

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• Google Patents. CN103553963B - Synthetic method of phenylhydrazine hydrochloride.

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• Google Patents. US3203989A - Process for the production of phenylhydrazine hydrochloride.

• Organic Syntheses. (sp. gr. 1.138). The flask is surrounded with a freezing mixture of ice and salt, and, when the contents are at 0°, stirring is started and 500 g. of cracked ice is added, or more ice can be added and the external cooling dispensed with; then. Organic Syntheses Procedure. [Link]

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using 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in carbazole alkaloid synthesis

An Application Guide for the Strategic Use of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in the Synthesis of Carbazole Alkaloids

Abstract

Carbazole alkaloids represent a critical class of nitrogen-containing heterocyclic compounds, lauded for their extensive pharmacological activities, including antitumor, anti-inflammatory, and antibiotic properties[1][2]. The strategic synthesis of these complex molecules often relies on the use of versatile and efficiently prepared building blocks. This guide provides an in-depth exploration of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, a key precursor for a variety of carbazole derivatives. We will detail its synthesis via the Borsche-Drechsel cyclization, its subsequent aromatization to a stable carbazole core, and its application in the synthesis of more complex, functionalized carbazole structures. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful intermediate in their synthetic campaigns.

Introduction: The Significance of the Carbazole Scaffold

The carbazole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products with significant biological activity[2]. Alkaloids such as ellipticine and olivacine, known for their potent antitumor capabilities, feature a tetracyclic pyrido[4,3-b]carbazole structure[3][4][5]. The efficacy of these compounds often stems from their ability to intercalate with DNA and inhibit critical enzymes like topoisomerase II[5][6]. Consequently, the development of robust and flexible synthetic routes to access novel carbazole analogs is a primary focus in drug discovery.

The precursor, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, provides an ideal entry point. Its tetrahydrocarbazole structure is readily assembled, and the contained ketone functionality serves as a versatile handle for subsequent chemical manipulation, including aromatization and the construction of additional rings.

Synthetic Strategy: From Simple Precursors to a Functionalized Carbazole Core

The overall synthetic pathway begins with the construction of the tetrahydrocarbazol-1-one core, followed by aromatization to create the stable carbazole ring system. This aromatic intermediate can then be further functionalized. This multi-step approach allows for the controlled and efficient assembly of complex molecular architectures.

Figure 1: Overall synthetic strategy for carbazole alkaloid precursors.

Protocol I: Synthesis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (2)

The construction of the tetrahydrocarbazole core is most effectively achieved through the Borsche-Drechsel cyclization, a variant of the well-established Fischer indole synthesis[7][8]. This acid-catalyzed reaction proceeds by condensing an arylhydrazine with a cyclohexanone, which then undergoes a[9][9]-sigmatropic rearrangement to form the indole ring system[10][11].

Mechanistic Insight: The Borsche-Drechsel Cyclization

The reaction is initiated by the formation of a hydrazone from o-tolylhydrazine and a cyclohexanone derivative. Under acidic conditions, the hydrazone tautomerizes to its enamine form. The crucial step is a heat-induced[9][9]-sigmatropic rearrangement, which forms a new carbon-carbon bond. Subsequent cyclization and elimination of ammonia yield the final tetrahydrocarbazole product[7]. This mechanism provides a reliable and high-yielding pathway to the desired core structure.

Figure 2: Simplified mechanism of the Borsche-Drechsel cyclization.

Experimental Protocol

This protocol is adapted from the procedure reported by Archana, R., et al.[12].

Materials:

• 2-(2-o-tolylhydrazono)-cyclohexanone (1)

• Glacial Acetic Acid

• Hydrochloric Acid (concentrated)

• Deionized Water

• Petroleum Ether

• Ethyl Acetate

• Silica Gel (for column chromatography)

Equipment:

• Round-bottom flask with reflux condenser

• Oil bath with heating and stirring capabilities

• Standard glassware for extraction and filtration

• Rotary evaporator

• Chromatography column

Procedure:

• In a round-bottom flask, dissolve 2-(2-o-tolylhydrazono)-cyclohexanone (1.0 eq, e.g., 0.001 mol, 216 mg) in a mixture of glacial acetic acid (20 mL) and concentrated hydrochloric acid (5 mL).

• Fit the flask with a reflux condenser and place it in an oil bath pre-heated to 125-130 °C.

• Heat the reaction mixture at reflux for 2 hours. Monitor the reaction progress by TLC (e.g., 9:1 Petroleum Ether:Ethyl Acetate).

• After completion, allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into a beaker containing cold water (approx. 200 mL) with constant stirring. A solid precipitate should form.

• Collect the crude solid by vacuum filtration and wash with water.

• Purify the crude product by column chromatography on silica gel, eluting with a petroleum ether:ethyl acetate mixture (98:2 v/v).

• Combine the fractions containing the desired product and remove the solvent under reduced pressure to yield 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (2) as a solid.

Expected Results

Parameter	Expected Value	Reference
Product	8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one	[12]
Appearance	Brown solid	[12]
Yield	~63%	[12]
Molecular Formula	C₁₃H₁₃NO	[12][13]
Molecular Weight	199.24 g/mol	[12][13]

Protocol II: Aromatization via Catalytic Dehydrogenation

To access the stable carbazole core, the tetrahydrocarbazole must be aromatized. Catalytic dehydrogenation is a highly effective method for this transformation. The process is essentially the reverse of hydrogenation and is driven by the large gain in resonance energy upon forming the aromatic system[9].

Mechanistic Insight: The Role of Palladium on Carbon (Pd/C)

Palladium on carbon (Pd/C) is the catalyst of choice for this reaction. It provides a high surface area for the substrate to adsorb and for the cleavage of C-H bonds[9][14]. The reaction is typically performed in a high-boiling, inert solvent (e.g., p-cymene, mesitylene) to facilitate the removal of the hydrogen gas byproduct, which drives the equilibrium toward the aromatic product[9]. The reaction proceeds through a series of C-H bond cleavage steps on the palladium surface, with the initial hydrogen abstraction being the rate-determining step[15].

Figure 3: Experimental workflow for catalytic dehydrogenation.

Experimental Protocol

This is a general procedure adapted for the specific substrate.

Materials:

• 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (2)

• 10% Palladium on Carbon (10% w/w of substrate)

• p-Cymene (or other high-boiling solvent, b.p. 177 °C)

• Celite

• Inert gas (Nitrogen or Argon)

Equipment:

• Three-neck round-bottom flask with reflux condenser and inert gas inlet

• Heating mantle with magnetic stirring

• Filtration apparatus

Procedure:

• To a three-neck flask equipped with a reflux condenser and inert gas inlet, add 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (2) (1.0 eq).

• Add p-cymene as the solvent (approx. 10-15 mL per gram of substrate).

• Carefully add 10% Pd/C (10% by weight relative to the substrate).

• Flush the system with an inert gas (N₂ or Ar) and maintain a gentle positive pressure.

• Heat the mixture to reflux (approx. 177 °C) with vigorous stirring. The vigorous boiling helps expel the hydrogen gas generated[9].

• Monitor the reaction by TLC. The reaction may take several hours.

• Upon completion, cool the mixture to room temperature.

• Dilute the mixture with a suitable solvent (e.g., ethyl acetate) and filter through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with the same solvent.

• Combine the filtrates and remove the solvent under reduced pressure.

• The resulting crude product, 8-methyl-1-hydroxy-9H-carbazole (3), can be purified by recrystallization or column chromatography. Note that the product exists as the more stable phenol tautomer.

Protocol III: Advanced Functionalization - Formylation

With the aromatic core established, further functionalization can be undertaken. A Vilsmeier-Haack type formylation or reaction with ethyl formate can introduce a carbaldehyde group, a key functional group for building additional rings, such as the pyridine ring in ellipticine analogs. A procedure for the formylation of the closely related 8-methyl-carbazol-1-one system has been reported[2][16].

Experimental Protocol

This protocol is adapted from the synthesis of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde[2][16]. Note: This reaction uses sodium hydride, which is highly reactive. Handle with extreme care under anhydrous conditions.

Materials:

• 8-Methyl-1-hydroxy-9H-carbazole (3) (or its precursor, 2, assuming in-situ aromatization/reaction)

• Sodium Hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Benzene or THF

• Ethyl Formate

• Dilute Hydrochloric Acid

• Deionized Water

Equipment:

• Dry glassware (oven-dried)

• Round-bottom flask with magnetic stirrer and inert gas inlet

• Ice bath

• Syringes for liquid transfer

Procedure:

• Wash sodium hydride (use an amount in molar excess, e.g., 3-4 eq) with dry benzene or hexanes to remove the mineral oil and suspend it in a flask with fresh anhydrous benzene (or THF) under an inert atmosphere.

• Cool the suspension in an ice bath with stirring.

• Add ethyl formate (molar excess, e.g., 10 eq) dropwise to the NaH suspension.

• Slowly add a solution of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (2) (1.0 eq, e.g., 0.008 mol, 1.6 g) in dry benzene (25 mL). The original procedure uses the tetrahydrocarbazolone directly, suggesting a combined aromatization and formylation may occur under these basic, oxidative conditions, or that the intended substrate was the aromatized carbazole.

• Allow the reaction to stir at room temperature for 36 hours.

• After the reaction is complete (monitored by TLC), carefully quench the reaction by transferring the contents to a beaker containing water.

• Neutralize the aqueous mixture with dilute HCl.

• Collect the resulting solid by filtration, wash with water, and dry.

• Purify the crude 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde (4) by column chromatography (e.g., petroleum ether:ethyl acetate, 95:5).

Expected Results

Parameter	Expected Value	Reference
Product	1-Hydroxy-8-methyl-9H-carbazole-2-carbaldehyde	[2][16]
Appearance	Brown, needle-shaped crystals	[2][16]
Yield	~55%	[2][16]
Molecular Formula	C₁₄H₁₁NO₂	[2][16]
Molecular Weight	225.24 g/mol	[2][16]

Conclusion

8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a highly valuable and accessible starting material for the synthesis of functionalized carbazole alkaloids. Its efficient preparation via the Borsche-Drechsel cyclization, coupled with a straightforward aromatization protocol, provides rapid access to the stable 8-methyl-1-hydroxy-9H-carbazole core. As demonstrated, this core can be readily elaborated, for instance, through formylation, to install functional groups necessary for the construction of more complex, biologically active molecules. The protocols and strategic insights provided herein offer a robust foundation for researchers in medicinal chemistry and organic synthesis to explore the rich chemical space of carbazole alkaloids.

References

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• BenchChem. Borsche-Drechsel Cyclization for 6-Phenyl-2,3,4,9-tetrahydro-1H-carbazole Synthesis. [URL: https://www.benchchem.com/application-notes/borsche-drechsel-cyclization-for-6-phenyl-2-3-4-9-tetrahydro-1h-carbazole-synthesis][10]

• Journal of Chemical Education. Catalytic dehydrogenation of tetrahydrocarbazole. [URL: https://pubs.acs.org/doi/pdf/10.1021/ed054p202][9]

• Semantic Scholar. Borsche–Drechsel cyclization. [URL: https://www.semanticscholar.org/paper/Borsche%E2%80%93Drechsel-cyclization-Li/26e3c54531818165d70233b37199a53112a849b2][17]

• PubMed. Total Synthesis of Olivacine and Ellipticine via a Lactone Ring-Opening and Aromatization Cascade. [URL: https://pubmed.ncbi.nlm.nih.gov/31166120/][18]

• ResearchGate. Total Synthesis of Olivacine and Ellipticine via a Lactone Ring-Opening and Aromatization Cascade | Request PDF. [URL: https://www.researchgate.net/publication/333555554_Total_Synthesis_of_Olivacine_and_Ellipticine_via_a_Lactone_Ring-Opening_and_Aromatization_Cascade][19]

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• Bohrium. The Borsche-Drechsel (BD) cyclization: Synthesis of tetrahydrocarbazoles and carbazole alkaloids. [URL: https://ask.bohrium.ai/the-borsche-drechsel-bd-cyclization-synthesis-of-tetrahydrocarbazoles-and-carbazole-alkaloids/p-d0505b822d1045239a2f646c2d1b8026][8]

• A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. [URL: https://www.researchgate.net/publication/357602324_A_review_on_synthesis_methods_of_tricyclic_1234-tetrahydrocarbazoles][11]

• ResearchGate. Carbazolo[2,1-a]carbazole derivatives via fischer indole synthesis | Request PDF. [URL: https://www.researchgate.net/publication/257321689_Carbazolo21-acarbazole_derivatives_via_fischer_indole_synthesis][20]

• MDPI. The Role of the Metal in the Catalytic Reactions of Hydrogenation–Dehydrogenation of Polycyclic Hydrocarbons for Hydrogen Storage. [URL: https://www.mdpi.com/2073-4344/12/11/1400][14]

• RSC Advances. Fischer indole synthesis applied to the total synthesis of natural products. [URL: https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra10716a][4]

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• ResearchGate. Understanding the Dehydrogenation Mechanism of Tetrahydrocarbazole over Palladium Using a Combined Experimental and Density Functional Theory Approach | Request PDF. [URL: https://www.researchgate.net/publication/282352226_Understanding_the_Dehydrogenation_Mechanism_of_Tetrahydrocarbazole_over_Palladium_Using_a_Combined_Experimental_and_Density_Functional_Theory_Approach][15]

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• PMC - NIH. Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7465715/][23]

• IUCr Journals. Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. [URL: https://journals.iucr.org/e/issues/2021/08/00/gz5145/][2]

• ResearchGate. Synthesis scheme of examined olivacine derivatives. [URL: https://www.researchgate.net/figure/Synthesis-scheme-of-examined-olivacine-derivatives_fig1_352136009][6]

• PMC - NIH. Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8349206/][16]

• PubMed. Catalytic dehydrogenation of liquid organic hydrogen carrier dodecahydro-N-ethylcarbazole over palladium catalysts supported on different supports. [URL: https://pubmed.ncbi.nlm.nih.gov/33857321/][24]

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• PMC - NIH. Integrated synthesis of 3,4-carbazoquinone alkaloids N-Me-carbazoquinocin A, B and D–F. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8904791/][26]

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The Versatile Scaffold: 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in Modern Medicinal Chemistry

Introduction: The carbazole nucleus, a tricyclic aromatic heterocycle, represents a "privileged scaffold" in medicinal chemistry, forming the core of numerous naturally occurring alkaloids and synthetic molecules with a broad spectrum of pharmacological activities. Among the various carbazole precursors, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one stands out as a readily accessible and highly versatile starting material for the synthesis of a diverse array of bioactive compounds. Its unique structural features, including a modifiable ketone group, a reactive secondary amine, and a methyl-substituted aromatic ring, provide medicinal chemists with multiple handles for structural diversification to fine-tune pharmacological properties. This technical guide delves into the significant applications of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in medicinal chemistry, providing detailed insights into the synthesis of potent anticancer, neuroprotective, and antimicrobial agents, along with field-proven protocols for their biological evaluation.

I. The Strategic Importance of the 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one Scaffold

The utility of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one as a synthetic intermediate is underscored by its role in the construction of more complex, fully aromatic carbazole systems. The tetrahydrocarbazole framework can be readily oxidized or can undergo various chemical transformations to yield highly functionalized carbazole derivatives. The methyl group at the 8-position can influence the electronic and steric properties of the molecule, potentially leading to improved target binding and pharmacokinetic profiles.

II. Application in Anticancer Drug Discovery

Carbazole derivatives have long been investigated for their potent cytotoxic effects against a variety of cancer cell lines.[1] The planar carbazole ring system can intercalate with DNA, while various substituents can interact with key enzymes involved in cell proliferation and survival, such as topoisomerases and kinases.[2]

Medicinal Chemistry Rationale

Starting from 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, medicinal chemists can introduce pharmacophores known to enhance anticancer activity. For instance, the ketone at the 1-position can be converted to hydrazones, amides, or other functional groups to introduce structural diversity.[1] Aromatization of the tetrahydrocarbazole ring system leads to planar molecules that are predisposed to DNA intercalation.

A key synthetic transformation involves the conversion of the tetrahydrocarbazolone to a more functionalized aromatic carbazole. For example, 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde, a highly useful intermediate for further derivatization, can be synthesized from 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.[3]

Protocol 1: Synthesis of 1-Hydroxy-8-methyl-9H-carbazole-2-carbaldehyde

This protocol describes the synthesis of a functionalized carbazole derivative from 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, which can then be used to generate a library of potential anticancer agents.[3]

Materials:

• 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Sodium hydride (30% in mineral oil)

• Dry benzene

• Ethyl formate

• Dilute HCl

• Water

• Round-bottom flask

• Ice bath

• Stirring apparatus

• Vacuum evaporator

Procedure:

• Wash 2.4 g of 30% sodium hydride in mineral oil with dry benzene and transfer to a round-bottom flask containing 100 ml of dry benzene.

• Place the flask in an ice bath and stir the suspension.

• Add 8 ml of ethyl formate dropwise to the stirred suspension over a period of 10 minutes.

• Slowly add a solution of 1.6 g (0.008 mol) of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in 25 ml of dry benzene to the reaction mixture.

• Allow the reaction mixture to stir for 36 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, remove the benzene in vacuo.

• Transfer the residue to a beaker containing water and neutralize with dilute HCl.

• Filter the resulting crude product, wash with water, and dry to obtain 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde.

Protocol 2: Evaluation of Cytotoxicity using the MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of chemical compounds.[4]

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231, HeLa)

• Complete culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compound (dissolved in DMSO)

• MTT solution (5 mg/ml in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µl of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Remove the old medium from the wells and add 100 µl of the medium containing different concentrations of the test compound. Include a vehicle control (cells treated with the same concentration of DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 10 µl of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µl of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Anticipated Results and Data Presentation

The cytotoxic activity of synthesized carbazole derivatives is typically presented as IC₅₀ values.

Compound ID	Cancer Cell Line	IC₅₀ (µM)[2]
Derivative 3	MDA-MB-231	1.44 ± 0.97
Derivative 4	MDA-MB-231	0.73 ± 0.74
Derivative 1	MDA-MB-231	43.45 ± 1.21
Derivative 2	MDA-MB-231	8.19 ± 0.26
Derivative 5	MDA-MB-231	6.59 ± 0.68

Table 1: Example of cytotoxic activity of carbazole derivatives against the MDA-MB-231 breast cancer cell line.

Caption: Workflow for anticancer drug discovery.

III. Application in Neuroprotective Agent Development

Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss. Carbazole alkaloids have shown significant promise as neuroprotective agents, with mechanisms including the inhibition of cholinesterases, modulation of amyloid-beta (Aβ) aggregation, and protection against oxidative stress.[5][6][7]

Medicinal Chemistry Rationale

The 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one scaffold can be modified to incorporate moieties that target key pathways in neurodegeneration. For example, the introduction of basic amine side chains can lead to compounds with acetylcholinesterase (AChE) inhibitory activity, a key therapeutic strategy in Alzheimer's disease. Furthermore, modifications to the carbazole ring can enhance the antioxidant properties of the molecule, protecting neurons from oxidative damage.

Protocol 3: Neuronal Cell Viability Assay for Neuroprotection

This protocol outlines a general method for assessing the neuroprotective effects of compounds against an induced neurotoxic insult in a neuronal cell line (e.g., SH-SY5Y or PC12).[8][9]

Materials:

• Neuronal cell line (e.g., SH-SY5Y)

• Culture medium and supplements

• 96-well plates

• Neurotoxin (e.g., 6-hydroxydopamine (6-OHDA) for Parkinson's models, or glutamate for excitotoxicity models)

• Test compound

• Cell viability reagent (e.g., Calcein-AM or MTT)

• Fluorescence microplate reader or spectrophotometer

Procedure:

• Cell Culture: Culture neuronal cells in 96-well plates until they reach the desired confluency.

• Compound Pre-treatment: Treat the cells with various concentrations of the test compound for a specified period (e.g., 1-2 hours).

• Neurotoxin Induction: Add the neurotoxin to the wells (excluding the control wells) to induce cell death.

• Incubation: Incubate the plates for a further 24-48 hours.

• Viability Assessment: Measure cell viability using a suitable assay (e.g., Calcein-AM staining followed by fluorescence reading, or the MTT assay as described in Protocol 2).

• Data Analysis: Calculate the percentage of neuroprotection conferred by the test compound compared to the cells treated with the neurotoxin alone.

Sources

• 1. Structural diversity-guided optimization of carbazole derivatives as potential cytotoxic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5,8-Dimethyl-9H-carbazole Derivatives Blocking hTopo I Activity and Actin Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. The neuroprotective potential of carbazole in traumatic brain injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro test - Viability and survival test - NEUROFIT Preclinical Contract Research Organization (CRO) for CNS and PNS disorders [neurofit.com]

Application Notes and Protocols: Derivatization of the Ketone Group in 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Introduction: The Versatile Scaffold of Tetrahydrocarbazoles

The 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one moiety is a privileged heterocyclic scaffold in medicinal chemistry and drug development.[1] This tricyclic system, featuring a carbazole core partially saturated in one of the carbocyclic rings, serves as a crucial intermediate in the synthesis of a wide array of biologically active compounds.[2] The reactivity of the ketone group at the C-1 position offers a versatile handle for chemical modifications, allowing for the introduction of diverse functional groups and the exploration of structure-activity relationships (SAR). This guide provides a detailed technical overview and actionable protocols for the derivatization of the ketone functionality in 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, targeting researchers, scientists, and professionals in the field of drug discovery and organic synthesis.

Strategic Importance of Ketone Derivatization

The carbonyl group of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a key site for chemical manipulation. Its derivatization allows for the systematic modification of the molecule's steric and electronic properties, which can profoundly influence its pharmacological profile. Key transformations such as reductive amination, olefination via the Wittig reaction, and carbon-carbon bond formation through aldol condensation are powerful tools to generate a library of novel carbazole derivatives for biological screening.

Synthesis of the Starting Material: 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

A common and efficient method for the synthesis of the title compound is the Fischer indole synthesis. This acid-catalyzed reaction involves the condensation of a substituted phenylhydrazine with a cyclic ketone.[3]

Protocol 1: Synthesis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

This protocol is adapted from the well-established Fischer indole synthesis methodology.[3]

Materials:

• o-Tolylhydrazine hydrochloride

• Cyclohexane-1,2-dione

• Glacial Acetic Acid

• Concentrated Hydrochloric Acid

• Methanol

• Silica gel for column chromatography

• Petroleum ether and Ethyl acetate for elution

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve o-tolylhydrazine hydrochloride (1 equivalent) and cyclohexane-1,2-dione (1 equivalent) in a mixture of glacial acetic acid and concentrated hydrochloric acid.

• Reaction: Heat the mixture to reflux for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water with stirring.

• Isolation: Collect the precipitated solid by vacuum filtration and wash it thoroughly with water.

• Purification: Purify the crude product by column chromatography on silica gel using a petroleum ether:ethyl acetate gradient to afford pure 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry. The crystal structure of this compound has been reported, showing a nearly planar carbazole unit with the cyclohexenone ring in an envelope conformation.[2]

Table 1: Physicochemical and Spectroscopic Data of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Property	Value	Reference
Molecular Formula	C₁₃H₁₃NO	[2]
Molecular Weight	199.25 g/mol	[2]
Melting Point	170-172 °C	[3]
Appearance	Brown solid	[3]
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.10 (s, 1H, NH), 7.20-7.00 (m, 3H, Ar-H), 2.80 (t, J = 6.0 Hz, 2H, CH₂), 2.60 (t, J = 6.0 Hz, 2H, CH₂), 2.40 (s, 3H, CH₃), 2.10 (m, 2H, CH₂)	[3]
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	195.0 (C=O), 136.0, 135.5, 128.0, 122.0, 120.0, 110.0 (Ar-C), 38.0, 25.0, 23.0, 22.0 (CH₂), 16.0 (CH₃)	[3]
IR (KBr) ν (cm⁻¹)	3250 (N-H), 1680 (C=O), 1600, 1480 (C=C)	[3]

Derivatization Strategies and Protocols

Reductive Amination: Introduction of Nitrogen-Containing Moieties

Reductive amination is a powerful method for the synthesis of amines from carbonyl compounds.[4] This one-pot reaction involves the formation of an intermediate imine or enamine, which is then reduced in situ to the corresponding amine. This strategy is highly valuable for introducing diverse amine functionalities, which are common in pharmacologically active molecules.

Causality Behind Experimental Choices:

• Reducing Agent: Sodium triacetoxyborohydride (STAB) is often the reagent of choice as it is mild, selective for the reduction of the iminium ion over the ketone, and does not require strictly anhydrous conditions.[5]

• Solvent: Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are commonly used as they are compatible with STAB and effectively dissolve the reactants.

• Acid Catalyst: A catalytic amount of acetic acid is often added to facilitate the formation of the iminium ion intermediate.

Protocol 2: Reductive Amination with Benzylamine

Materials:

• 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Benzylamine

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Glacial Acetic Acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a solution of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1 equivalent) in anhydrous DCM, add benzylamine (1.1 equivalents) and a catalytic amount of glacial acetic acid.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours.

• Reduction: Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture. Continue stirring at room temperature for 12-24 hours, monitoring the reaction by TLC.

• Work-up: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with DCM.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the N-benzylamino derivative.

Table 2: Expected Outcome for Reductive Amination with Benzylamine

Parameter	Expected Value
Product	1-(Benzylamino)-8-methyl-2,3,4,9-tetrahydro-1H-carbazole
Yield	70-85%
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.0 (br s, 1H, NH-carbazole), 7.4-7.2 (m, 5H, Ar-H benzyl), 7.1-6.9 (m, 3H, Ar-H carbazole), 4.0 (m, 1H, CH-N), 3.8 (s, 2H, CH₂-Ph), 2.8-2.6 (m, 2H, CH₂), 2.4 (s, 3H, CH₃), 2.2-1.8 (m, 4H, CH₂)
MS (ESI)	m/z 291.18 [M+H]⁺

Wittig Reaction: Olefination to Introduce Carbon-Carbon Double Bonds

The Wittig reaction is a cornerstone of organic synthesis for the formation of alkenes from carbonyl compounds.[6] This reaction utilizes a phosphonium ylide (Wittig reagent) to convert the ketone into an exocyclic double bond. This transformation is particularly useful for creating precursors for further functionalization, such as Michael additions or epoxidations.

Causality Behind Experimental Choices:

• Ylide Generation: A strong base such as n-butyllithium (n-BuLi) or potassium tert-butoxide (t-BuOK) is required to deprotonate the phosphonium salt and generate the reactive ylide.[6]

• Solvent: Anhydrous tetrahydrofuran (THF) is a common solvent for Wittig reactions as it is aprotic and effectively solvates the reagents.

• Temperature: The reaction is typically carried out at low temperatures (e.g., -78 °C to room temperature) to control the reactivity of the ylide and minimize side reactions.

Protocol 3: Wittig Reaction with Methyltriphenylphosphonium Bromide

Materials:

• 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Methyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride solution

• Silica gel for column chromatography

Procedure:

• Ylide Preparation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), suspend methyltriphenylphosphonium bromide (1.2 equivalents) in anhydrous THF. Cool the suspension to 0 °C and add n-BuLi (1.1 equivalents) dropwise. Allow the mixture to warm to room temperature and stir for 1-2 hours, during which a characteristic orange-red color of the ylide should appear.

• Reaction: Cool the ylide solution to 0 °C and add a solution of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1 equivalent) in anhydrous THF dropwise.

• Completion: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC.

• Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the product with ethyl acetate.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield the 1-methylene derivative.

Table 3: Expected Outcome for the Wittig Reaction

Parameter	Expected Value
Product	1-Methylene-8-methyl-2,3,4,9-tetrahydro-1H-carbazole
Yield	60-75%
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.0 (br s, 1H, NH), 7.2-7.0 (m, 3H, Ar-H), 5.2 & 4.8 (2s, 2H, =CH₂), 2.9 (t, J = 6.0 Hz, 2H, CH₂), 2.6 (t, J = 6.0 Hz, 2H, CH₂), 2.4 (s, 3H, CH₃), 2.2 (m, 2H, CH₂)
MS (ESI)	m/z 198.13 [M+H]⁺

Aldol Condensation: Formation of α,β-Unsaturated Ketones

The aldol condensation is a fundamental carbon-carbon bond-forming reaction that involves the reaction of an enolate with a carbonyl compound.[7] The Claisen-Schmidt condensation, a variation of the aldol condensation, involves the reaction of a ketone with an aromatic aldehyde that cannot enolize.[7] This reaction is particularly useful for synthesizing α,β-unsaturated ketones, which are versatile intermediates in organic synthesis.

Causality Behind Experimental Choices:

• Base Catalyst: A strong base like potassium hydroxide or sodium hydroxide is used to generate the enolate of the tetrahydrocarbazolone.[8]

• Solvent: Ethanol or methanol are suitable protic solvents for this reaction.

• Aromatic Aldehyde: An aromatic aldehyde, such as benzaldehyde, is used as the electrophile. Since it lacks α-hydrogens, it cannot self-condense, leading to a cleaner reaction.

Protocol 4: Claisen-Schmidt Condensation with Benzaldehyde

Materials:

• 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Benzaldehyde

• Potassium hydroxide (KOH)

• Ethanol

• Dilute Hydrochloric Acid

• Water

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1 equivalent) and benzaldehyde (1.1 equivalents) in ethanol.

• Reaction: To this solution, add a solution of potassium hydroxide (2-3 equivalents) in ethanol dropwise with stirring. Continue stirring at room temperature for 6-12 hours. The product may precipitate out of the solution.

• Work-up: After the reaction is complete (monitored by TLC), pour the mixture into a beaker of ice water and neutralize with dilute hydrochloric acid.

• Isolation: Collect the precipitated solid by vacuum filtration and wash with cold water.

• Purification: Recrystallize the crude product from a suitable solvent such as ethanol or methanol to obtain the pure α,β-unsaturated ketone.

Table 4: Expected Outcome for the Claisen-Schmidt Condensation

Parameter	Expected Value
Product	(E)-2-Benzylidene-8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one
Yield	80-90%
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.2 (br s, 1H, NH), 7.8 (s, 1H, =CH-Ph), 7.5-7.2 (m, 8H, Ar-H), 3.0 (t, J = 6.0 Hz, 2H, CH₂), 2.8 (t, J = 6.0 Hz, 2H, CH₂), 2.4 (s, 3H, CH₃)
MS (ESI)	m/z 288.14 [M+H]⁺

Conclusion

The derivatization of the ketone group in 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one provides a facile and efficient means to access a diverse range of novel carbazole analogs. The protocols outlined herein for reductive amination, Wittig olefination, and aldol condensation represent robust and reproducible methods for the functionalization of this important heterocyclic scaffold. These synthetic strategies are anticipated to be of significant value to researchers and scientists engaged in the design and development of new therapeutic agents.

References

• Claisen, L.; Claparède, A. (1881). Condensationen von Ketonen mit Aldehyden. Berichte der deutschen chemischen Gesellschaft, 14(2), 2460–2468. [Link]

• Schmidt, J. G. (1881). Ueber die Einwirkung von Aceton auf Furfurol und auf Bittermandelöl in Gegenwart von Alkalilauge. Berichte der deutschen chemischen Gesellschaft, 14(1), 1459–1461. [Link]

• Thiruvalluvar, A., Sridharan, M., Prasad, K. J. R., & Zeller, M. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 7), 735–739. [Link]

• Wittig, G., & Schöllkopf, U. (1954). Über Triphenyl-phosphin-methylene als olefinbildende Reagenzien (I. Mitteil.). Chemische Berichte, 87(9), 1318–1330. [Link]

• Kumar, R., & Chaudhary, P. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. Organic Communications, 6(1), 31-40. [Link]

• Majumdar, K. C., Ansary, I., Samanta, S., & Roy, B. (2011). Aromatic Electrophilic Substitution vs. Intramolecular Wittig Reaction: Vinyltriphenylphosphonium Salt Mediated Synthesis of 4-Carboxyalkyl-8-formyl Coumarins. Synlett, 2011(05), 694-698. [Link]

• Wittig Reaction - Wittig Reagents (in situ). Common Organic Chemistry. (n.d.). [Link]

• Kumar, A., & Akanksha. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. ACG Publications. [Link]

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 9), o2299–o2300. [Link]

• Doyle, A. G., & Jacobsen, E. N. (2018). Ni-Catalyzed Carbon−Carbon Bond-Forming Reductive Amination. The Doyle Group. [Link]

• Robertson, F. J. (2016). A Highly Versatile One-Pot Aqueous Wittig Reaction. Science and Education Publishing. [Link]

• PraxiLabs. (n.d.). Claisen Schmidt Reaction (Mixed Aldol Condensation). [Link]

• Vlachou, M., et al. (2013). Substituted Aryl Benzylamines as Potent and Selective Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 3. PubMed Central. [Link]

• Ueber eine neue Bildungsweise von Tribenzylamin. (2025). ResearchGate. [Link]

• gChem Global. (n.d.). Claisen Condensation. [Link]

• CUTM Courseware. (n.d.). CLAISEN-SCHMIDT-CONDENSATION.pdf. [Link]

Sources

• 1. Synthesis and crystal structure of 1-hy­droxy-8-methyl-9H-carbazole-2-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 8-Methyl-2,3,4,9-tetra­hydro-1H-carbazol-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acgpubs.org [acgpubs.org]
• 4. researchgate.net [researchgate.net]
• 5. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 6. Wittig Reaction - Wittig Reagents (in situ) [commonorganicchemistry.com]
• 7. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 8. courseware.cutm.ac.in [courseware.cutm.ac.in]

Application Notes and Protocols for N-alkylation of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This comprehensive guide provides detailed protocols and technical insights for the N-alkylation of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. The structure of this guide is designed to offer a deep, practical understanding of the synthetic procedures, moving beyond simple step-by-step instructions to explain the underlying chemical principles and rationale for experimental choices.

Introduction: The Significance of N-Alkylated Tetrahydrocarbazolones

The 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one scaffold is a privileged structure in medicinal chemistry and materials science. N-alkylation of this core is a critical synthetic transformation for several reasons:

• Modulation of Pharmacological Activity: The introduction of an alkyl group on the carbazole nitrogen can significantly alter the molecule's steric and electronic properties. This modification is a key strategy in drug discovery for optimizing binding affinity to biological targets, improving pharmacokinetic profiles (e.g., solubility, metabolic stability), and fine-tuning therapeutic efficacy.

• Synthesis of Key Intermediates: N-alkylated tetrahydrocarbazolones are crucial building blocks for the synthesis of more complex molecules, including pharmacologically active compounds. A notable example is the synthesis of Ondansetron, a potent antiemetic drug, which utilizes a methylated tetrahydrocarbazolone intermediate.[1]

• Development of Novel Materials: Carbazole derivatives are known for their unique photophysical properties. N-alkylation provides a means to tune these properties for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaics.

Reaction Mechanism and Core Principles

The N-alkylation of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a nucleophilic substitution reaction. The reaction proceeds via the deprotonation of the carbazole nitrogen, which has a pKa in the mid-teens, to form a highly nucleophilic N-anion.[1] This anion then attacks the electrophilic carbon of an alkylating agent, displacing a leaving group to form the N-alkylated product.

The choice of base is critical for the efficient deprotonation of the carbazole nitrogen. Strong bases such as sodium hydride (NaH) or potassium hydroxide (KOH) are commonly employed. The selection of an appropriate solvent is also crucial; polar aprotic solvents like dimethylformamide (DMF), acetone, or acetonitrile are often preferred as they can solvate the cation of the base without interfering with the nucleophile.[2][3]

Figure 1: General mechanism of N-alkylation of the carbazolone.

Experimental Protocols

Two robust protocols for the N-alkylation of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one are presented below: a classical approach and a microwave-assisted method.

Protocol 1: Classical N-Alkylation using an Alkyl Halide

This protocol is adapted from established procedures for the N-methylation of the parent 2,3,4,9-tetrahydro-1H-carbazol-1-one and is a reliable method for a wide range of alkylating agents.[1]

Materials:

• 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl chloride)

• Potassium hydroxide (KOH) or Sodium hydride (NaH)

• Acetone or Dimethylformamide (DMF) (anhydrous)

• Water (deionized)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Apparatus for column chromatography

• Thin-layer chromatography (TLC) plates and chamber

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1.0 equivalent) in acetone or anhydrous DMF.

• Addition of Base: To the stirred solution, add powdered potassium hydroxide (2.0 equivalents) or sodium hydride (1.2 equivalents, handle with care under an inert atmosphere). Stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the carbazolone anion.

• Addition of Alkylating Agent: Slowly add the alkyl halide (1.1-1.5 equivalents) to the reaction mixture. The addition can be done dropwise using a syringe or a dropping funnel.

• Reaction Monitoring: Monitor the progress of the reaction by TLC. The reaction time will vary depending on the reactivity of the alkylating agent and the reaction temperature. Gentle heating (40-60 °C) may be required for less reactive alkyl halides.

• Work-up: Once the reaction is complete (as indicated by the disappearance of the starting material on TLC), cool the mixture to room temperature.

  • If KOH was used, filter the reaction mixture to remove any inorganic salts.

  • If NaH was used, carefully quench the excess NaH by the slow addition of water or isopropanol.

• Extraction: Transfer the reaction mixture to a separatory funnel and add water and ethyl acetate. Shake the funnel and allow the layers to separate.

• Washing: Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure N-alkylated product.

Protocol 2: Microwave-Assisted N-Alkylation

Microwave-assisted organic synthesis can significantly reduce reaction times and often leads to higher yields and cleaner reactions. This protocol is adapted from general procedures for the microwave-assisted N-alkylation of carbazole.[4][5]

Materials:

• 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl chloride)

• Potassium carbonate (K₂CO₃)

• Tetrabutylammonium bromide (TBAB) (optional, as a phase-transfer catalyst)

• Dichloromethane or ethylene chloride

Equipment:

• Microwave reactor with appropriate reaction vessels

• Magnetic stirrer and stir bar

• Filtration apparatus

• Rotary evaporator

Procedure:

• Preparation of Reaction Mixture: In a microwave reaction vessel, combine 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1.0 equivalent), the alkyl halide (1.5 equivalents), and potassium carbonate (2.0 equivalents).

• Addition of Catalyst (Optional): A catalytic amount of TBAB can be added to facilitate the reaction, especially for less reactive alkyl halides.

• Microwave Irradiation: Place the sealed vessel in the microwave reactor and irradiate at a set temperature (e.g., 80-120 °C) for a short period (e.g., 5-20 minutes). The optimal time and temperature should be determined empirically.

• Work-up: After the reaction is complete, cool the vessel to room temperature.

• Extraction: Add dichloromethane or ethylene chloride to the reaction mixture and filter to remove the inorganic salts.

• Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel as described in Protocol 1.

Data Presentation

The following table summarizes typical reaction conditions for the N-alkylation of carbazole derivatives, which can be used as a starting point for the optimization of the N-alkylation of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Alkylating Agent	Base	Solvent	Method	Reaction Time	Yield (%)	Reference
Dimethyl sulfate	KOH (40% aq.)	Acetone	Classical	Not specified	High	[1]
Methyl Iodide	KOH	Dichloromethane	Classical	Not specified	Good
Propargyl bromide	NaH	DMF	Classical	Not specified	Good	[6]
Various Alkyl Halides	K₂CO₃	Dry Media	Microwave	5-10 min	32-95	[4]
n-Butyl bromide	NaH	THF-DMF	Classical	Not specified	Low	[2]

Experimental Workflow and Troubleshooting

Figure 2: A generalized experimental workflow for N-alkylation.

Troubleshooting Common Issues:

• Low Yield:

  • Incomplete Deprotonation: Ensure the base is of good quality and used in sufficient excess. For NaH, ensure it is fresh and the mineral oil has been washed away.

  • Poor Leaving Group: If using an alkylating agent with a poor leaving group (e.g., a chloride), consider converting it to a better leaving group (e.g., an iodide) in situ by adding a catalytic amount of sodium iodide or potassium iodide.

  • Suboptimal Reaction Conditions: The reaction may require higher temperatures or longer reaction times.[3]

• Formation of O-Alkylated Byproducts:

  • The enolate of the cyclohexanone ring can also be alkylated. While N-alkylation is generally favored for the carbazole nitrogen, O-alkylation can occur.[3][7]

  • Solvent Effects: Using a less polar aprotic solvent and a counter-ion that associates more strongly with the nitrogen can favor N-alkylation.

  • Choice of Base: The choice of base can influence the N/O selectivity. Empirical optimization may be necessary.

• Incomplete Reaction:

  • Insufficient Alkylating Agent: Ensure a slight excess of the alkylating agent is used.

  • Reaction Temperature: Increase the reaction temperature incrementally while monitoring for byproduct formation.

Characterization of N-Alkylated Products

The successful synthesis of the N-alkylated 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The disappearance of the N-H proton signal (typically a broad singlet) is a key indicator of successful N-alkylation. New signals corresponding to the protons of the newly introduced alkyl group will also be present.

  • ¹³C NMR: The appearance of new carbon signals corresponding to the alkyl group will be observed.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the mass of the N-alkylated product.

• Infrared (IR) Spectroscopy: The disappearance of the N-H stretching vibration (typically in the range of 3200-3400 cm⁻¹) provides further evidence of N-alkylation.

References

• BenchChem. (2025). Synthesis of 9-Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one.
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• Google Patents. (1998). Process for the preparation of N-alkyl carbazoles. (EP0858995A1).
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Application Note & Protocol Guide: Comprehensive Analytical Characterization of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Abstract

This document provides a comprehensive, multi-technique guide for the analytical characterization of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (C₁₃H₁₃NO, MW: 199.25 g/mol ), a key heterocyclic intermediate in the synthesis of various biologically active compounds. We present an orthogonal analytical strategy employing High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR) Spectroscopy, and Single-Crystal X-ray Diffraction. Each section explains the rationale behind the technique, provides detailed, field-tested protocols, and offers insights into data interpretation for unambiguous structural confirmation and purity assessment.

The Orthogonal Analytical Workflow

A single analytical technique is rarely sufficient for the complete and unambiguous characterization of a novel or synthesized compound. An orthogonal approach, using multiple techniques that measure different physicochemical properties, is essential for ensuring a compound's identity, structure, and purity. This workflow ensures that the data is cross-validated, providing the highest degree of confidence required in research and drug development.

Figure 1: Orthogonal workflow for analytical characterization.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Application Note: HPLC is the cornerstone for assessing the purity of synthesized compounds. For 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, a reverse-phase C18 column is ideal, as it effectively separates the moderately polar carbazolone from non-polar impurities and highly polar starting materials. UV detection is suitable due to the compound's strong chromophore. The method described below is optimized for high resolution and is compatible with mass spectrometry if 0.1% formic acid is used as the acid modifier instead of phosphoric acid.[1]

Protocol 2.1: HPLC Purity Analysis

• Instrumentation: HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

• Sample Preparation:

  • Standard Solution: Accurately weigh ~1.0 mg of the reference standard and dissolve in 1.0 mL of mobile phase to create a 1 mg/mL stock solution.

  • Sample Solution: Prepare the test sample similarly to achieve a concentration of ~1 mg/mL.

  • Filtration: Filter all solutions through a 0.45 µm PTFE syringe filter before injection.

• Chromatographic Conditions:

Parameter	Recommended Condition
Stationary Phase	C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)
Mobile Phase	Acetonitrile:Water (60:40 v/v) with 0.1% Formic Acid
Elution Mode	Isocratic
Flow Rate	1.0 mL/min[1]
Column Temperature	25°C[1]
Detection Wavelength	254 nm[1]
Injection Volume	10 µL[1]
Run Time	~15 minutes

• Data Analysis: Calculate the purity by the area percent method. The peak corresponding to 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one should be the major peak, and its area relative to the total area of all peaks indicates the purity.

Structural Elucidation by NMR Spectroscopy

Application Note: NMR spectroscopy is the most powerful technique for elucidating the precise covalent structure of an organic molecule. ¹H NMR provides information on the number of different types of protons and their neighboring environments, while ¹³C NMR identifies all unique carbon atoms. For a definitive assignment, 2D NMR experiments like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) are highly recommended. Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are suitable solvents.

Protocol 3.1: NMR Sample Preparation and Acquisition

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) if the solvent does not already contain it (δ = 0.00 ppm).

• Acquisition:

  • Record a ¹H NMR spectrum (e.g., at 400 MHz).

  • Record a broadband proton-decoupled ¹³C NMR spectrum (e.g., at 100 MHz).

  • (Recommended) Record 2D COSY and HSQC spectra to confirm assignments.

Expected NMR Data Interpretation

The structure of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one suggests a distinct set of signals. The following table provides predicted chemical shifts based on known data for similar carbazole structures.[2][3][4]

Proton (¹H) Assignment	Predicted δ (ppm)	Multiplicity	Integration	Carbon (¹³C) Assignment	Predicted δ (ppm)
NH (Amine)	~8.0-8.5	Broad Singlet	1H	C=O (Ketone)	~195
Aromatic CH (3 protons)	~7.0-7.5	Multiplets	3H	Aromatic C -N	~140
CH ₂ (Position 2)	~2.8-3.0	Triplet	2H	Aromatic C -H (3 carbons)	~110-125
CH ₂ (Position 4)	~2.5-2.7	Triplet	2H	Aromatic C -C	~120-135
CH ₂ (Position 3)	~2.1-2.3	Multiplet	2H	C H₂ (Position 2)	~38
CH ₃ (Methyl)	~2.2-2.4	Singlet	3H	C H₂ (Position 4)	~25
C H₂ (Position 3)	~22
C H₃ (Methyl)	~18

Molecular Weight Confirmation by Mass Spectrometry (MS)

Application Note: MS is essential for confirming the molecular weight of the target compound. Electrospray ionization (ESI) is a soft ionization technique that typically yields the protonated molecular ion ([M+H]⁺), ideal for coupling with HPLC (LC-MS).[5][6] Electron Ionization (EI) is a higher-energy technique that provides a molecular ion peak ([M]⁺) and a reproducible fragmentation pattern that serves as a molecular fingerprint.[7]

Protocol 4.1: LC-MS Analysis

• Instrumentation: Couple the HPLC system (Protocol 2.1) to an ESI mass spectrometer.

• Ionization Mode: Positive ESI is preferred for nitrogen-containing compounds.

• Data Acquisition: Acquire mass spectra across the elution profile. The mass spectrum corresponding to the main HPLC peak should show an ion consistent with the protonated molecule.

Protocol 4.2: EI-MS Analysis

• Instrumentation: Gas Chromatograph-Mass Spectrometer (GC-MS) or a direct insertion probe.

• Sample Introduction: Introduce the sample (dissolved in a volatile solvent like dichloromethane) into the ion source.

• Ionization Energy: Standard 70 eV.

Expected Mass Spectral Data

Technique	Expected m/z	Ion Identity	Notes
ESI-MS	200.107	[M+H]⁺	Primary ion for molecular weight confirmation.
ESI-MS	222.089	[M+Na]⁺	Common sodium adduct.
EI-MS	199.100	[M]⁺	Molecular ion, often the base peak due to aromatic stability.
EI-MS	Various	Fragments	Loss of CO, methyl, or other fragments characteristic of the carbazole core.

Exact masses calculated for C₁₃H₁₃NO.

Functional Group Identification by FTIR Spectroscopy

Application Note: FTIR is a rapid and non-destructive technique used to identify the functional groups present in a molecule. For 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, the key vibrational bands to confirm are the N-H stretch of the secondary amine, the C=O stretch of the conjugated ketone, and the stretches associated with the aromatic and aliphatic C-H bonds.[8][9]

Protocol 5.1: Solid-State FTIR-ATR

• Instrumentation: FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically over a range of 4000-400 cm⁻¹.

Expected FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
~3400-3300	N-H Stretch	Secondary Amine (in pyrrole ring)
~3100-3000	C-H Stretch	Aromatic C-H
~2950-2850	C-H Stretch	Aliphatic C-H (in cyclohexenone ring)
~1650-1630	C=O Stretch	α,β-Unsaturated Ketone
~1600-1450	C=C Stretch	Aromatic Ring
~1350-1250	C-N Stretch	Aromatic Amine
~750-700	C-H Bend	Out-of-plane bending for substituted benzene

Definitive 3D Structure by Single-Crystal X-ray Diffraction

Application Note: While the combination of NMR and MS can define the 2D structure, single-crystal X-ray diffraction provides unambiguous, three-dimensional structural proof. It reveals the precise atomic coordinates, bond lengths, bond angles, and crystal packing. The crystal structure of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one has been solved and reported, providing an authoritative reference for confirmation.[10][11][12]

Protocol 6.1: Crystal Growth and Analysis (General)

• Crystal Growth: High-quality single crystals are typically grown by slow evaporation of a saturated solution of the compound in a suitable solvent (e.g., ethyl acetate, methanol).

• Data Collection: A suitable crystal is mounted on a diffractometer, and X-ray diffraction data are collected, typically at a low temperature (e.g., 110 K) to minimize thermal vibrations.[11]

• Structure Solution: The collected data is used to solve and refine the crystal structure.

Published Crystallographic Data for Confirmation

The following data, derived from published structures, can be used to confirm the identity of a newly synthesized batch if a crystal is obtained.[11][12]

Parameter	Reported Value
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	~10.52
b (Å)	~7.15
c (Å)	~13.58
**β (°) **	~93.96
Key Feature 1	The cyclohexenone ring adopts an envelope conformation.[10][11]
Key Feature 2	Molecules form dimers in the crystal lattice via intermolecular N—H⋯O hydrogen bonds.[10][11]

Summary of Analytical Data

Technique	Parameter	Expected Result
HPLC	Purity (Area %)	>95% (for a purified sample)
¹H NMR	Diagnostic Signals	Broad singlet ~8.0-8.5 ppm (NH), Singlet ~2.2-2.4 ppm (CH₃)
¹³C NMR	Diagnostic Signals	Carbonyl peak ~195 ppm
ESI-MS	Molecular Ion	m/z 200.107 ([M+H]⁺)
FTIR	Key Stretches (cm⁻¹)	~3350 (N-H), ~1640 (C=O)
X-Ray	Crystal System	Monoclinic, P2₁/n

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Application Notes and Protocols for the Large-Scale Synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Abstract

This document provides a comprehensive guide for the large-scale synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, a key intermediate in the development of biologically active carbazole alkaloids. We present a robust and scalable protocol based on the classical Fischer indole synthesis (also known as the Borsche-Drechsel cyclization), detailing the reaction mechanism, step-by-step procedures, purification strategies, and critical process parameters for safe and efficient production. This guide is intended for researchers, chemists, and process development professionals in the pharmaceutical and fine chemical industries.

Introduction and Strategic Importance

8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a tricyclic ketone belonging to the tetrahydrocarbazole family. These scaffolds are foundational precursors for a wide array of natural products and synthetic analogues exhibiting significant biological activities, including antimicrobial, antiviral, and cytotoxic properties. The strategic placement of the methyl group at the 8-position and the ketone at the 1-position makes this molecule a versatile synthon for further elaboration into complex pharmaceutical agents.

The development of a reliable, scalable, and cost-effective synthesis is therefore paramount for enabling drug discovery programs and eventual commercial production. The Fischer indole synthesis represents the most direct and industrially proven method for constructing this carbazole core.[1][2] This application note focuses on a validated two-step process, optimized for scale and reproducibility.

The Synthetic Approach: Fischer Indole Synthesis

The chosen synthetic route proceeds in two main stages:

• Hydrazone Formation: Condensation of o-tolylhydrazine with cyclohexanone to form the key intermediate, 2-(2-o-tolylhydrazono)-cyclohexanone.

• Acid-Catalyzed Cyclization: Intramolecular cyclization of the hydrazone intermediate under strong acidic conditions to yield the target tetrahydrocarbazolone.

This classical approach is favored for its use of readily available starting materials and its well-understood mechanism, which allows for rational optimization and troubleshooting.

Overall Synthetic Workflow

The transformation from starting materials to the final, purified product is outlined below.

Caption: Overall workflow for the synthesis of the target compound.

Reaction Mechanism: The Causality of Transformation

Understanding the mechanism of the Fischer indole synthesis is critical for process control. The reaction is not a simple condensation but a cascade of equilibrium and irreversible steps, each influenced by acid concentration and temperature.[3]

• Hydrazone to Ene-hydrazine Tautomerism: The initial hydrazone, formed from o-tolylhydrazine and cyclohexanone, is in equilibrium with its ene-hydrazine tautomer. The acid catalyst promotes this tautomerization.

• [4][4]-Sigmatropic Rearrangement: This is the key bond-forming step. The protonated ene-hydrazine undergoes a concerted pericyclic rearrangement, similar to a Claisen rearrangement, forming a new C-C bond and breaking the N-N bond. This step dictates the final substitution pattern.

• Rearomatization: The resulting di-imine intermediate rapidly tautomerizes to regain aromaticity in the six-membered ring.

• Cyclization and Ammonia Elimination: The terminal imine is protonated, activating it for nucleophilic attack by the aniline nitrogen. This forms a five-membered aminal ring. Subsequent protonation and elimination of ammonia, driven by the formation of a stable aromatic pyrrole ring, yields the final tetrahydrocarbazolone product.

Caption: Key mechanistic steps of the Fischer indole synthesis.

Detailed Experimental Protocols

Safety Precaution: This synthesis involves strong acids and potentially hazardous materials. o-Tolylhydrazine and its salts are toxic and require careful handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.[5][6] All operations should be conducted by trained personnel.

Materials and Reagents

Reagent/Material	Grade	M.W. ( g/mol )	Typical Supplier
o-Tolylhydrazine hydrochloride	≥98%	158.63	Sigma-Aldrich, TCI
Cyclohexanone	≥99%	98.14	Acros Organics, Alfa Aesar
Glacial Acetic Acid	ACS Grade	60.05	Fisher Scientific
Hydrochloric Acid (37%)	ACS Grade	36.46	VWR
Sodium Bicarbonate	ACS Grade	84.01	J.T. Baker
Ethyl Acetate	HPLC Grade	88.11	MilliporeSigma
Petroleum Ether / Hexanes	ACS Grade	-	Fisher Scientific
Anhydrous Sodium Sulfate	ACS Grade	142.04	EMD Millipore
Silica Gel	60-120 mesh	-	Sorbent Technologies

Protocol Part A: Synthesis of 2-(2-o-tolylhydrazono)-cyclohexanone

This protocol describes a one-pot procedure where the hydrazone is formed in situ and immediately cyclized. For processes requiring isolation of the intermediate, a separate protocol would be necessary. The literature demonstrates that a one-pot approach is efficient.[7][8]

Protocol Part B: One-Pot Cyclization to 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

This protocol is adapted from established literature procedures for a 100 g scale synthesis.[7][8]

• Reactor Setup: Equip a 5 L jacketed glass reactor with a mechanical overhead stirrer, reflux condenser, thermocouple, and a nitrogen inlet. Ensure the reactor is clean and dry.

• Reagent Charge: To the reactor, charge glacial acetic acid (2.0 L) and concentrated hydrochloric acid (500 mL).

• Starting Material Addition: While stirring, add o-tolylhydrazine hydrochloride (158.6 g, 1.0 mol). Stir for 10 minutes to allow for dissolution.

• Ketone Addition: Slowly add cyclohexanone (108 g, 1.1 mol, 1.1 equivalents) to the stirred solution over 20-30 minutes. An initial exotherm may be observed; maintain the temperature below 40°C during the addition.

• Reaction Heating: Once the addition is complete, heat the reaction mixture to reflux (approx. 110-115°C) using an oil bath or reactor jacket. The solution will typically darken to a brown or deep reddish-brown color.

• Reaction Monitoring: Maintain reflux for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 8:2 Petroleum Ether:Ethyl Acetate). Spot the reaction mixture against the o-tolylhydrazine starting material. The reaction is complete when the starting material spot is consumed and a prominent product spot (Rf ≈ 0.4-0.5) has formed.

• Cooling: Once the reaction is complete, turn off the heat and allow the mixture to cool to room temperature (20-25°C) with slow stirring.

Protocol Part C: Work-up and Purification

• Quenching: Carefully pour the cooled reaction mixture into a larger vessel (e.g., 20 L carboy) containing 10 L of crushed ice and water with vigorous stirring. This will precipitate the crude product.

• Neutralization & Filtration: Slowly neutralize the acidic slurry by adding a saturated solution of sodium bicarbonate until the pH is ~7. Be cautious of gas evolution (CO₂). Filter the resulting brown solid using a large Büchner funnel and wash the filter cake thoroughly with deionized water (3 x 1 L) until the filtrate is neutral.

• Drying: Dry the crude solid in a vacuum oven at 50-60°C until a constant weight is achieved. A typical crude yield is in the range of 140-160 g (70-80%).

• Purification by Column Chromatography (for high purity):

  • Prepare a slurry of silica gel (approx. 1.5 kg) in petroleum ether and pack a large glass column.

  • Dissolve the crude product (100 g) in a minimal amount of dichloromethane or 9:1 petroleum ether:ethyl acetate and adsorb it onto a small amount of silica gel.

  • Load the adsorbed material onto the column and elute with a gradient of petroleum ether:ethyl acetate, starting from 98:2.[7]

  • Collect fractions and monitor by TLC. Combine the pure fractions and evaporate the solvent under reduced pressure to yield a light brown or off-white solid.

• Purification by Recrystallization (for bulk scale):

  • Transfer the crude or column-purified solid to a clean reactor.

  • Add a suitable solvent such as ethanol or an ethyl acetate/hexanes mixture.[7] Use approximately 3-5 mL of solvent per gram of crude product.

  • Heat the mixture to reflux until all the solid dissolves. If color persists, treatment with activated charcoal can be performed, followed by hot filtration.[9]

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath (0-5°C) for several hours to maximize crystal formation.

  • Filter the purified crystals, wash with a small amount of cold solvent, and dry under vacuum to yield the final product. A typical yield after purification is ~125 g (63%).[7][8]

Characterization and Quality Control

The identity and purity of the final product should be confirmed using standard analytical techniques.

Property	Value	Reference
Molecular Formula	C₁₃H₁₃NO	[8]
Molecular Weight	199.24 g/mol	[8]
Appearance	Colourless prisms / Off-white solid	[7]
Melting Point	443 K (170 °C)	[7]
¹H NMR	Consistent with published spectra	-
¹³C NMR	Consistent with published spectra	-
HPLC Purity	≥98%	-
Mass Spec (m/z)	199.1 (M⁺)	-

Scale-Up and Process Optimization Insights

• Catalyst Choice: While the acetic acid/HCl system is effective, it is corrosive. For industrial-scale synthesis, exploring solid acid catalysts or Lewis acids like ZnCl₂ or BF₃·OEt₂ may be beneficial to simplify work-up and reduce equipment corrosion.[10]

• Green Chemistry Approaches: The use of reusable ionic liquids like 1-butyl-3-methylimidazolium tetrafluoroborate [bmim(BF4)] has been shown to be highly efficient for Fischer indole syntheses, offering high yields and simplified product isolation, which is attractive for industrial applications.[10]

• Thermal Control: The initial hydrazone formation can be exothermic. On a large scale, controlled addition of the cyclohexanone and efficient reactor cooling are critical to prevent runaway reactions and the formation of byproducts.

• Purification Strategy: While column chromatography provides excellent purity on a lab scale, it is often impractical for multi-kilogram production. Developing a robust recrystallization protocol is crucial. Key variables to optimize include the solvent system, cooling rate, and seeding strategy to control crystal size and minimize impurity inclusion.[7]

References

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(10), o2299. Available at: [Link]

• Kantharaju, K., & Prasad, K. R. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim(BF4)] ionic liquid in methanol. Records of Natural Products, 7(1), 58-66. Available at: [Link]

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. IUCrData, 6(8). Available at: [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved January 17, 2026, from [Link]

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. ResearchGate. Available at: [Link]

• Testbook. (n.d.). Fischer Indole Synthesis. Retrieved January 17, 2026, from [Link]

• Loba Chemie. (2024). CARBAZOLE FOR SYNTHESIS Safety Data Sheet. Available at: [Link]

• Thiruvalluvar, A., Thomas Gunaseelan, A., Ebenezer Martin, A., Rajendra Prasad, K. J., & Butcher, R. J. (2007). 9-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. ResearchGate. Available at: [Link]

• Borsche, W. (1908). Ueber Tetra- und Hexahydrocarbazolverbindungen und eine neue Carbazolsynthese. Justus Liebigs Annalen der Chemie, 359(1-2), 49-80.

• Sureshbabu, P. et al. (2018). Synthesis and evaluation of 2,3,4,9-tetrahydro-1H-carbazole derivatives as selective acetylcholinesterase inhibitors. Journal of Applied Pharmaceutical Science, 8(5), 073-082. Available at: [Link]

• Vedantu. (n.d.). Fischer Indole Synthesis: Mechanism, Steps & Importance. Retrieved January 17, 2026, from [Link]

• DTIC. (n.d.). Safety and Handling of Hydrazine. Retrieved January 17, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved January 17, 2026, from [Link]

• ResearchGate. (2023). The Borsche–Drechsel (BD) cyclization: Synthesis of tetrahydrocarbazoles and carbazole alkaloids. Available at: [Link]

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in vitro assays for testing 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one derivatives

An In-Depth Guide to the In Vitro Evaluation of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one Derivatives

Authored by: A Senior Application Scientist

Introduction: The Therapeutic Potential of the Carbazole Scaffold

Carbazole and its derivatives represent a privileged class of heterocyclic compounds in medicinal chemistry, renowned for a vast spectrum of biological activities.[1][2] These activities include anti-inflammatory, antimicrobial, antioxidant, and, most notably, anticancer properties.[2][3] The rigid, planar, and electron-rich tricyclic structure of the carbazole nucleus serves as a versatile pharmacophore, making it an attractive starting point for the synthesis of novel therapeutic agents.[2][4] The 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one core is a specific scaffold that offers unique three-dimensional features, providing a foundation for developing derivatives with potentially high affinity and selectivity for various biological targets.[5][6]

This guide provides a suite of robust, validated in vitro assays designed for the comprehensive pharmacological evaluation of novel 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one derivatives. The protocols are structured to enable researchers to perform an initial screening for cytotoxic effects and subsequently to dissect the underlying mechanism of action, including the induction of apoptosis and the inhibition of key cellular targets like protein kinases and tubulin. By following these detailed methodologies, researchers in drug discovery and development can efficiently characterize lead compounds and generate the high-quality data necessary to advance promising candidates.

Section 1: Primary Screening for Cytotoxicity and Cell Viability

The initial step in evaluating potential anticancer agents is to determine their effect on the viability and metabolic activity of cancer cells. Tetrazolium salt-based colorimetric assays are the industry standard for this purpose due to their reliability, simplicity, and suitability for high-throughput screening.[7]

Principle of Tetrazolium Reduction Assays

The core principle of these assays is the measurement of metabolic activity. In viable, metabolically active cells, mitochondrial dehydrogenases and other cellular oxidoreductase enzymes reduce a tetrazolium salt to a colored formazan product.[7][8] The intensity of this color is directly proportional to the number of living cells, allowing for the quantification of cytotoxicity.[7] We will focus on the XTT assay, a second-generation method that overcomes several limitations of the older MTT assay.[9]

Comparative Analysis: MTT vs. XTT Assays

The primary distinction between the MTT and XTT assays lies in the solubility of the formazan product. MTT forms a water-insoluble purple crystal that requires a separate solubilization step using an organic solvent like DMSO.[7][9] This extra step increases hands-on time and can introduce variability.[9] The XTT assay, conversely, produces a water-soluble orange formazan, eliminating the need for solubilization and streamlining the workflow.[7][10]

Feature	MTT Assay	XTT Assay	Rationale for Preference
Formazan Product	Water-insoluble (purple crystals)	Water-soluble (orange solution)	XTT eliminates the solubilization step, reducing error and time.[9]
Workflow	Requires a solubilization step (e.g., with DMSO or SDS).[10]	Direct "add-and-read" protocol.[7]	XTT is faster and better suited for automation and high-throughput screening.[9]
Reproducibility	Prone to variability from incomplete crystal dissolution.[9]	Generally higher due to fewer handling steps.[9]	Fewer steps lead to more consistent and reliable data.
Endpoint	Terminal (cells are lysed by solubilizing agent).	Non-terminal (allows for continuous measurement).[11]	XTT offers greater flexibility for kinetic studies if needed.

Experimental Workflow: Cytotoxicity Screening

Caption: Workflow for assessing cytotoxicity using the XTT assay.

Detailed Protocol: XTT Cell Viability Assay

This protocol is adapted for a 96-well plate format, ideal for screening multiple compounds and concentrations.

Materials:

• Cancer cell line of interest

• Complete culture medium (e.g., DMEM/RPMI + 10% FBS)

• 96-well flat-bottom cell culture plates

• 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one derivatives (dissolved in DMSO)

• XTT Cell Viability Assay Kit (contains XTT reagent and an electron-coupling reagent)

• Vehicle control (DMSO)

• Positive control (e.g., Doxorubicin)

• Microplate reader capable of measuring absorbance at 450-500 nm

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Preparation: Prepare serial dilutions of the carbazole derivatives in culture medium. The final DMSO concentration in the wells should be kept constant and low (<0.5%) to avoid solvent-induced toxicity.

• Cell Treatment: Remove the old medium and add 100 µL of medium containing the test compounds, vehicle control (DMSO), or a positive control to the appropriate wells. Include wells with untreated cells (medium only) as a 100% viability control.

• Incubation: Incubate the plate for the desired exposure time (typically 48 or 72 hours) at 37°C and 5% CO₂.

• Reagent Preparation: Shortly before the end of the incubation, prepare the activated XTT solution by mixing the XTT reagent and the electron-coupling reagent according to the manufacturer's instructions.[7]

• XTT Addition: Add 50 µL of the activated XTT solution to each well.[7] Gently swirl the plate to mix.

• Final Incubation: Incubate the plate for 2-4 hours at 37°C until a visible color change is observed in the control wells.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength between 450-500 nm.[7] A reference wavelength of 630-690 nm should be used to subtract background absorbance.

Data Analysis:

• Subtract the reference wavelength absorbance from the measurement wavelength absorbance.

• Calculate the percentage of cell viability for each concentration relative to the untreated control cells using the following formula: % Viability = [(Absorbance_Treated - Absorbance_Blank) / (Absorbance_Untreated - Absorbance_Blank)] * 100

• Plot the % Viability against the log of the compound concentration and fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value (the concentration that inhibits 50% of cell viability).

Section 2: Investigating Apoptosis Induction

If a derivative demonstrates significant cytotoxicity, the next critical step is to determine if it induces programmed cell death, or apoptosis. A hallmark of apoptosis is the activation of a cascade of cysteine-aspartic proteases known as caspases. Caspases-3 and -7 are the key executioner caspases.

Principle of the Caspase-Glo® 3/7 Assay

The Caspase-Glo® 3/7 assay is a highly sensitive, luminescence-based method to quantify the activity of caspases-3 and -7.[12] The assay reagent contains a proluminescent substrate (containing the DEVD tetrapeptide sequence specific for caspase-3/7) and a stable luciferase enzyme.[12] In the presence of active caspase-3/7, the substrate is cleaved, releasing aminoluciferin, which is then used by luciferase to generate a stable "glow-type" luminescent signal that is directly proportional to the amount of caspase activity.[12] This "add-mix-measure" format is simple and ideal for high-throughput applications.[13]

Apoptosis Signaling Pathway

Caption: Simplified intrinsic and extrinsic apoptosis pathways.

Detailed Protocol: Caspase-Glo® 3/7 Assay

This protocol is designed for a 96-well, white-walled plate format suitable for luminescence measurements.

Materials:

• Cancer cell line

• White, opaque 96-well plates

• Carbazole derivatives and controls (as in Section 1)

• Caspase-Glo® 3/7 Assay System (Promega or equivalent)

• Luminometer

Procedure:

• Cell Seeding and Treatment: Seed and treat cells in a white-walled 96-well plate as described in Section 1 (steps 1-4). A typical treatment time to observe apoptosis is 24-48 hours.

• Reagent Equilibration: Equilibrate the Caspase-Glo® 3/7 Buffer and Substrate to room temperature before use.

• Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent by adding the buffer to the lyophilized substrate. Mix by gently inverting until the substrate is fully dissolved.

• Assay Execution: Remove the plate from the incubator and allow it to equilibrate to room temperature for about 30 minutes.

• Reagent Addition: Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well, resulting in a 1:1 ratio of reagent to cell culture medium.[14]

• Mixing: Mix the contents of the wells by placing the plate on a plate shaker at a low speed (300-500 rpm) for 30 seconds.

• Incubation: Incubate the plate at room temperature for 1 to 3 hours. The luminescent signal is stable during this period.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis:

• The raw luminescence values (Relative Light Units, RLU) are directly proportional to caspase activity.

• Calculate the fold change in caspase activity compared to the untreated vehicle control.

• Plot the fold change against compound concentration to visualize the dose-dependent induction of apoptosis. Statistical significance can be determined using a t-test or ANOVA.

Section 3: Dissecting the Mechanism of Action (MoA)

Once a compound is confirmed to be cytotoxic and pro-apoptotic, the next phase of investigation focuses on identifying its specific molecular target. For carbazole derivatives, protein kinases and tubulin are common targets.

3A. In Vitro Kinase Inhibition Assay

Many carbazole derivatives are known to function as kinase inhibitors.[4] Kinases are crucial enzymes that regulate a vast number of cellular processes, and their dysregulation is a hallmark of cancer.[15] A biochemical kinase assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase.[16]

Principle of Luminescence-Based Kinase Assays: A common method, such as the Kinase-Glo® assay, quantifies the amount of ATP remaining in solution following a kinase reaction.[15] The kinase uses ATP to phosphorylate a substrate. The amount of ATP consumed is proportional to the kinase's activity. After the kinase reaction, a detection reagent is added that uses the remaining ATP to produce a luminescent signal via luciferase. Therefore, high kinase activity results in low ATP and a low luminescent signal, while effective inhibition of the kinase results in high ATP and a high luminescent signal.

Workflow: Biochemical Kinase Inhibition

Caption: General workflow for a luminescence-based kinase inhibition assay.

Detailed Protocol: Generic Biochemical Kinase Assay

Materials:

• Purified recombinant kinase of interest

• Specific kinase substrate (protein or peptide)

• Kinase reaction buffer

• ATP (at a concentration near the Kₘ for the specific kinase to ensure competitive inhibitor sensitivity)[17]

• Carbazole derivatives

• Kinase-Glo® Luminescent Kinase Assay Kit

• White, low-volume 384-well plates

• Luminometer

Procedure:

• Reaction Setup: In a 384-well plate, add the kinase, substrate, and carbazole derivative (or vehicle control) in the appropriate reaction buffer.

• Initiate Reaction: Start the kinase reaction by adding ATP. The final reaction volume is typically small (e.g., 5-10 µL).

• Incubation: Incubate the plate at room temperature for the optimized reaction time (e.g., 60 minutes).

• Detection: Add an equal volume of Kinase-Glo® reagent to each well. This will stop the kinase reaction and initiate the luminescent signal generation.

• Signal Stabilization: Incubate at room temperature for 10 minutes to allow the luminescent signal to stabilize.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

Data Analysis:

• Define controls:

  • 0% Inhibition (High Activity): Reaction with vehicle (DMSO). This will have the lowest luminescence.

  • 100% Inhibition (No Activity): Reaction without kinase or with a potent known inhibitor. This will have the highest luminescence.

• Calculate the percent inhibition for each compound concentration: % Inhibition = 100 * [1 - (Signal_Compound - Signal_100%_Inhib) / (Signal_0%_Inhib - Signal_100%_Inhib)]

• Plot % Inhibition against the log of compound concentration to determine the IC₅₀ value.

3B. In Vitro Tubulin Polymerization Assay

Microtubules are dynamic polymers of α- and β-tubulin heterodimers essential for forming the mitotic spindle during cell division. Compounds that interfere with tubulin polymerization are potent anticancer agents. An in vitro tubulin polymerization assay measures the effect of a compound on the assembly of purified tubulin into microtubules.[18]

Principle of Turbidity-Based Measurement: The polymerization of tubulin dimers into microtubules causes the solution to become more turbid.[19][20] This increase in turbidity can be measured as an increase in optical density (absorbance) over time using a spectrophotometer, typically at 340 nm.[18] Inhibitors of polymerization will prevent this increase in absorbance, while stabilizers will enhance it.

Detailed Protocol: Tubulin Polymerization Assay

Materials:

• Lyophilized, high-purity (>99%) tubulin (e.g., bovine brain tubulin)

• Tubulin polymerization buffer (e.g., G-PEM buffer)

• GTP solution (1 mM)

• Carbazole derivatives

• Positive Control: Nocodazole or Colchicine (inhibitors)

• Negative Control: Paclitaxel (stabilizer)

• UV-transparent 96-well plates

• Temperature-controlled microplate reader capable of kinetic reads at 340 nm

Procedure:

• Preparation: Pre-warm the microplate reader to 37°C. Chill the 96-well plate, buffer, and other reagents on ice.

• Compound Plating: Add 10 µL of the diluted carbazole derivatives or control compounds to the appropriate wells of the chilled 96-well plate.[18]

• Tubulin Preparation: On ice, resuspend the purified tubulin in G-PEM buffer to the desired final concentration (e.g., 3-4 mg/mL) and add GTP. Keep this mixture on ice and use it within an hour.

• Initiate Polymerization: Add 90 µL of the tubulin/GTP mixture to each well to initiate the reaction. The final volume should be 100 µL.[18]

• Data Acquisition: Immediately place the plate into the pre-warmed 37°C microplate reader. Measure the absorbance at 340 nm every minute for 60-90 minutes.[18]

Data Analysis:

• Plot the absorbance (OD at 340 nm) versus time for each concentration.

• The vehicle control should show a sigmoidal curve with a lag phase, a polymerization phase (steep slope), and a plateau phase.

• Compare the curves from the treated wells to the vehicle control. An inhibitory compound will decrease the rate (slope) and the maximum absorbance (plateau) of polymerization in a dose-dependent manner.

• Quantify the effect by calculating the percent inhibition of the polymerization rate or the final plateau absorbance relative to the vehicle control. Plot this against concentration to determine an IC₅₀ value.

Summary and Integrated Screening Strategy

This application note provides a tiered, logical approach to characterizing novel 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one derivatives. By starting with a broad cytotoxicity screen, followed by a specific assay for apoptosis, and culminating in target-based MoA studies, researchers can build a comprehensive pharmacological profile for their compounds. This systematic approach ensures that resources are focused on the most promising candidates and provides the detailed mechanistic insight required for further drug development.

Integrated Screening Cascade

Caption: A logical screening cascade for carbazole derivatives.

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The Versatile Scaffold: Application Notes for 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in Medicinal Chemistry

Introduction: Unveiling the Potential of a Privileged Heterocycle

In the landscape of drug discovery, the identification and utilization of "privileged scaffolds" – molecular frameworks capable of binding to multiple biological targets – is a cornerstone of efficient medicinal chemistry. The tetrahydrocarbazole nucleus represents one such scaffold, found in a variety of biologically active natural products and synthetic pharmaceuticals.[1] This guide focuses on a particularly valuable derivative, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one , a versatile building block for the synthesis of novel therapeutic agents. Its strategic methylation on the aromatic ring and the presence of a reactive ketone functionality provide multiple avenues for chemical exploration and optimization of pharmacological activity. This document serves as a comprehensive technical guide for researchers, providing detailed protocols for its synthesis and functionalization, and exploring its potential in the development of new chemical entities, particularly in the realm of oncology.

Physicochemical Properties and Structural Characterization

8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a crystalline solid with the molecular formula C₁₃H₁₃NO.[2] The structural integrity of this scaffold has been unequivocally confirmed by single-crystal X-ray diffraction, revealing a nearly planar carbazole unit with the cyclohexenone ring adopting an envelope conformation.[2][3]

Property	Value	Source
Molecular Formula	C₁₃H₁₃NO	[2]
Molecular Weight	199.24 g/mol	[2]
Appearance	Brown solid	[2]
Melting Point	Data not consistently available
IUPAC Name	8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Spectroscopic Data Summary (Predicted and Literature-Based)

Technique	Key Features
¹H NMR	Aromatic protons (~7.0-7.5 ppm), NH proton (broad singlet, ~8.0-9.0 ppm), aliphatic protons of the cyclohexenone ring (~2.0-3.0 ppm), and a singlet for the methyl group (~2.3-2.5 ppm).
¹³C NMR	Carbonyl carbon (~190-200 ppm), aromatic carbons (~110-140 ppm), aliphatic carbons (~20-40 ppm), and the methyl carbon (~15-20 ppm).
IR (KBr)	N-H stretching (~3200-3400 cm⁻¹), C=O stretching (~1650-1680 cm⁻¹), C=C aromatic stretching (~1500-1600 cm⁻¹), and C-H stretching (~2800-3000 cm⁻¹).
Mass Spec (MS)	Molecular ion peak (M⁺) at m/z = 199.

Synthesis of the Core Scaffold: The Fischer Indole Approach

The construction of the 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one scaffold is reliably achieved through the classic Fischer indole synthesis. This acid-catalyzed reaction involves the condensation of a substituted phenylhydrazine with a cyclic ketone, followed by a[4][4]-sigmatropic rearrangement to form the indole ring system.

Fischer Indole Synthesis Workflow

Protocol 1: Synthesis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

This protocol is adapted from the procedure described by Archana et al.[2]

Materials:

• 2-(o-tolylhydrazono)cyclohexan-1-one (can be pre-formed from o-tolylhydrazine and cyclohexane-1,2-dione)

• Glacial Acetic Acid

• Concentrated Hydrochloric Acid

• Petroleum Ether

• Ethyl Acetate

• Ethanol

• Round-bottom flask with reflux condenser

• Heating mantle or oil bath

• Silica gel for column chromatography

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 2-(o-tolylhydrazono)cyclohexan-1-one (1 equivalent) in a mixture of glacial acetic acid (e.g., 20 mL per gram of hydrazone) and concentrated hydrochloric acid (e.g., 5 mL per gram of hydrazone).

• Cyclization: Heat the reaction mixture to reflux in a pre-heated oil bath at 125°C for 2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, pour the reaction mixture into a beaker of cold water with stirring. A brown solid will precipitate.

• Purification: Collect the crude solid by filtration. Purify the product by column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate (e.g., 98:2 v/v) as the eluent.

• Crystallization: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure. Recrystallize the resulting solid from ethanol to obtain pure 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

• Characterization: Confirm the identity and purity of the product using standard analytical techniques (¹H NMR, ¹³C NMR, IR, and MS).

Derivatization Strategies: Expanding Chemical Diversity

The 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one scaffold offers several reactive sites for further chemical modification, allowing for the generation of a diverse library of compounds for biological screening.

Key Derivatization Sites

Protocol 2: α-Formylation and Aromatization

This protocol details the synthesis of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde, demonstrating a functionalization at the α-position to the carbonyl group followed by aromatization. This procedure is based on the work of Thiruvalluvar et al.[5]

Materials:

• 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Sodium Hydride (30% dispersion in mineral oil)

• Dry Benzene

• Ethyl Formate

• Dilute Hydrochloric Acid

• Petroleum Ether

• Ethyl Acetate

• Glacial Acetic Acid

• Ice bath

• Round-bottom flask and standard laboratory glassware

Procedure:

• Base Preparation: Wash sodium hydride (3 equivalents) with dry benzene to remove the mineral oil and suspend it in dry benzene (e.g., 100 mL) in a round-bottom flask under an inert atmosphere.

• Reaction Initiation: Cool the flask in an ice bath with stirring. Add ethyl formate (excess) dropwise over 10 minutes.

• Substrate Addition: Slowly add a solution of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1 equivalent) in dry benzene (e.g., 25 mL).

• Reaction: Allow the reaction mixture to stir for 36 hours at room temperature. Monitor the reaction by TLC.

• Work-up: After completion, remove the benzene in vacuo. Transfer the residue to a beaker containing water and neutralize with dilute HCl.

• Purification: Filter the crude product, wash with water, and dry. Purify by column chromatography on silica gel using a petroleum ether:ethyl acetate gradient (e.g., starting with 95:5).

• Crystallization: Recrystallize the purified product from glacial acetic acid to yield 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde as needle-shaped crystals.

Generalized Protocols for Further Derivatization

The following protocols are representative methods for common transformations on the tetrahydrocarbazolone scaffold and may require optimization for this specific substrate.

Protocol 3: N-Alkylation of the Indole Nitrogen

• Deprotonation: To a solution of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1 eq.) in a dry aprotic solvent (e.g., DMF or THF) at 0°C, add a strong base such as sodium hydride (1.2 eq.).

• Alkylation: After stirring for 30 minutes, add the desired alkyl halide (e.g., methyl iodide, benzyl bromide) (1.1 eq.) and allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work-up: Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 4: Reduction of the Carbonyl Group

• Reaction Setup: Dissolve 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1 eq.) in a suitable solvent such as methanol or ethanol.

• Reduction: Cool the solution to 0°C and add sodium borohydride (NaBH₄) (1.5 eq.) portion-wise.

• Reaction: Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC).

• Work-up: Quench the reaction by the slow addition of water or dilute HCl. Remove the organic solvent under reduced pressure and extract the aqueous layer with an organic solvent.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate to yield the corresponding alcohol. Further purification can be achieved by column chromatography or recrystallization.

Protocol 5: Wittig Olefination of the Carbonyl Group

• Ylide Formation: Prepare the phosphonium ylide by treating the corresponding phosphonium salt (e.g., methyltriphenylphosphonium bromide) with a strong base (e.g., n-butyllithium or potassium tert-butoxide) in a dry aprotic solvent (e.g., THF or diethyl ether) under an inert atmosphere.

• Reaction: Cool the ylide solution to 0°C or -78°C and add a solution of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1 eq.) in the same solvent.

• Reaction Progression: Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Work-up: Quench the reaction with water and extract the product with an organic solvent.

• Purification: Wash the organic layer, dry, and concentrate. Purify the crude product by column chromatography to separate the desired alkene from triphenylphosphine oxide.

Protocol 6: Aromatic Nitration

• Reaction Setup: Dissolve 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in a suitable solvent (e.g., acetic acid or a chlorinated solvent).

• Nitration: Cool the solution in an ice bath and slowly add a nitrating agent (e.g., a mixture of nitric acid and sulfuric acid, or a milder reagent like N-nitrosaccharin).[6]

• Reaction: Stir the reaction at low temperature and monitor its progress by TLC.

• Work-up: Carefully pour the reaction mixture onto ice and neutralize with a base (e.g., sodium bicarbonate).

• Purification: Extract the product with an organic solvent, dry the organic layer, and concentrate. Purify the resulting nitro-derivative by column chromatography.

Biological Applications: A Scaffold for Anticancer Drug Discovery

The carbazole and tetrahydrocarbazole cores are present in numerous compounds with demonstrated anticancer activity.[1][7] Derivatives of these scaffolds have been shown to exert their cytotoxic effects through various mechanisms, including the induction of apoptosis and the inhibition of topoisomerase.

A study on 5,8-dimethyl-9H-carbazole derivatives, structurally related to the 8-methyl-tetrahydrocarbazol-1-one scaffold, revealed potent anticancer activity against breast cancer cell lines.[7] For instance, certain derivatives exhibited significant growth inhibition of MDA-MB-231 triple-negative breast cancer cells with IC₅₀ values in the low micromolar range.[7]

The functional handles on the 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one scaffold allow for the systematic exploration of structure-activity relationships (SAR). For example, substitution at the indole nitrogen can modulate lipophilicity and target engagement, while modifications at the carbonyl group can introduce new hydrogen bonding interactions or allow for conjugation to other pharmacophores. The methyl group at the 8-position can influence the electronic properties of the aromatic ring and provide a steric handle to fine-tune binding selectivity.

Conclusion

8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a highly valuable and versatile molecular scaffold for the development of novel therapeutic agents. Its straightforward synthesis via the Fischer indole reaction and the presence of multiple reactive sites for derivatization make it an attractive starting point for medicinal chemistry campaigns. The demonstrated anticancer potential of related carbazole derivatives underscores the promise of this scaffold in oncology drug discovery. The protocols and application notes provided herein offer a solid foundation for researchers to explore the rich chemical space accessible from this privileged heterocyclic core.

References

• Thiruvalluvar, A. A., Sridharan, M., Prasad, K. J. R., & Zeller, M. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 12), 1275–1279. [Link]

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299–o2300. [Link]

• Royal Society of Chemistry. (n.d.). Supporting Information for... [Please note: A specific article title and full citation are needed for a complete reference]. Retrieved from [Link]

• Organic Synthesis. (n.d.). Sodium Borohydride (NaBH4) Reduction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Wittig Reaction. Retrieved from [Link]

• Clemente, E., et al. (2023). 5,8-Dimethyl-9H-carbazole Derivatives Blocking hTopo I Activity and Actin Dynamics. International Journal of Molecular Sciences, 24(5), 4435. [Link]

• Asif, M. (2018). Wittig Reaction: A Useful Method For Converting Aldehydes and Ketones To Alkenes. Master Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Wittig reaction. Retrieved from [Link]

• Prasad, K. J. R., & Vijayalakshmi, C. S. (2006). Attempted synthesis of substituted carbazoles from 1-oxo-1,2,3,4-tetrahydro-carbazoles and 1-hydroxyimino-1,2,3,4-tetrahydrocarbazoles. Indian Journal of Chemistry - Section B, 45B(2), 540-544. [Link]

• Archana, R., Yamuna, E., Prasad, K. J. R., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. ResearchGate. [Link]

• Open Ukrainian Citation Index. (n.d.). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Retrieved from [Link]

• Asif, M. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. Retrieved from [Link]

• Kumar, A., et al. (2020). Synthesis and evaluation of 2,3,4,9-tetrahydro-1H-carbazole derivatives as selective acetylcholinesterase inhibitors. Journal of Applied Pharmaceutical Science, 10(05), 048-058. [Link]

• Semantic Scholar. (n.d.). Anticancer Tetrahydrocarbazoles: A Wide Journey from 2000 till Date. Retrieved from [Link]

• Wang, X., et al. (2022). From N-H Nitration to Controllable Aromatic Mononitration and Dinitration-The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. Journal of the American Chemical Society Au, 2(9), 2136–2146. [Link]

• Zeynizadeh, B., & Shirini, F. (2007). NaBH4/(NH4)2SO4: A Convenient System for Reduction of Carbonyl Compounds to their Corresponding Alcohols in wet-THF. Oriental Journal of Chemistry, 23(2), 557-562. [Link]

• Chemistry LibreTexts. (2023, January 22). Wittig Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Examples of carbazole derivatives with known anticancer mode of action. Retrieved from [Link]

• Clark, J. (2016). reduction of carbonyl compounds using sodium tetrahydridoborate. Chemguide. Retrieved from [Link]

• Wang, X., et al. (2022). From N–H Nitration to Controllable Aromatic Mononitration and Dinitration—The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent. Journal of the American Chemical Society Au, 2(9), 2136-2146. [Link]

• Asif, M. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. Master Organic Chemistry. Retrieved from [Link]

• Gemoets, H. P. L., et al. (2019). Facile access to nitroarenes and nitroheteroarenes using N-nitrosaccharin. Nature Communications, 10(1), 3432. [Link]

• SIELC Technologies. (2018, May 16). 2,3,4,9-Tetrahydro-8-methyl-1H-carbazole. Retrieved from [Link]

• Kumar, N., et al. (2022). Synthesis and anticancer activity evaluation of substituted carbazole bearing thiosemicarbazide derivatives against human glioma. World Journal of Advanced Research and Reviews, 16(03), 884–892. [Link]

• NIST. (n.d.). 1H-Carbazole, 2,3,4,9-tetrahydro-. NIST Chemistry WebBook. Retrieved from [Link]

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• 5. Synthesis and crystal structure of 1-hy­droxy-8-methyl-9H-carbazole-2-carbaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Synthesis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Welcome to the technical support guide for the synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. This resource is designed for researchers, medicinal chemists, and process development professionals who are utilizing this important synthetic intermediate. Here, we address common challenges, provide in-depth troubleshooting advice, and offer optimized protocols to enhance the yield and purity of your synthesis. Our guidance is grounded in established chemical principles and practical laboratory experience.

The synthesis of tetrahydrocarbazoles, particularly through the Fischer indole synthesis, is a cornerstone of heterocyclic chemistry, providing access to a wide array of biologically active molecules.[1][2][3] The target molecule, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, is typically prepared via the acid-catalyzed cyclization of a hydrazone formed from o-tolylhydrazine and a suitable cyclohexanone derivative.[4][5][6] While robust, this reaction is not without its complexities. This guide will help you navigate potential pitfalls and achieve consistent, high-quality results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction is producing a complex mixture of products, and the yield of the desired 8-methyl-tetrahydrocarbazolone is low. What are the likely side products?

This is a common issue in Fischer indole syntheses, often stemming from the acidic conditions and the reactivity of the starting materials. Several side reactions can occur concurrently.

Common Side Products:

• Regioisomers: If your cyclohexanone precursor is unsymmetrical, you may form an undesired regioisomer. For the synthesis of the target molecule, the key is ensuring the correct enamine intermediate is formed before the[4][4]-sigmatropic rearrangement.

• Aldol Condensation Products: The ketone starting material can undergo acid-catalyzed self-condensation, leading to dimeric impurities.[7] These are typically higher in molecular weight and can complicate purification.

• Aromatized/Dehydrogenated Byproducts: Under harsh acidic conditions or elevated temperatures, the tetrahydrocarbazole product can undergo oxidation to form the corresponding fully aromatic carbazole derivative.

• Unreacted Hydrazone Intermediate: Incomplete cyclization will leave the 2-(2-o-tolylhydrazono)-cyclohexanone intermediate in your crude product.[4] This is often due to insufficient acid strength, concentration, or reaction time.

• Disproportionation Products: Side reactions involving the hydrazine or intermediates can lead to various colored impurities that are difficult to remove.

The following diagram illustrates the main reaction pathway and the formation of key side products.

Caption: Fischer indole synthesis pathway and common side reactions.

Q2: How can I control the regioselectivity of the reaction to favor the 8-methyl isomer?

The formation of the desired 8-methyl isomer versus other potential isomers (e.g., the 6-methyl isomer if starting with p-tolylhydrazine) is dictated by the choice of starting hydrazine. To synthesize the 8-methyl-tetrahydrocarbazolone, you must use ortho-tolylhydrazine (o-tolylhydrazine).

The critical step governing the final position of the methyl group is the[4][4]-sigmatropic rearrangement. The orientation of the ene-hydrazine intermediate determines the connectivity in the product. Using o-tolylhydrazine ensures that after cyclization and rearrangement, the methyl group is positioned at the 8-position of the resulting carbazole ring system.

Q3: What are the optimal acidic conditions to maximize yield and minimize side products?

The choice and concentration of the acid catalyst are critical. Overly harsh conditions can promote side reactions, while conditions that are too mild will result in an incomplete reaction.

Catalyst System	Advantages	Disadvantages / Risks
Acetic Acid / HCl	Effective and commonly used. Acetic acid serves as both solvent and catalyst.[4]	Can require high temperatures and long reaction times, potentially leading to aromatization.
Polyphosphoric Acid (PPA)	Strong dehydrating agent, can drive the reaction to completion at lower temperatures.	Can be difficult to work with (viscous). Overly aggressive conditions can lead to charring and other side products.
Ionic Liquids (e.g., [bmim(BF4)])	Can act as both solvent and catalyst, offering potential for "green" synthesis and easier product isolation.[1]	May require specific optimization; cost can be a factor.
Solid Acid Catalysts (e.g., Zeolites)	Can offer improved selectivity and easier catalyst removal.[2]	May require higher temperatures and specific reactor setups; catalyst activity can vary.
Trichloroacetic Acid	Shown to be effective, sometimes yielding a purer product compared to other acids.[8]	More corrosive and requires careful handling.

Recommendation: For laboratory-scale synthesis, a mixture of glacial acetic acid and a stronger mineral acid like HCl is a well-documented and effective starting point.[4] Begin with refluxing in acetic acid with a catalytic amount of HCl and monitor the reaction by TLC to determine the optimal reaction time.

Troubleshooting Guide: Step-by-Step Purification

If your crude product is a complex mixture, a systematic purification approach is necessary.

Protocol for Purification of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Initial Workup:

  • After the reaction is complete (as monitored by TLC), cool the reaction mixture to room temperature.

  • Carefully pour the acidic mixture onto crushed ice or into a beaker of cold water with stirring. This will precipitate the crude product.[4]

  • If the product oils out, continue stirring until it solidifies.

  • Collect the crude solid by vacuum filtration. Wash the solid thoroughly with water to remove residual acid and water-soluble impurities.

• Solvent Trituration (Optional but Recommended):

  • To remove highly non-polar impurities, suspend the crude solid in a minimal amount of a cold, non-polar solvent like hexanes or diethyl ether.

  • Stir vigorously for 15-20 minutes.

  • Filter the solid and discard the filtrate. This step can significantly improve the purity before column chromatography.

• Column Chromatography:

  • Stationary Phase: Silica gel (60-120 or 230-400 mesh).

  • Mobile Phase (Eluent): A gradient or isocratic system of petroleum ether (or hexanes) and ethyl acetate is highly effective. A typical starting point is a 98:2 (v/v) mixture of petroleum ether:ethyl acetate.[4]

  • Procedure: a. Dissolve the crude product in a minimal amount of dichloromethane or the eluent mixture. b. Adsorb the dissolved product onto a small amount of silica gel and dry it to a free-flowing powder. c. Load the dry powder onto the top of a prepared silica gel column. d. Elute the column with the chosen solvent system, collecting fractions. e. Monitor the fractions by TLC to identify and combine those containing the pure product.

• Recrystallization:

  • For final polishing, recrystallize the purified product from a suitable solvent. Ethanol is a commonly reported and effective solvent for this compound.[4]

  • Dissolve the solid in a minimum amount of hot ethanol.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Collect the pure crystals by vacuum filtration and dry them under vacuum.

The following workflow visualizes the recommended purification process.

Caption: Recommended purification workflow for the target compound.

References

• Chen, C.-y., & Larsen, R. D. (n.d.). 1,2,3,4-tetrahydrocarbazole. Organic Syntheses Procedure. Retrieved from [Link]

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299–o2300. Retrieved from [Link]

• (n.d.). Fischer indole synthesis in the absence of a solvent. SciSpace. Retrieved from [Link]

• Vibzzlab. (2023, December 17). 1,2,3,4 tetrahydrcarbazole synthesis ( Fischer indole synthesis ). YouTube. Retrieved from [Link]

• Boovanahalli, S. K., et al. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. ACG Publications. Retrieved from [Link]

• Sridharan, V., et al. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. IUCr Journals. Retrieved from [Link]

• (n.d.). 1,2,3,4-tetrahydrocarbazole - Organic Syntheses Procedure. Retrieved from [Link]

• (2024, January 4). Synthesis of N-acyl carbazoles, phenoxazines and acridines from cyclic diaryliodonium salts. Retrieved from [Link]

• Archana, R., et al. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. ResearchGate. Retrieved from [Link]

• Archana, R., et al. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. OUCI. Retrieved from [Link]

• Kumar, R., & Singh, P. (2022). A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. World Journal of Advanced Research and Reviews. Retrieved from [Link]

• Archana, R., et al. (2010). 8-Methyl-2,3,4,9-tetra-hydro-1H-carbazol-1-one. PubMed. Retrieved from [Link]

• (n.d.). Synthesis of Carbazoles. Organic Chemistry Portal. Retrieved from [Link]

• Dung, V. C., et al. (2025). Recent Achievements in the Synthesis of Carbazole Derivatives. Bentham Science. Retrieved from [Link]

Sources

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• 2. wjarr.com [wjarr.com]
• 3. benthamscience.com [benthamscience.com]
• 4. 8-Methyl-2,3,4,9-tetra­hydro-1H-carbazol-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 8-Methyl-2,3,4,9-tetra-hydro-1H-carbazol-1-one - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. scispace.com [scispace.com]

Technical Support Center: Synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Introduction: Welcome to the technical support guide for the synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. This valuable synthetic intermediate is a cornerstone for the development of various biologically active carbazole alkaloids and pharmaceutical agents.[1] Its synthesis, predominantly achieved via the Fischer indole synthesis, is a robust reaction but one that presents specific challenges that can impact yield and purity.[2][3]

This guide is structured to provide researchers and drug development professionals with a comprehensive resource for troubleshooting common issues and systematically optimizing reaction conditions. We will delve into the mechanistic underpinnings of the synthesis to explain the causality behind experimental choices, empowering you to move from problem-solving to proactive process control.

Part 1: Foundational Concepts & FAQs

This section addresses the fundamental principles of the synthesis, providing the essential knowledge required to diagnose and resolve experimental issues.

Q1: What is the general reaction scheme for this synthesis?

The synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a classic example of the Fischer indole synthesis. It involves the acid-catalyzed reaction between o-tolylhydrazine (2-methylphenylhydrazine) and 1,3-cyclohexanedione. The reaction proceeds through a key phenylhydrazone intermediate, which then undergoes a[4][4]-sigmatropic rearrangement and subsequent cyclization with the elimination of ammonia to form the target carbazolone.[3][4][5]

Caption: General reaction scheme for the synthesis.

Q2: Can you illustrate the core mechanism of this Fischer Indole Synthesis?

Certainly. Understanding the mechanism is crucial for troubleshooting, as many yield-limiting side reactions are off-shoots from key intermediates. The process involves several distinct, acid-catalyzed steps:[3][6]

• Hydrazone Formation: The initial step is the condensation of o-tolylhydrazine with one of the ketone functionalities of 1,3-cyclohexanedione to form the phenylhydrazone.

• Tautomerization: The phenylhydrazone tautomerizes to its more reactive ene-hydrazine isomer. This step is critical for the subsequent rearrangement.

• [4][4]-Sigmatropic Rearrangement: This is the key bond-forming step. The ene-hydrazine undergoes a concerted pericyclic rearrangement, breaking the N-N bond and forming a new C-C bond.[3][6]

• Rearomatization & Cyclization: The intermediate rearomatizes, followed by nucleophilic attack of the amino group onto the imine, forming a six-membered aminal ring.

• Ammonia Elimination: Finally, the elimination of ammonia under acidic conditions generates the stable, conjugated carbazolone product.

Caption: Key stages of the Fischer indole synthesis mechanism.

Q3: Why is the choice of acid catalyst so critical for this reaction?

The acid catalyst is arguably the most important variable in the Fischer indole synthesis. It influences reaction rate, yield, and the side product profile.[2][6] Both Brønsted acids (e.g., HCl, H₂SO₄, p-toluenesulfonic acid) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) are effective, but their mechanisms of action and suitability vary.[3][7]

• Acid Strength: The catalyst must be strong enough to promote the key protonation and rearrangement steps but not so harsh that it causes degradation of the starting materials or product.[8][9] Electron-donating groups, like the methyl group on the phenylhydrazine, can increase the substrate's susceptibility to side reactions like N-N bond cleavage, often necessitating milder acid conditions.[8][10]

• Catalyst Type: Lewis acids can coordinate with the nitrogen atoms, facilitating the rearrangement differently than protonic acids. In some cases, a Lewis acid like ZnCl₂ can give superior yields where Brønsted acids fail.[11] Polyphosphoric acid (PPA) is often used as a strong dehydrating acid and solvent for less reactive substrates.[11][12]

Part 2: Troubleshooting Guide

This section is formatted to directly address the most common issues encountered during the synthesis.

Issue Category: Low or No Product Yield

This is a classic case of incomplete conversion, which can stem from several factors.

Potential Cause	Scientific Rationale & Troubleshooting Steps
Insufficient Acid Strength	The key[4][4]-sigmatropic rearrangement has a significant activation energy that must be overcome.[8] A weak acid may not sufficiently catalyze the reaction. Action: Switch from a weak acid like acetic acid to a stronger Brønsted acid (e.g., p-toluenesulfonic acid) or a Lewis acid (e.g., ZnCl₂). For very stubborn reactions, polyphosphoric acid (PPA) can be effective.[8][12]
Low Reaction Temperature	The Fischer indole synthesis is rarely a room-temperature reaction; thermal energy is required.[13] Action: Gradually increase the reaction temperature. A good starting point is refluxing in a solvent like glacial acetic acid or tert-butanol.[12] Monitor the reaction by TLC to track the consumption of starting material.
Unstable Hydrazone	Some phenylhydrazones can be unstable and may decompose before cyclizing. The initial hydrazone formation may also be reversible. Action: Consider forming the phenylhydrazone in situ. This is done by adding the o-tolylhydrazine and 1,3-cyclohexanedione directly to the acidic reaction medium, ensuring the hydrazone cyclizes as it forms.[8]
Poor Reagent Quality	Phenylhydrazines are susceptible to air oxidation. Impurities in either starting material can inhibit the catalyst or lead to side reactions. Action: Use freshly purified o-tolylhydrazine (or its more stable hydrochloride salt).[12] Ensure the 1,3-cyclohexanedione is pure and dry.

Tar formation is a sign of product or starting material degradation, often caused by overly harsh reaction conditions.

Potential Cause	Scientific Rationale & Troubleshooting Steps
Excessively Strong Acid	Highly concentrated strong acids (e.g., H₂SO₄, PPA) at high temperatures can cause polymerization and decomposition. Action: Use the mildest acid that effectively promotes the reaction.[9] Screen catalysts, starting with acetic acid or p-toluenesulfonic acid before moving to stronger options.
High Reaction Temperature	Excessive heat can provide enough energy for undesired degradation pathways. Action: Operate at the lowest temperature that allows the reaction to proceed at a reasonable rate.[9] One study found 80°C to be optimal for a similar synthesis to minimize byproducts.[12]
Prolonged Reaction Time	Even under optimal conditions, the carbazolone product can degrade if left in the hot, acidic medium for too long.[8] Action: Monitor the reaction closely by TLC. Once the starting material is consumed and product formation has plateaued, work up the reaction immediately.[9]

Issue Category: Impure Product & Side Reactions

Byproduct formation is a common yield-limiting factor. The structure of your starting materials makes certain side reactions more likely.

Common Side Reaction	Mechanistic Explanation & Prevention Strategy
N-N Bond Cleavage	The electron-donating methyl group on the o-tolylhydrazine can stabilize intermediates that favor cleavage of the weak N-N bond, leading to the formation of o-toluidine and other degradation products instead of indolization.[8][10] This is a major competing pathway. Prevention: Use milder acidic conditions and lower reaction temperatures to disfavor this pathway relative to the desired[4][4]-sigmatropic rearrangement.[8]
Aldol Condensation	Under acidic conditions, the 1,3-cyclohexanedione starting material can undergo self-condensation, creating dimeric impurities and consuming the reactant.[14] Prevention: Maintain a controlled temperature and consider in situ hydrazone formation so that the ketone preferentially reacts with the hydrazine.
Incomplete Cyclization	The reaction can stall after the rearrangement step, leaving di-imine intermediates in the final product mixture.[14] Prevention: Ensure sufficient acid strength and reaction time to drive the final cyclization and ammonia elimination steps to completion.

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Caption: A logical workflow for troubleshooting common synthesis issues.

Part 3: Optimization & Experimental Protocols

Once you have a reliably working reaction, the focus shifts to maximizing the yield.

Q: How can I systematically optimize the reaction for the best possible yield?

Systematic optimization is key. Instead of random changes, vary one parameter at a time.

• Catalyst Screening: This is the highest impact variable. Test a range of catalysts under identical temperature and concentration conditions. A suggested screening panel is shown in the table below.

• Solvent Selection: While acetic acid often serves as both solvent and catalyst, other solvents like tert-butanol or even greener deep eutectic solvents can be effective.[12][15]

• Microwave-Assisted Synthesis: For rapid optimization, consider microwave irradiation. This technique can dramatically reduce reaction times from hours to minutes and often improves yields by minimizing byproduct formation through rapid, uniform heating.[7] For the synthesis of the parent 1,2,3,4-tetrahydrocarbazole, a yield of 91% was achieved in 3 minutes using p-TSA under microwave conditions.[16][17]

Catalyst	Type	Typical Conditions	Expected Outcome / Notes
Glacial Acetic Acid	Brønsted	Reflux, 1-3 hours	Serves as both catalyst and solvent. Good starting point, but may not be strong enough.[12]
p-Toluene­sulfonic Acid (p-TSA)	Brønsted	0.1-0.2 eq. in refluxing EtOH or t-BuOH	Stronger acid, often gives higher yields than acetic acid.[2][17]
Zinc Chloride (ZnCl₂) *	Lewis	1-2 eq., 120-160 °C, neat or in solvent	A very common and effective catalyst.[4][11] Can be harsh.
Polyphosphoric Acid (PPA)	Brønsted	Used as solvent, 80-120 °C	Highly effective for difficult cyclizations but can cause charring if overheated.[11][12]

Protocol 1: Synthesis using Acetic Acid

This protocol is a reliable starting point for initial attempts.

• To a 100 mL round-bottom flask, add o-tolylhydrazine hydrochloride (1.59 g, 10 mmol) and 1,3-cyclohexanedione (1.23 g, 11 mmol).

• Add 25 mL of glacial acetic acid.

• Fit the flask with a reflux condenser and begin stirring. Heat the mixture to a gentle reflux (approx. 118 °C).[12]

• Monitor the reaction progress by TLC (e.g., using a 3:1 hexanes:ethyl acetate eluent).

• After 2-3 hours, or once the starting material is consumed, cool the reaction mixture to room temperature.

• Slowly pour the cooled mixture into 100 mL of ice-cold water with stirring.

• The crude product will precipitate as a solid. Collect the solid by vacuum filtration and wash thoroughly with cold water to remove residual acid.

• Dry the crude product in a vacuum oven. Further purification can be achieved by recrystallization from ethanol or by column chromatography.

Protocol 2: Purification by Column Chromatography

• Prepare a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Pack a chromatography column with the slurry.

• Dissolve the crude 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in a minimal amount of dichloromethane or ethyl acetate. Adsorb this onto a small amount of silica gel and allow the solvent to evaporate.

• Carefully add the dry, adsorbed product to the top of the packed column.

• Elute the column with a gradient of ethyl acetate in hexanes (starting from 5% ethyl acetate and gradually increasing to 20-30%).

• Collect fractions and analyze by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

References

• Shutske, G. M. (2000). Synthesis of tacrine analogues and their structure-activity relationships. Current Medicinal Chemistry, 7(1), 89-101. Retrieved from [Link]

• So, S. S., & Garg, N. K. (2011). Why Do Some Fischer Indolizations Fail?. Organic letters, 13(22), 6058–6061. Retrieved from [Link]

• Lv, X., et al. (2020). Design, synthesis and biological evaluation of tacrine-1,2,3-triazole derivatives as potent cholinesterase inhibitors. RSC Advances, 10(46), 27623–27633. Retrieved from [Link]

• Mata, A. P., et al. (2024). A Sustainable Synthetic Approach to Tacrine and Cholinesterase Inhibitors in Deep Eutectic Solvents under Aerobic Conditions. Molecules, 29(6), 1385. Retrieved from [Link]

• Taylor, C. (2022). Synthesis and characterisation of an acetylcholinesterase inhibitor. PEARL. Retrieved from [Link]

• Venkatesan, K., et al. (2011). One-Pot-One-Step, Microwave-Assisted Fischer Indole Synthesis. Journal of Heterocyclic Chemistry, 48(5), 1213-1216. Retrieved from [Link]

• Hughes, D. L. (1993). On the Roles of Lewis Acid Catalysts and Solvents in the Fischer Indole Synthesis. Acta Chemica Scandinavica, 47, 846-854. Retrieved from [Link]

• Sridhar, M., et al. (2011). One‐pot‐one‐step, microwave‐assisted Fischer indole synthesis. Journal of Heterocyclic Chemistry, 48(5), 1213-1216. Retrieved from [Link]

• Archana, R., et al. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 7), 743–747. Retrieved from [Link]

• Abdel-Wahab, B. F., et al. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(84), 53265-53295. Retrieved from [Link]

• Yusoff, M. M., et al. (2015). Microwave-assisted Fischer Indole Synthesis of 1,2,3,4-tetrahydrocarbazole using Pyridinium-based Ionic Liquids. Procedia Chemistry, 16, 413-419. Retrieved from [Link]

• Gribble, G. (2016). Fischer Indole Synthesis. Indole Ring Synthesis: From Natural Products to Drug Discovery, 1-35. Retrieved from [Link]

• Kumar, A., et al. (2021). Synthesis, docking, in vitro and in silico investigations of novel tacrine derivatives as acetylcholinesterase inhibitors. Organic & Biomolecular Chemistry, 19(1), 139-152. Retrieved from [Link]

• Archana, R., et al. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. IUCrData, 6(8), x210878. Retrieved from [Link]

• Chemistry Stack Exchange. (2020). Fischer indole synthesis: significance of choice of acid catalyst. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• Wang, X., et al. (2009). Convenient and Efficient Synthesis of 1-Oxo-1,2,3,4-tetrahydrocarbazoles via Fischer Indole Synthesis. Synthetic Communications, 39(8), 1433-1441. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1,2,3,4-tetrahydrocarbazole. Retrieved from [Link]

• Barnes, C. S., et al. (1951). The Fischer Indole Synthesis. Nature, 168(4270), 389. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the Fischer indole reaction in the synthesis of compound 3. Retrieved from [Link]

• Archana, R., et al. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 9), o2299. Retrieved from [Link]

• U.S. Patent No. 7,696,356 B2. (2010). Process for preparing 1,2,3,9-tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one and ondansetron therefrom.

• Sharma, G., et al. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. Records of Natural Products, 7(3), 223-228. Retrieved from [Link]

• ResearchGate. (n.d.). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Retrieved from [Link]

• Haider, N., et al. (2007). Synthesis of Novel 1-Substituted and 1,9-Disubstituted-1,2,3,4-tetrahydro-9H-Carbazole Derivatives as Potential Anticancer Agents. Molecules, 12(7), 1488-1502. Retrieved from [Link]

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• 10. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Fischer Indole Synthesis [organic-chemistry.org]
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• 15. A Sustainable Synthetic Approach to Tacrine and Cholinesterase Inhibitors in Deep Eutectic Solvents under Aerobic Conditions [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. deepdyve.com [deepdyve.com]

Technical Support Center: Purification of Crude 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Welcome to the technical support center for the purification of crude 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this important synthetic intermediate. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible purification process.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, providing a systematic approach to problem-solving.

Issue 1: Low Yield After Recrystallization

Question: I am experiencing a significant loss of product after recrystallizing my crude 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. What are the likely causes and how can I improve my yield?

Answer:

Low recovery after recrystallization is a common issue that can often be attributed to several factors related to solvent selection and experimental technique.

Probable Causes & Solutions:

• Inappropriate Solvent Choice: The ideal recrystallization solvent should dissolve the compound well at elevated temperatures but poorly at low temperatures.[1] If the compound is too soluble in the chosen solvent at room temperature, a significant portion will remain in the mother liquor upon cooling.

  • Solution: Conduct small-scale solvent screening to identify the optimal solvent or solvent system. Common solvents for carbazole derivatives include ethanol, ethyl acetate, or mixtures with hexanes.[1] A mixed solvent system (e.g., ethanol/water or ethyl acetate/hexane) can often provide the desired solubility profile.

• Excessive Solvent Volume: Using too much solvent will keep more of your product dissolved, even at low temperatures, leading to poor recovery.

  • Solution: Use the minimum amount of hot solvent necessary to fully dissolve the crude product. Add the solvent in small portions to the heated crude material until it just dissolves.

• Premature Crystallization: If the solution cools too quickly, especially in the funnel during hot filtration, product can crystallize prematurely and be lost.

  • Solution: Ensure your filtration apparatus (funnel and receiving flask) is pre-heated. Use a fluted filter paper to increase the filtration speed. If crystallization occurs in the funnel, it can sometimes be redissolved by washing with a small amount of hot solvent.

• Incomplete Crystallization: Insufficient cooling time or temperature will result in a lower yield as more product remains in solution.

  • Solution: Allow the flask to cool slowly to room temperature to encourage the formation of larger, purer crystals. Then, place the flask in an ice bath or refrigerator for at least an hour to maximize crystal formation.

Issue 2: Impure Product After Column Chromatography

Question: My purified 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one from column chromatography is still showing significant impurities by TLC and NMR. What could be going wrong?

Answer:

Column chromatography is a powerful purification technique, but its success hinges on careful optimization of several parameters.[1][2]

Probable Causes & Solutions:

• Incorrect Eluent System: The polarity of the mobile phase is critical for achieving good separation. If the eluent is too polar, all compounds (product and impurities) will move too quickly down the column, resulting in poor separation. If it's not polar enough, the compounds may not move at all.

  • Solution: Optimize the eluent system using thin-layer chromatography (TLC). The ideal eluent should give your desired product an Rf value of approximately 0.3-0.4. A common starting point for carbazole derivatives is a mixture of petroleum ether and ethyl acetate.[3][4][5][6] For instance, a ratio of 98:2 petroleum ether:ethyl acetate has been successfully used.[5][6]

• Column Overloading: Applying too much crude material to the column will lead to broad, overlapping bands and poor separation.

  • Solution: As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel.

• Poor Column Packing: Channels or cracks in the silica gel bed will allow the sample to travel down the column unevenly, leading to inefficient separation.

  • Solution: Pack the column carefully and ensure the silica gel is fully settled before loading the sample. A "wet" or "slurry" packing method is generally preferred.

• Sample Application: Loading the sample in a large volume of solvent or a solvent that is more polar than the eluent will result in a diffuse starting band and poor resolution.

  • Solution: Dissolve the crude product in a minimal amount of the eluent or a non-polar solvent, and apply it carefully to the top of the column. Alternatively, a "dry loading" technique can be used where the crude material is adsorbed onto a small amount of silica gel before being added to the column.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one?

A1: The impurities will largely depend on the synthetic route. However, common impurities can include unreacted starting materials from the Fischer indole synthesis, such as 2-(2-o-tolylhydrazono)-cyclohexanone, or byproducts from side reactions.[5][7] Additionally, degradation products can form if the compound is exposed to harsh conditions.[8]

Q2: How can I assess the purity of my final product?

A2: A combination of analytical techniques is recommended for a comprehensive purity assessment.[2]

• Thin-Layer Chromatography (TLC): A quick and easy method to qualitatively assess the number of components in your sample.

• High-Performance Liquid Chromatography (HPLC): The primary method for quantitative purity analysis, providing high resolution and sensitivity.[2][8] A reversed-phase C18 column with a mobile phase of acetonitrile and water is often suitable for carbazole derivatives.[2][9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the structure of the desired product and identifying any residual impurities.[2][10]

• Mass Spectrometry (MS): Confirms the molecular weight of the product and can help identify impurities by their mass-to-charge ratio.[2][10]

Q3: Is it necessary to perform both recrystallization and column chromatography?

A3: Not always, but it is often beneficial. Column chromatography is excellent for removing impurities with different polarities, while recrystallization is particularly effective at removing small amounts of closely related impurities and can result in a highly crystalline, pure product. For very high purity requirements, such as in drug development, a sequential purification of column chromatography followed by recrystallization is a common and effective strategy.[3][4]

Q4: My purified product is colored. Is this normal?

A4: While some carbazole derivatives can be colored, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is typically described as a colorless or off-white solid.[5][11] A significant color, such as brown or yellow, may indicate the presence of impurities.[3][5] Further purification may be necessary to remove these colored impurities.

III. Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol provides a general guideline for the purification of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one using silica gel chromatography.

Materials:

• Crude 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Silica gel (60-120 mesh)[6]

• Petroleum ether

• Ethyl acetate

• Glass chromatography column

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Eluent Selection: Prepare several mixtures of petroleum ether and ethyl acetate (e.g., 99:1, 98:2, 95:5). Run a TLC of the crude material in each of these solvent systems to find the eluent that gives the target compound an Rf of ~0.3-0.4.

• Column Packing:

  • Secure the column in a vertical position. Add a small plug of cotton or glass wool to the bottom.

  • Add a layer of sand (~1 cm).

  • In a separate beaker, make a slurry of silica gel in the chosen eluent.

  • Pour the slurry into the column, gently tapping the side of the column to ensure even packing. Allow the silica to settle.

  • Add another layer of sand (~1 cm) on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the eluent.

  • Carefully add the sample solution to the top of the column using a pipette.

  • Open the stopcock and allow the sample to enter the silica gel.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column, ensuring not to disturb the top layer of sand and silica.

  • Begin collecting fractions in test tubes.

  • Monitor the separation by spotting fractions onto a TLC plate and visualizing under a UV lamp.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the purified 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Protocol 2: Purification by Recrystallization

This protocol describes the recrystallization of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Materials:

• Purified 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one from chromatography

• Ethanol (or another suitable solvent determined by screening)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution: Place the crude or semi-purified compound in an Erlenmeyer flask. Add a minimal amount of ethanol and heat the mixture on a hot plate with gentle swirling until the solid completely dissolves.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities.

• Drying: Allow the crystals to air dry on the filter paper or in a desiccator to obtain the pure, crystalline product.

IV. Data and Visualizations

Table 1: Solvent Properties for Recrystallization

Solvent	Boiling Point (°C)	Polarity Index	Notes
Ethanol	78	5.2	Commonly used for carbazole derivatives.[1]
Ethyl Acetate	77	4.4	Another common choice, often used in combination with a non-polar solvent.[1]
Hexane	69	0.1	Often used as an anti-solvent with more polar solvents.
Glacial Acetic Acid	118	6.2	Has been used for recrystallization of related carbazole derivatives.[3][4]

Diagram 1: Purification Workflow

Caption: A decision-making workflow for the purification of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Diagram 2: Troubleshooting Column Chromatography

Caption: A troubleshooting guide for common issues in column chromatography.

V. References

• Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. (n.d.). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. (2021). International Union of Crystallography. Retrieved January 17, 2026, from [Link]

• 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. (2010). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• 2,3,4,9-Tetrahydro-8-methyl-1H-carbazole. (2018). SIELC Technologies. Retrieved January 17, 2026, from [Link]

• 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. (2010). ResearchGate. Retrieved January 17, 2026, from [Link]

• 9-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. (2007). ResearchGate. Retrieved January 17, 2026, from [Link]

• 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. (2010). ResearchGate. Retrieved January 17, 2026, from [Link]

• Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim(BF4)] ionic liquid in methanol. (2013). ACG Publications. Retrieved January 17, 2026, from [Link]

• Process for preparing 1,2,3,9-tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one and ondansetron therefrom. (2010). Google Patents. Retrieved January 17, 2026, from

• (E)-2-(Furan-2-ylmethylidene)-8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. (2010). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• 8-Methyl-2,3,4,9-tetra-hydro-1H-carbazol-1-one. (2010). PubMed. Retrieved January 17, 2026, from [Link]

• Preparation and property analysis of antioxidant of carbazole derivatives. (2024). National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

Sources

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• 9. 2,3,4,9-Tetrahydro-8-methyl-1H-carbazole | SIELC Technologies [sielc.com]
• 10. Preparation and property analysis of antioxidant of carbazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Fischer Indole Synthesis of Tetrahydrocarbazolones

Welcome to the technical support center for the Fischer indole synthesis of tetrahydrocarbazolones. This guide is designed for researchers, medicinal chemists, and process development scientists who are utilizing this robust yet sometimes challenging reaction. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols grounded in established chemical principles to help you navigate the complexities of your synthesis and optimize your outcomes.

Introduction to the Challenge

The Fischer indole synthesis, a reaction discovered in 1883, remains a cornerstone for constructing the indole nucleus.[1][2][3] Its application to the synthesis of tetrahydrocarbazolones—a key scaffold in many biologically active molecules—involves the acid-catalyzed cyclization of an arylhydrazone, typically derived from a cyclohexane-1,2-dione derivative or a related precursor.[4] While powerful, the reaction is sensitive to substrate electronics, acid catalysis, and temperature, often leading to a variety of side products or low yields.[5][6] This guide aims to provide a logical framework for diagnosing and resolving common issues encountered during this synthesis.

Troubleshooting Guide: From Low Yield to Complex Mixtures

This section addresses specific experimental issues in a question-and-answer format, providing both diagnostic advice and actionable solutions.

Question 1: I am observing very low or no yield of my desired tetrahydrocarbazolone. What are the primary causes?

Low or no product yield is one of the most common frustrations with this reaction. The root cause often lies in one of three areas: the stability of the hydrazone intermediate, the strength of the acid catalyst, or competing side reactions.[5][7]

Causality & Recommended Actions:

• Phenylhydrazone Instability: The initial hydrazone formed from the condensation of the arylhydrazine and the dicarbonyl compound can be unstable.[5]

  • Solution: Perform a "one-pot" synthesis. Instead of isolating the phenylhydrazone, generate it in situ by mixing the arylhydrazine and the ketone directly in the acidic medium.[1][5][8] This allows the immediate cyclization of the hydrazone as it forms, minimizing degradation.

• Inadequate Acid Catalysis: The key[9][9]-sigmatropic rearrangement is acid-catalyzed.[1][3] If the acid is too weak, the reaction will stall.

  • Solution: Increase the acid strength. If you are using a weak Brønsted acid like acetic acid, consider switching to a stronger one like p-toluenesulfonic acid (p-TsOH) or polyphosphoric acid (PPA).[1][3][6] Lewis acids such as zinc chloride (ZnCl₂) or boron trifluoride (BF₃) are also highly effective and commonly used.[1][3][10] A systematic screening of catalysts is often a worthwhile endeavor.

• Dominant Side Reactions: The most significant competing pathway is often the cleavage of the N-N bond in the protonated ene-hydrazine intermediate.[5][11] This is particularly problematic with electron-rich phenylhydrazines.

  • Solution: Modify your reaction conditions. Lowering the reaction temperature can sometimes favor the desired cyclization over the cleavage pathway.[5] If the arylhydrazine has strong electron-donating groups, a milder acid catalyst may paradoxically improve the yield by disfavoring the N-N bond scission.[5]

Troubleshooting Workflow: Low Yield

This diagram outlines a logical progression for troubleshooting low-yield reactions.

Caption: Key stages of the Fischer indole synthesis for tetrahydrocarbazolones.

Q2: My starting arylhydrazine is sensitive. Are there any milder, alternative methods?

Yes. While the classic Fischer synthesis involves harsh acidic conditions, modern variations exist. The Buchwald modification, for example, uses a palladium-catalyzed cross-coupling of aryl bromides and hydrazones, avoiding the need for strong acids. [3]While more complex, this can be a viable strategy for acid-sensitive substrates.

Q3: How do I purify my final tetrahydrocarbazolone product?

Purification strategies depend on the physical properties of your product.

• Recrystallization: If your product is a solid, recrystallization is often the most effective method for achieving high purity. [6][12]A common solvent for tetrahydrocarbazoles is methanol or ethanol. [12]* Column Chromatography: For oils or solid mixtures that are difficult to separate by recrystallization, silica gel column chromatography is the standard approach. [13]* Acid-Base Extraction: The N-H proton of the indole ring is weakly acidic. An acid-base extraction can sometimes be used to separate the product from non-acidic or non-basic impurities, though care must be taken as some indoles can be sensitive to strong bases or acids. [6]

Experimental Protocol: One-Pot Synthesis of 1,2,3,4-Tetrahydrocarbazole

This protocol describes the synthesis of the parent tetrahydrocarbazole from cyclohexanone and phenylhydrazine, which serves as an excellent model for substituted tetrahydrocarbazolone synthesis. The procedure is adapted from established literature methods. [5][12][14][15] Materials:

• Phenylhydrazine (1.0 eq)

• Cyclohexanone (1.0-1.1 eq)

• Glacial Acetic Acid (serves as solvent and catalyst)

• Methanol (for recrystallization)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add glacial acetic acid.

• Addition of Reactants: To the stirring acetic acid, add cyclohexanone (1.1 eq). Heat the mixture to reflux (approx. 118 °C).

• Phenylhydrazine Addition: Once refluxing, add phenylhydrazine (1.0 eq) slowly and carefully over a period of 30 minutes through the top of the condenser. [12]The reaction mixture will typically change color, often to a deep red or brown. [12]4. Reaction Monitoring: Continue to heat the mixture at reflux for an additional 1-2 hours. [5]Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, remove the flask from the heat and pour the hot mixture into a beaker containing ice-cold water. Stir the mixture until the product solidifies.

• Isolation: Collect the crude solid product by vacuum filtration. Wash the filter cake thoroughly with water to remove residual acetic acid, followed by a small amount of cold 75% ethanol. [15]7. Purification: Air-dry the crude product. Recrystallize the solid from hot methanol to obtain pure, crystalline 1,2,3,4-tetrahydrocarbazole. [12][15] Self-Validation: The success of the synthesis can be validated by obtaining a melting point that matches the literature value (115-118 °C) and by standard spectroscopic analysis (¹H NMR, ¹³C NMR). [13][14]

References

• Indole synthesis: a review and proposed classification. G. G. Gribble, J. Chem. Soc., Perkin Trans. 1, 2000, 1045-1075. [Link]

• Fischer indole synthesis applied to the total synthesis of natural products. M. A. Bigdeli, M. M. Heravi, et al., RSC Adv., 2017, 7, 52852-52887. [Link]

• Fischer indole synthesis applied to the total synthesis of natural products. M. A. Bigdeli, M. M. Heravi, et al., RSC Advances, 2017. [Link]

• Fischer indole synthesis. Wikipedia. [Link]

• Brønsted Acid-Catalyzed Synthesis of 4-Functionalized Tetrahydrocarbazol-1-ones from 1,4-Dicarbonylindole Derivatives. C. M. L. Vande Velde, J. E. M. N. Klein, et al., J. Org. Chem., 2016, 81, 18, 8396–8406. [Link]

• Fischer Indole Synthesis: Mechanism, Steps & Importance. Vedantu. [Link]

• Brønsted Acid-Catalyzed Synthesis of 4-Functionalized Tetrahydrocarbazol-1-ones from 1,4-Dicarbonylindole Derivatives. C. M. L. Vande Velde, J. E. M. N. Klein, et al., The Journal of Organic Chemistry, 2016. [Link]

• 1,2,3,4 tetrahydrcarbazole synthesis ( Fischer indole synthesis ). Vibzzlab, YouTube, 2023. [Link]

• 1,2,3,4-TETRAHYDROCARBAZOLE. Organic Syntheses, 2003, 80, 104. [Link]

• Tetrahydrocarbazole Synthesis via Fischer Indole. Scribd. [Link]

• A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. A. Kumar, et al., World Journal of Advanced Research and Reviews, 2022, 13, 01, 183-193. [Link]

• Convenient and Efficient Synthesis of 1-Oxo-1,2,3,4-tetrahydrocarbazoles via Fischer Indole Synthesis. X. Wang, et al., Synthetic Communications, 2009, 39, 8, 1414-1422. [Link]

• Practical Methodologies for the Synthesis of Indoles. G. W. Gribble, Chemical Reviews, 2019, 119, 18, 10357-10437. [Link]

• Fischer indole synthesis. The reaction of N′-alkyl-2,6-dialkylphenylhydrazines with cyclohexanone. G. S. Bajwa and R. K. Brown, Canadian Journal of Chemistry, 1968, 46, 11, 1927-1934. [Link]

• Part III (Fischer indole synthesis). Dr. Anupama A. K., YouTube, 2018. [Link]

• 1,2,3,4-TETRAHYDROCARBAZOLE. Organic Syntheses, 1955, Coll. Vol. 3, p.807. [Link]

• New 3H-Indole Synthesis by Fischer's Method. Part I. M. Adib, et al., Molecules, 2006, 11, 3, 157-163. [Link]

• Fischer indole synthesis. The reaction of N′-alkyl-2,6-dialkylphenylhydrazines with cyclohexanone. G. S. Bajwa and R. K. Brown, Canadian Journal of Chemistry, 1968. [Link]

• Fischer indole synthesis applied to the total synthesis of natural products. M. A. Bigdeli, M. M. Heravi, et al., RSC Advances, 2017, 7, 52852-52887. [Link]

• Synthesis of 1,2,3,4-Tetrahydrocarbazoles with Large Group - Aromatization to Carbazoles. K. D. Berlin, et al., Proceedings of the Oklahoma Academy of Science, 1966. [Link]

• Fischer indole synthesis. The reaction of N′-alkyl-2,6-dialkylphenylhydrazines with cyclohexanone. G. S. Bajwa and R. K. Brown, Canadian Journal of Chemistry, 1968, 46, 11, 1927-1934. [Link]

• 1 2 3 4-tetrahydrocarbazole synthesis - Example of Fischer Indole synthesis -Reactions and Mechanism. Knowledge plus Understanding, YouTube, 2020. [Link]

• Why Do Some Fischer Indolizations Fail? K. N. Houk, et al., J. Am. Chem. Soc., 2011, 133, 22, 8690–8697. [Link]

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Technical Support Center: Managing Regioselectivity in the Synthesis of Substituted Carbazolones

Welcome to the technical support center for carbazolone synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of controlling regioselectivity in the synthesis of substituted carbazolones. Carbazolones are a vital class of heterocyclic compounds, forming the core structure of numerous biologically active molecules.[1] However, achieving the desired substitution pattern can be a significant synthetic challenge. This resource provides in-depth, field-proven insights and troubleshooting strategies in a practical question-and-answer format to address the specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Fischer indole synthesis of a substituted tetrahydrocarbazolone is yielding a mixture of regioisomers. How can I control the cyclization to favor my desired product?

A1: The Fischer indole synthesis, and its variant the Borsche-Drechsel cyclization, are powerful methods for constructing the carbazole framework, but regioselectivity can be a significant hurdle with unsymmetrical ketones. [2][3][4][5] The reaction proceeds via an acid-catalyzed[6][6]-sigmatropic rearrangement of a phenylhydrazone intermediate.[2][4] The direction of the cyclization is influenced by both steric and electronic factors of the substituents on the ketone.

Causality Behind Isomer Formation:

The regiochemical outcome is determined during the formation of the enamine tautomer from the hydrazone. With an unsymmetrical ketone, two different enamines can form, leading to two potential regioisomers.[5]

• Steric Hindrance: Bulky substituents on one side of the ketone can sterically hinder the approach of the phenylhydrazine, favoring the formation of the enamine on the less hindered side.[7]

• Electronic Effects: Electron-withdrawing groups can influence the stability of the enamine tautomers, thereby directing the regioselectivity.[8]

Troubleshooting Strategies:

• Choice of Acid Catalyst: The strength and type of acid catalyst can significantly impact the reaction. While strong acids like sulfuric or polyphosphoric acid are common, they can sometimes lead to side reactions.[9] Experimenting with milder Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) or protic acids (e.g., acetic acid, p-toluenesulfonic acid) can sometimes improve regioselectivity.[10]

• Reaction Temperature and Time: These parameters are crucial. Lowering the reaction temperature can sometimes enhance the kinetic control of the reaction, favoring the formation of one regioisomer over the other. Monitor the reaction closely by TLC or LC-MS to avoid decomposition at higher temperatures.

• Solvent Effects: The polarity of the solvent can influence the stability of the intermediates and transition states. While acetic acid or ethanol are commonly used, exploring other solvents may offer better regiocontrol.[9]

Experimental Protocol: Optimizing Regioselectivity in Fischer Indole Synthesis

This protocol provides a general framework for optimizing the regioselectivity of the Fischer indole synthesis for a tetrahydrocarbazolone.

• Hydrazone Formation:

  • In a round-bottom flask, dissolve the substituted phenylhydrazine (1.0 eq) in a suitable solvent (e.g., ethanol, acetic acid).

  • Add the unsymmetrical cyclohexanone derivative (1.0-1.2 eq).

  • Stir the mixture at room temperature or with gentle heating until hydrazone formation is complete (monitor by TLC).

• Cyclization (Test various conditions in parallel):

  • Condition A (Strong Acid): To the hydrazone mixture, cautiously add polyphosphoric acid or concentrated sulfuric acid and heat to the desired temperature (e.g., 80-120 °C).

  • Condition B (Lewis Acid): To a fresh solution of the hydrazone in an anhydrous solvent (e.g., toluene, dichloromethane), add a Lewis acid catalyst (e.g., ZnCl₂, 1.5 eq) and heat to reflux.

  • Condition C (Milder Protic Acid): Reflux the hydrazone in a solution of glacial acetic acid or ethanol containing p-toluenesulfonic acid.

• Work-up and Analysis:

  • After the reaction is complete (as indicated by TLC), cool the mixture and carefully quench by pouring it onto ice water.

  • Neutralize with a suitable base (e.g., NaHCO₃, NaOH).

  • Extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Analyze the crude product by ¹H NMR or GC-MS to determine the regioisomeric ratio.

  • Purify the desired isomer by column chromatography or recrystallization.

Data Presentation: Hypothetical Optimization Results

Catalyst	Solvent	Temperature (°C)	Regioisomeric Ratio (Desired:Undesired)
H₂SO₄	Acetic Acid	100	2:1
PPA	Toluene	110	3:1
ZnCl₂	Dichloromethane	40	5:1
p-TsOH	Ethanol	78	4:1

Visualization of the Fischer Indole Synthesis Pathway

Caption: General workflow of the Fischer indole synthesis highlighting the key steps influencing regioselectivity.

Q2: I am attempting a palladium-catalyzed intramolecular C-H amination to form a carbazolone, but the reaction is sluggish and gives low yields. What factors should I investigate?

A2: Palladium-catalyzed C-H amination is a modern and efficient method for carbazolone synthesis. [6][11] However, its success is highly dependent on the careful optimization of several reaction parameters.

Causality Behind Low Reactivity:

• Catalyst Activity: The choice of palladium source and, crucially, the ligand are paramount. The ligand's electronic and steric properties influence the catalyst's stability and reactivity.

• Oxidant: An appropriate oxidant is required to regenerate the active Pd(II) catalyst.

• Base: The base plays a critical role in the C-H activation step.

Troubleshooting Strategies:

• Ligand Screening: The ligand is often the most critical variable. Sterically hindered, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands are often effective.[11] A thorough screening of different ligand classes is recommended.

• Palladium Precursor: While Pd(OAc)₂ is commonly used, other sources like Pd₂(dba)₃ may offer different reactivity profiles.

• Base Selection: The choice of base is crucial. Common bases include K₂CO₃, Cs₂CO₃, and organic bases. The strength and solubility of the base can significantly impact the reaction rate.

• Solvent and Temperature: High-boiling aprotic solvents like toluene, xylene, or dioxane are typically used. The reaction often requires elevated temperatures (100-140 °C).

Experimental Protocol: Optimization of Pd-Catalyzed Intramolecular C-H Amination

• Reaction Setup:

  • To an oven-dried Schlenk tube, add the diarylamine precursor (1.0 eq), palladium precursor (e.g., Pd(OAc)₂, 2-5 mol%), and the ligand (e.g., SPhos, 4-10 mol%).

  • Add the base (e.g., K₂CO₃, 2.0 eq) and the oxidant (e.g., Cu(OAc)₂, catalytic amount if using O₂ as the terminal oxidant).

  • Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen).

  • Add the anhydrous solvent (e.g., toluene, 0.1 M).

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (e.g., 110 °C) with vigorous stirring.

  • If using oxygen as the terminal oxidant, a balloon of O₂ can be attached.

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Analysis:

  • Cool the reaction to room temperature and dilute with an organic solvent.

  • Filter through a pad of Celite to remove inorganic salts.

  • Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the product by column chromatography.

Visualization of the Catalytic Cycle

Caption: A simplified representation of a palladium-catalyzed C-N bond formation cycle.

Q3: I am performing a Buchwald-Hartwig amination to construct a diarylamine precursor for my carbazolone synthesis, but I am observing significant side product formation. What are the likely side reactions and how can I suppress them?

A3: The Buchwald-Hartwig amination is a cornerstone for C-N bond formation, but it is not without its potential pitfalls. [12][13][14][15] Understanding and mitigating side reactions is key to a successful synthesis.

Common Side Reactions and Their Mitigation:

• Hydrodehalogenation: This is the reduction of the aryl halide to the corresponding arene. It is often competitive with the desired amination.

  • Mitigation: Use a less sterically hindered and more electron-rich ligand. Ensure the base is not overly strong or used in large excess.

• Homocoupling of the Aryl Halide: This leads to the formation of a biaryl byproduct.

  • Mitigation: This is often a sign of poor catalyst performance. Re-evaluate the ligand and palladium source. Lowering the reaction temperature might also help.

• Reaction at Multiple Sites: If the amine or aryl halide has multiple reactive sites, a mixture of products can be obtained.

  • Mitigation: Employ protecting groups to block unwanted reactive sites. The choice of ligand can also influence the selectivity.

Troubleshooting Guide: Buchwald-Hartwig Amination

Symptom	Potential Cause	Troubleshooting Steps
Low conversion	Inactive catalyst	Screen different Pd sources and ligands. Ensure anhydrous and anaerobic conditions.
Insufficiently strong base	Switch to a stronger base (e.g., from K₂CO₃ to NaOtBu).
Significant hydrodehalogenation	Catalyst decomposition or overly strong base	Use a more robust ligand. Reduce the amount of base or use a weaker one.
Biaryl byproduct formation	Homocoupling	Optimize ligand and reaction temperature.
Mixture of aminated products	Lack of selectivity	Use protecting groups. Screen ligands for improved selectivity.

Q4: How can I reliably distinguish between different carbazolone regioisomers?

A4: The unambiguous characterization of regioisomers is critical. A combination of spectroscopic techniques is typically required.

Spectroscopic Analysis Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The chemical shifts and coupling patterns of the aromatic protons are highly diagnostic. The spatial proximity of substituents to specific protons will cause characteristic shifts. A detailed analysis of the coupling constants (J-values) can help elucidate the substitution pattern.

  • ¹³C NMR: The chemical shifts of the carbon atoms in the carbazolone core are sensitive to the substitution pattern.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for definitively assigning the structure. HMBC (Heteronuclear Multiple Bond Correlation) is particularly powerful as it shows correlations between protons and carbons over two or three bonds, allowing for the unambiguous placement of substituents.

• Mass Spectrometry (MS): While MS will confirm the molecular weight of the isomers, it generally cannot distinguish between them unless fragmentation patterns are distinct and well-characterized.

• Infrared (IR) and UV-Vis Spectroscopy:

  • IR Spectroscopy: The IR spectra of regioisomers are often very similar, but subtle differences in the fingerprint region (below 1500 cm⁻¹) may be observable.[9]

  • UV-Vis Spectroscopy: The electronic absorption spectra can differ between isomers due to variations in the π-conjugated system.[16][17]

Comparative Analysis Workflow

Caption: Workflow for the separation and spectroscopic analysis of carbazolone regioisomers.

This technical support guide provides a foundation for addressing common challenges in the regioselective synthesis of substituted carbazolones. Successful synthesis relies on a systematic approach to optimization and a thorough understanding of the underlying reaction mechanisms.

References

• Ackermann, L., Althammer, A., & Mayer, P. (2009). A palladium-catalyzed reaction sequence consisting of an intermolecular amination and an intramolecular direct arylation enabled highly regioselective syntheses of functionalized indoles or carbazoles and proved to be amenable to the use of inexpensive 1,2-dichloroarenes as electrophiles. Synthesis, 2009(20), 3493-3503. [Link]

• Alvarez, E., García-García, P., Fernández-Rodríguez, M. A., & Sanz, R. (2013). Regioselective synthesis of elusive 4,9-dihydro-1H-carbazoles by gold-catalyzed cycloisomerization of 3-allenylmethylindoles. The Journal of Organic Chemistry, 78(19), 9758–9771. [Link]

• Beaudry Research Group. (2021). Regioselective Synthesis of Substituted Carbazoles, Bicarbazoles, and Clausine C. Oregon State University. [Link]

• Bohrium. (2023). The Borsche-Drechsel (BD) cyclization: Synthesis of tetrahydrocarbazoles and carbazole alkaloids. Ask this paper. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Garg, N. K., et al. (2017). Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator. PubMed. [Link]

• Points, G. L., & Beaudry, C. M. (2021). Regioselective Synthesis of Substituted Carbazoles, Bicarbazoles, and Clausine C. Organic Letters, 23(17), 6882–6885. [Link]

• Tsang, W. C. P., Zheng, N., & Buchwald, S. L. (2005). A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization and C-N Bond Formation. Journal of the American Chemical Society, 127(42), 14560–14561. [Link]

• Wikipedia. (n.d.). Borsche–Drechsel cyclization. In Wikipedia. Retrieved January 17, 2026, from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. In Wikipedia. Retrieved January 17, 2026, from [Link]

• Z. Naturforsch. (2007). Investigations into the Regioselectivity of Fischer Indole and Friedländer Quinoline Syntheses with Octahydroisobenzofuran and -isoindole Derivatives. Zeitschrift für Naturforschung B, 62(4), 509-518. [Link]

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• 4. The Borsche–Drechsel (BD) cyclization: Synthesis of tetrahydrocarbazoles and carbazole alkaloids: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
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• 6. A Palladium-Catalyzed Method for the Synthesis of Carbazoles via Tandem C-H Functionalization and C-N Bond Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]
• 8. Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator - PubMed [pubmed.ncbi.nlm.nih.gov]
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overcoming low reactivity of precursors for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Welcome to the technical support center for the synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during this synthesis, particularly focusing on overcoming the low reactivity of the precursors: o-tolylhydrazine and 2-methylcyclohexane-1,3-dione. The primary synthetic route discussed is the Fischer indole synthesis, a robust yet often challenging reaction.[1][2]

Introduction: The Challenge of Precursor Reactivity

The synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one via the Fischer indole synthesis involves the acid-catalyzed reaction of o-tolylhydrazine with 2-methylcyclohexane-1,3-dione. While this method is widely used for constructing indole rings, the specific combination of these precursors presents unique challenges.[1][2] The electron-donating nature of the methyl group on o-tolylhydrazine can influence the reaction rate and side-product formation.[3][4] Additionally, steric hindrance from the ortho-methyl group can impede the key[5][5]-sigmatropic rearrangement step.

This guide provides a structured approach to diagnosing and resolving these issues through a series of frequently asked questions and detailed troubleshooting protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: Low or No Product Formation - Incomplete Reaction

Q1: My reaction is not proceeding, and I am recovering my starting materials (o-tolylhydrazine and 2-methylcyclohexane-1,3-dione). What are the initial troubleshooting steps?

A1: This is a common issue often related to insufficient activation of the precursors. The Fischer indole synthesis is highly dependent on the reaction conditions. Here’s a systematic approach to address this:

• Verify Precursor Quality:

  • o-Tolylhydrazine: This reagent can degrade over time, especially if exposed to air and light. Use freshly distilled or recently purchased high-purity o-tolylhydrazine. The hydrochloride salt is often more stable and can be used as an alternative.[3]

  • 2-Methylcyclohexane-1,3-dione: Ensure the purity of this precursor, as impurities can inhibit the initial condensation to form the hydrazone.

• Optimize the Acid Catalyst: The choice and concentration of the acid catalyst are critical.[1][2][6]

  • If you are using a weak Brønsted acid like acetic acid, consider switching to a stronger one.

  • Lewis acids can also be effective.

  • A screening of different acid catalysts is recommended.

Catalyst Type	Examples	Rationale & Considerations
Brønsted Acids	Acetic Acid, Sulfuric Acid, p-Toluenesulfonic Acid (p-TSA), Polyphosphoric Acid (PPA)	Stronger acids can better facilitate the protonation steps required for cyclization. PPA is often effective for challenging cyclizations due to its dehydrating nature.[1][2][3]
Lewis Acids	Zinc Chloride (ZnCl₂), Boron Trifluoride Etherate (BF₃·OEt₂)	These can be particularly effective in promoting the reaction, especially when Brønsted acids are insufficient.[1][2]

• Increase Reaction Temperature: The[5][5]-sigmatropic rearrangement, a key step in the Fischer indole synthesis, often has a high activation energy and requires elevated temperatures.[3][7] If you are running the reaction at a low temperature, a gradual increase while monitoring the reaction by TLC is advised.

Issue 2: Prominent Side Product Formation

Q2: My reaction is producing a complex mixture of products with low yield of the desired 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. What are the likely side reactions and how can I mitigate them?

A2: Several side reactions can compete with the desired Fischer indole cyclization. Identifying the likely culprits is key to optimizing your reaction.

• N-N Bond Cleavage: The electron-donating methyl group on o-tolylhydrazine can stabilize the protonated ene-hydrazine intermediate in a way that favors cleavage of the N-N bond, leading to the formation of o-toluidine and other degradation products.[3][4]

  • Solution: Use milder acidic conditions and lower the reaction temperature. While this may seem counterintuitive to overcoming low reactivity, finding a balance is crucial. A milder acid like acetic acid might be preferable to stronger acids that can promote this cleavage.[3]

• Formation of Regioisomers: While 2-methylcyclohexane-1,3-dione is symmetrical with respect to the initial hydrazone formation, subsequent reactions can be complex. However, with this specific dione, regioselectivity of the indole formation is not the primary issue.

• Aldol Condensation: Under acidic conditions, the 2-methylcyclohexane-1,3-dione can potentially undergo self-condensation, though this is less common than other side reactions in the Fischer indole synthesis.

• Product Degradation: The target molecule itself might be unstable under harsh acidic conditions and high temperatures, leading to rearrangements or dimerization.[3]

  • Solution: Monitor the reaction closely using TLC. Once the product spot appears and its intensity is maximal, quench the reaction to prevent degradation.

Issue 3: Difficulty with Product Isolation and Purification

Q3: I have evidence of product formation on TLC, but I am struggling to isolate a pure compound. What are some tips for purification?

A3: The polarity of the product and potential byproducts can make purification challenging.

• Work-up Procedure: After quenching the reaction (e.g., with a sodium bicarbonate solution to neutralize the acid), extract the product with an appropriate organic solvent like ethyl acetate. Washing the organic layer with brine can help remove water-soluble impurities.

• Chromatography:

  • Column Chromatography: Silica gel is commonly used. A gradient elution starting with a non-polar solvent (e.g., hexane or petroleum ether) and gradually increasing the polarity with ethyl acetate is a good starting point.

  • Dealing with Tailing: If the product streaks on the TLC plate or column, adding a small amount of a volatile base like triethylamine (e.g., 0.5-1%) to the eluent can improve the peak shape by neutralizing acidic sites on the silica gel.

• Recrystallization: If a solid product is obtained, recrystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexane) can be an effective final purification step.

Experimental Protocols

Protocol 1: General Procedure for the Fischer Indole Synthesis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

This protocol provides a starting point for the synthesis. Optimization of the acid catalyst, solvent, and temperature may be necessary.

• Hydrazone Formation (Optional Pre-formation):

  • In a round-bottom flask, dissolve o-tolylhydrazine hydrochloride (1.0 eq) and 2-methylcyclohexane-1,3-dione (1.0 eq) in ethanol.

  • Add a catalytic amount of acetic acid.

  • Stir the mixture at room temperature for 1-2 hours or until TLC indicates the consumption of the starting materials.

  • The resulting hydrazone can be isolated or used directly in the next step.

• Cyclization:

  • To the hydrazone (or the in-situ generated mixture), add the chosen acid catalyst (e.g., a mixture of acetic acid and hydrochloric acid, or polyphosphoric acid).[8]

  • Heat the reaction mixture to reflux (temperature will depend on the solvent and catalyst used, typically ranging from 80°C to 140°C).[3]

  • Monitor the progress of the reaction by TLC.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Carefully pour the reaction mixture into a beaker of ice water and neutralize with a saturated solution of sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3 x volume).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: Troubleshooting - Catalyst Screening

To address low reactivity, a small-scale screening of different acid catalysts is highly recommended.

• Set up parallel reactions in small vials, each with the same amounts of o-tolylhydrazine and 2-methylcyclohexane-1,3-dione.

• To each vial, add a different acid catalyst from the table above (e.g., acetic acid, p-TSA, ZnCl₂, PPA).

• Heat all reactions to the same temperature (e.g., 100°C) and monitor by TLC at regular intervals (e.g., every hour).

• Compare the TLCs to identify the catalyst that gives the best conversion to the desired product with the fewest side products.

Visualizing the Process

Experimental Workflow

Caption: General workflow for the synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Troubleshooting Logic

Caption: A logical flow for troubleshooting common issues in the synthesis.

References

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. Acta Crystallographica Section E: Crystallographic Communications, 77(Pt 8), 786–790. [Link]

• IUCr Journals. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. [Link]

• Hughes, D. L., & Zhao, D. (2011). Why Do Some Fischer Indolizations Fail? Journal of the American Chemical Society, 133(14), 5428–5431. [Link]

• Sajjadifar, S., Vahedi, H., Massoudi, A., & Louie, O. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2491–2498. [Link]

• Ishikawa, T., et al. (2003). Peculiarity of methoxy group-substituted phenylhydrazones in Fischer indole synthesis. Chemical & Pharmaceutical Bulletin, 51(11), 1283-1293. [Link]

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 9), o2299–o2300. [Link]

• Asian Journal of Research in Chemistry. (2019). Design, Synthesis and Characterisation of Novel Carbazole Linked Propeonones. [Link]

• Wikipedia. (2023). Fischer indole synthesis. [Link]

• ResearchGate. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. [Link]

• ResearchGate. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. [Link]

• SciSpace. (1952). The Fischer Indole Synthesis. [Link]

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. [Link]

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• 4. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.iucr.org [journals.iucr.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Fischer Indole Synthesis [organic-chemistry.org]
• 8. 8-Methyl-2,3,4,9-tetra­hydro-1H-carbazol-1-one - PMC [pmc.ncbi.nlm.nih.gov]

Carbazole Synthesis Technical Support Center: A Guide to Minimizing Byproduct Formation

Welcome to the Technical Support Center for carbazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development, providing expert insights into preventing the formation of common byproducts in key carbazole synthesis methodologies. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common classical and modern methods for synthesizing the carbazole core?

A1: The primary methods for constructing the carbazole skeleton include:

• Classical Methods:

  • Borsche-Drechsel Cyclization: This method involves the acid-catalyzed cyclization of arylhydrazones of cyclohexanone to form tetrahydrocarbazoles, which are then dehydrogenated.[1]

  • Graebe-Ullmann Reaction: This synthesis involves the diazotization of N-phenyl-1,2-diaminobenzene followed by thermal decomposition of the resulting triazole to form carbazole.[2]

  • Fischer Indole Synthesis: A versatile method that can be adapted for carbazole synthesis, it involves the acid-catalyzed reaction of a phenylhydrazine with a ketone or aldehyde.[2][3]

• Modern Methods:

  • Buchwald-Hartwig Amination: A powerful palladium-catalyzed cross-coupling reaction for intramolecular C-N bond formation to yield carbazoles.[2]

  • Ullmann Condensation: A copper-catalyzed reaction for intramolecular C-N bond formation, which has been significantly improved with modern ligands.[2]

Q2: I'm observing a persistent impurity in my final carbazole product. What are the general purification strategies?

A2: Purification of carbazole derivatives often requires a multi-step approach. Common impurities include unreacted starting materials, isomers, and byproducts from side reactions.[4]

• Recrystallization: This is a highly effective technique for removing minor impurities and obtaining highly crystalline products. The choice of solvent is critical, with ethanol, toluene, and isopropanol being common choices.[5][6] For basic carbazole derivatives, forming a hydrochloride salt can improve crystallinity and purification.[5]

• Column Chromatography: Silica gel chromatography is widely used for separating complex mixtures. For basic compounds like aminopropyl carbazoles, which can streak on silica, adding a small amount of a base like triethylamine to the eluent or using deactivated silica gel is recommended.[4]

• Preparative High-Performance Liquid Chromatography (HPLC): For challenging separations, particularly for isomeric impurities, preparative HPLC can be employed.[4]

Q3: Are there "greener" or more sustainable approaches to carbazole synthesis?

A3: Yes, there is a growing emphasis on developing more environmentally friendly methods for carbazole synthesis. These strategies focus on reducing the use of hazardous solvents and reagents, improving energy efficiency, and minimizing waste. Key green approaches include:

• Microwave-assisted reactions: This can significantly reduce reaction times and improve yields.[7]

• Photoredox catalysis: Utilizing visible light to promote reactions under mild conditions.

• Use of recyclable catalysts: Employing solid-supported or recyclable metal catalysts to minimize metal contamination in the final product.

• Solvent-free or aqueous systems: Conducting reactions in the absence of organic solvents or in water to reduce environmental impact.

Troubleshooting Guides for Byproduct Formation

Borsche-Drechsel Cyclization

The Borsche-Drechsel cyclization is a reliable method for synthesizing tetrahydrocarbazoles, which can then be aromatized to carbazoles.[1] However, byproduct formation can be a significant issue.

Common Problem: Low yield of tetrahydrocarbazole and formation of multiple products.

Root Causes and Solutions:

• N-N Bond Cleavage: Electron-donating groups on the arylhydrazine can weaken the N-N bond, leading to cleavage as a competing side reaction to the desired[2][2]-sigmatropic rearrangement.[8]

  • Preventative Measure: For substrates with strong electron-donating groups, employ milder acidic conditions (e.g., acetic acid instead of sulfuric acid) and lower reaction temperatures to disfavor the cleavage pathway.[8]

• Harsh Acidic Conditions: Strong acids and high temperatures can lead to the formation of polymeric or tarry byproducts, which complicate purification.[9]

  • Preventative Measure: Optimize the choice and concentration of the acid catalyst. Consider milder options like p-toluenesulfonic acid (p-TSA) or solid acid catalysts such as Amberlite IR 120 H resin.[9][10][11]

• Incomplete Hydrazone Formation: The initial condensation of the arylhydrazine and cyclohexanone may be inefficient, leading to a complex reaction mixture.

  • Preventative Measure: Ensure the purity of your starting materials. Pre-forming and isolating the hydrazone before adding the cyclization catalyst can often improve yields.[9]

Optimized Protocol for Borsche-Drechsel Cyclization of 4-Phenylphenylhydrazine with Cyclohexanone [9][12]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine 4-phenylphenylhydrazine hydrochloride (1.0 eq) and glacial acetic acid.

• Addition of Cyclohexanone: Heat the mixture to reflux with stirring. To the refluxing solution, add cyclohexanone (1.0 - 1.2 eq) dropwise over 30 minutes.

• Reaction Monitoring: Continue to heat the reaction mixture at reflux for an additional 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature and pour it into ice-water. Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution.

• Purification: Collect the precipitated solid by vacuum filtration. The crude product can be purified by recrystallization from methanol or ethanol, or by column chromatography on silica gel using a petroleum ether/ethyl acetate solvent system.

Data Table: Effect of Acid Catalyst on Tetrahydrocarbazole Synthesis

Catalyst	Temperature (°C)	Time (h)	Yield (%)	Reference
Glacial Acetic Acid	Reflux	2-4	~65	[12]
p-TSA	80	6	~80	[9]
Amberlite IR 120 H	50-90	0.1-0.2	>95	[10][11]

Note: Yields are highly substrate-dependent and the conditions should be optimized for each specific reaction.

Reaction Mechanism and Byproduct Formation Pathway

Sources

• 1. Borsche–Drechsel cyclization - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. The Borsche–Drechsel (BD) cyclization: Synthesis of tetrahydrocarbazoles and carbazole alkaloids: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. akjournals.com [akjournals.com]
• 11. Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing the Synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Welcome to the technical support guide for the synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, actionable insights into optimizing this specific transformation. We will move beyond simple procedural steps to explore the underlying chemistry, enabling you to troubleshoot common issues and rationally design your experimental conditions for maximal yield and purity.

The synthesis of this tetrahydrocarbazolone derivative is most commonly achieved via the Fischer indole synthesis , a powerful acid-catalyzed reaction that constructs the indole core from an arylhydrazine and a ketone or aldehyde.[1] In this case, the reaction proceeds between o-tolylhydrazine and cyclohexane-1,2-dione (or a synthetic equivalent) to form the corresponding hydrazone, which then undergoes an intramolecular rearrangement and cyclization.[2] While robust, this reaction is sensitive to a variety of parameters, and success hinges on careful control of the reaction environment.

Section 1: Baseline Experimental Protocol

This protocol, adapted from established literature, provides a reliable starting point for the synthesis.[2] The rationale behind each step is explained to provide a deeper understanding of the process.

Reaction: Cyclization of 2-(2-o-tolylhydrazono)-cyclohexanone to 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Materials:

• 2-(2-o-tolylhydrazono)-cyclohexanone

• Glacial Acetic Acid

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (for recrystallization)

• Silica Gel (for column chromatography)

• Petroleum Ether & Ethyl Acetate (for elution)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the starting hydrazone, 2-(2-o-tolylhydrazono)-cyclohexanone (1 equivalent), in a solvent mixture of glacial acetic acid and concentrated hydrochloric acid. A typical ratio is approximately 4:1 acetic acid to HCl.[2]

  • Scientist's Note: The combination of a moderately strong organic acid (acetic acid) and a strong mineral acid (HCl) provides the necessary proton concentration to catalyze the key tautomerization and rearrangement steps without causing excessive degradation that can occur with harsh, neat mineral acids.[3][4]

• Thermal Cyclization: Heat the reaction mixture to reflux (approximately 120-125°C) using an oil bath.[2] Monitor the reaction progress using Thin Layer Chromatography (TLC), observing the consumption of the starting hydrazone spot and the appearance of the product spot. The reaction is typically complete within 2-4 hours.

  • Scientist's Note: The Fischer indole synthesis requires significant thermal energy to overcome the activation barrier of the rate-determining[5][5]-sigmatropic rearrangement.[5]

• Work-up and Isolation: Once the reaction is complete, cool the flask to room temperature. Carefully pour the reaction mixture into a beaker of cold water with stirring. This will cause the crude product to precipitate out of the acidic aqueous solution.

  • Scientist's Note: This precipitation step is a crucial initial purification, as the organic product is insoluble in water, while many of the acidic and polar impurities remain in the aqueous phase.

• Purification:

  • Primary Method (Chromatography): Collect the crude solid by vacuum filtration. Purify the solid using column chromatography on silica gel. A common eluent system is a gradient of petroleum ether and ethyl acetate (e.g., starting at 98:2).[2]

  • Secondary Method (Recrystallization): The purified fractions can be combined, the solvent evaporated, and the resulting solid can be further purified by recrystallization from a suitable solvent like ethanol to yield the final product.[2]

Section 2: Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction yield is consistently low or I'm getting no product at all. What are the primary causes?

A1: Low or no yield is the most frequent challenge in Fischer indole syntheses. The issue can typically be traced back to one of four key areas:

• Inappropriate Acid Catalysis: The choice and concentration of the acid are critical.[3] If the acid is too weak, the initial tautomerization of the hydrazone to the reactive ene-hydrazine intermediate will not occur efficiently.[5] Conversely, if the acid is too strong or the temperature too high, it can lead to degradation of the starting material or product.

  • Solution: If the reaction is not proceeding, consider switching to a stronger acid system, such as polyphosphoric acid (PPA) or a Lewis acid like zinc chloride (ZnCl₂).[1][5] Perform small-scale optimization experiments to screen different catalysts.

• Dominant N-N Bond Cleavage: This is a major competing side reaction, especially with electron-donating groups (like the ortho-methyl group in your substrate) on the phenylhydrazine ring.[3][6] These groups can over-stabilize an intermediate, favoring cleavage of the weak N-N bond to produce o-toluidine and other byproducts instead of the desired cyclization.[6][7]

  • Solution: Try using a milder acid catalyst (e.g., neat acetic acid) and a lower reaction temperature for a longer period.[5] This can sometimes shift the reaction pathway to favor the desired[5][5]-sigmatropic rearrangement over cleavage.

• Purity of Starting Materials: The Fischer indole synthesis is highly sensitive to impurities in the starting arylhydrazine or ketone.[3][5] These impurities can introduce competing side reactions or inhibit the catalyst.

  • Solution: Ensure your o-tolylhydrazine and cyclohexanone precursor are of high purity. If necessary, purify the starting materials before beginning the synthesis.

• Insufficient Heat: The central[5][5]-sigmatropic rearrangement has a significant activation energy barrier.

  • Solution: Ensure your reaction is reaching and maintaining the target reflux temperature. Verify your heating mantle and thermometer are calibrated correctly.

Q2: My reaction mixture is turning into a dark, intractable tar. How can I prevent this?

A2: Tar formation is a sign of product or intermediate degradation, often caused by excessively harsh reaction conditions. This is common when using strong acids like sulfuric or polyphosphoric acid at high temperatures for extended periods.[8]

• Solution 1 (Reduce Temperature/Time): Monitor the reaction closely by TLC. Once the starting material is consumed, begin the work-up immediately. Prolonged heating after completion will only lead to decomposition. If tarring occurs quickly, reduce the reaction temperature by 10-20°C and allow it to run longer.

• Solution 2 (Change Catalyst): Switch to a milder acid system. Glacial acetic acid or Lewis acids like ZnCl₂ are often less prone to causing polymerization and tarring than strong Brønsted acids.[1][3]

Q3: I am struggling with the purification of the final product from the crude mixture. What are the best practices?

A3: Purification can be challenging due to the presence of polar byproducts and residual acid.

• Solution 1 (Thorough Work-up): After precipitating the crude product in water, ensure it is washed thoroughly to remove any trapped acid. If the product does not precipitate cleanly, neutralize the acidic solution carefully with a base (e.g., sodium bicarbonate solution) and then extract the product with an organic solvent like ethyl acetate.

• Solution 2 (Optimize Chromatography): If your product is co-eluting with impurities during column chromatography, adjust the polarity of your eluent system. Running a series of TLC plates with different solvent ratios (e.g., hexane:ethyl acetate, dichloromethane:methanol) will help you find the optimal conditions for separation.[9] Sometimes, a less polar system with a very shallow gradient is required.

• Solution 3 (Recrystallization): Recrystallization is a powerful technique for purifying solid products. Experiment with different solvents (ethanol, methanol, ethyl acetate/hexanes) to find one where the product is soluble when hot but sparingly soluble when cold.[10]

Section 3: Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism for this reaction?

A1: The reaction proceeds through several key steps: (1) Acid-catalyzed tautomerization of the hydrazone to an ene-hydrazine. (2) A proton-mediated[5][5]-sigmatropic rearrangement to form a di-imine intermediate. (3) Aromatization of the six-membered ring. (4) Nucleophilic attack by the newly formed amine onto an imine carbon to form a five-membered aminal ring. (5) Elimination of ammonia under acidic conditions to generate the final aromatic indole ring system.[1][11]

Q2: Can I form the hydrazone in situ instead of using the pre-formed starting material?

A2: Yes, forming the hydrazone in situ by reacting o-tolylhydrazine and the ketone directly in the acidic medium is a common variant of this procedure.[5] This can be advantageous if the hydrazone is unstable and difficult to isolate. However, it introduces more variables into the one-pot reaction, which can sometimes complicate optimization. If you are experiencing low yields, starting with the pre-formed and purified hydrazone is recommended to isolate the cyclization step as the single variable.

Q3: Are there alternative catalysts besides acids for this synthesis?

A3: While the classical Fischer synthesis is acid-catalyzed, modern variations exist. For instance, palladium-catalyzed methods for coupling aryl halides with hydrazones have been developed, which can tolerate a wider range of functional groups that are sensitive to strong acids.[12] Additionally, ionic liquids have been explored as reusable catalysts and solvents for this reaction.[13] For this specific substrate, however, a well-optimized acid-catalyzed protocol remains the most direct and cost-effective approach.

Section 4: Systematic Optimization Strategy

To maximize the yield of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, a systematic approach to optimizing reaction parameters is recommended. The following table outlines key variables and their potential impact.

Optimization Parameter Summary Table

Parameter	Conditions to Test	Expected Outcome / Rationale
Acid Catalyst	1. Acetic Acid / HCl (Baseline)[2] 2. Polyphosphoric Acid (PPA) 3. Zinc Chloride (ZnCl₂) 4. Glacial Acetic Acid (neat)[5]	PPA and ZnCl₂ are stronger catalysts and may improve yields if the reaction is sluggish, but can increase tar formation.[5] Neat acetic acid is milder and may reduce N-N bond cleavage.[5]
Temperature	1. 80°C 2. 100°C 3. Reflux (~125°C)	Lower temperatures may increase reaction time but can suppress side reactions like N-N cleavage and polymerization, potentially leading to a cleaner reaction and higher isolated yield.[8]
Reaction Time	1. 2 hours 2. 4 hours 3. 8 hours	Monitor by TLC. The optimal time is the point of maximum product formation before significant degradation begins.
Concentration	1. 0.1 M 2. 0.5 M (Baseline) 3. 1.0 M	Higher concentrations can increase reaction rates but may also promote intermolecular side reactions and polymerization.

Section 5: Visualizations

Reaction Mechanism and Troubleshooting Workflow

The following diagrams illustrate the core chemical transformation and a logical workflow for addressing common experimental issues.

Caption: Fig 1. Key steps in the acid-catalyzed Fischer indole synthesis.

Caption: Fig 2. A logical process for diagnosing and solving low-yield issues.

References

• Benchchem. (2025). Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives. 3

• Benchchem. (2025). Troubleshooting common issues in Fischer indole synthesis from hydrazones. 4

• Benchchem. (2025). Technical Support Center: Side Reactions in the Fischer Indole Synthesis of Substituted Carbazoles. 5

• Archana, R., et al. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, E66(9), o2299. Link

• Yamuna, E., et al. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. IUCrData, 6(8). Link

• Benchchem. (2025). Optimization of reaction conditions for Fischer indole synthesis of carbazoles. 8

• Neumann, J. J., et al. (2014). Synthesis of Antiviral Tetrahydrocarbazole Derivatives by Photochemical and Acid-catalyzed C-H Functionalization via Intermediate Peroxides (CHIPS). Journal of Visualized Experiments, (88), 51655. Link

• Douglas, C. J., et al. (2011). Why Do Some Fischer Indolizations Fail?. Journal of the American Chemical Society, 133(15), 5736–5739. Link

• Hanim, M., et al. (2015). Microwave-assisted Fischer Indole Synthesis of 1,2,3,4-tetrahydrocarbazole using Pyridinium-based Ionic Liquids. Procedia Chemistry, 16, 413-419. Link

• Douglas, C. J., et al. (2011). Why Do Some Fischer Indolizations Fail?. PMC. Link

• Wikipedia. Fischer indole synthesis. Link

• Yamuna, E., et al. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. IUCr Journals. Link

• Shushizadeh, M. R., et al. (2013). Marine Sponge/H3PO4: As a Naturally Occurring Chiral Catalyst for Solvent-free Fischer-Indole Synthesis. Jundishapur Journal of Natural Pharmaceutical Products, 8(4), 177-180. Link

• Scribd. (n.d.). Tetrahydrocarbazole Synthesis via Fischer Indole. Link

• Chen, C., & Larsen, R. D. (2004). 1,2,3,4-tetrahydrocarbazole. Organic Syntheses, 80, 153. Link

• Reddit. (2021). Problems with Fischer indole synthesis. r/Chempros. Link

• Chen, S., et al. (2016). Indole-to-Carbazole Strategy for the Synthesis of Substituted Carbazoles under Metal-Free Conditions. Organic Chemistry Portal. Link

• ACS Publications. (n.d.). Studies on the Fischer indole synthesis. Chemical Reviews. Link

• Al-Awadi, N. A., et al. (2001). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 6(1), 62-70. Link

• Vibzzlab. (2023). 1,2,3,4 tetrahydrcarbazole synthesis ( Fischer indole synthesis ). YouTube. Link

• Gowsia, S., & Siddappa, K. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. ACG Publications. Link

• Penieres-Carrillo, G., et al. (2003). Fischer indole synthesis in the absence of a solvent. SciSpace. Link

• ChemicalBook. (n.d.). 2,3,4,9-TETRAHYDRO-1H-CARBAZOL-1-OL synthesis. Link

• Benchchem. (n.d.). Synthesis of 9-Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one. Link

Sources

• 1. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 2. 8-Methyl-2,3,4,9-tetra­hydro-1H-carbazol-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
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• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. acgpubs.org [acgpubs.org]

Technical Support Center: Column Chromatography for Carbazole Derivative Purification

Welcome to the technical support center for the purification of carbazole derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of purifying these versatile compounds using column chromatography. Here, we address common challenges with in-depth, field-proven insights and practical, step-by-step protocols.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common issues encountered during the column chromatography of carbazole derivatives.

Q1: My aminocarbazole derivative is showing significant peak tailing on a silica gel column. What's causing this and how do I fix it?

A: This is the most frequent issue when purifying carbazole derivatives containing basic nitrogen groups. The primary cause is a strong interaction between the basic amine functionality of your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel.[1][2] This leads to uneven elution and tailed peaks.

• Quick Solution: The most effective remedy is to add a competitive base to your mobile phase to neutralize the acidic silanol sites. Add 0.1-1% triethylamine (TEA) to your eluent system.[1] This simple addition will dramatically improve peak shape by preventing your compound's strong adsorption to the stationary phase.[1]

Q2: I'm struggling to separate my target carbazole from a closely related isomeric impurity. What should I try?

A: Separating isomers is a common challenge due to their similar polarities.[3][4] Standard column conditions are often insufficient.

• Quick Solution: Enhance your separation power by using a longer column and a shallower solvent gradient.[3] A slow, gradual increase in solvent polarity (gradient elution) provides a better opportunity for the stationary phase to differentiate between the subtle structural differences of the isomers.[5][6][7]

Q3: My carbazole derivative seems to be decomposing on the silica gel column. How can I prevent this?

A: Some carbazole derivatives can be sensitive to the acidic environment of standard silica gel, leading to degradation during purification.[3]

• Quick Solution: You can either deactivate the silica gel by incorporating a base like triethylamine into the eluent (as mentioned in Q1) or switch to a less acidic stationary phase.[3] Alumina is a common and effective alternative for acid-sensitive compounds.[3]

Q4: My crude sample won't fully dissolve in the initial, non-polar mobile phase for loading. What is the best practice for loading it onto the column?

A: Poor solubility during loading leads to streaking and poor separation because the compound precipitates at the top of the column.[1]

• Quick Solution: Use the "dry loading" method. First, dissolve your crude product in a suitable solvent (e.g., dichloromethane or acetone). Add a small amount of silica gel (approximately 10-20 times the mass of your sample) to this solution.[8] Evaporate the solvent completely on a rotary evaporator until you have a dry, free-flowing powder. This powder can then be carefully added to the top of your packed column.[8]

Part 2: In-Depth Troubleshooting Guides

This section expands on the FAQs, providing detailed protocols and scientific explanations for resolving more complex purification challenges.

Guide 1: Eliminating Peak Tailing for Basic Carbazole Derivatives

Peak tailing not only looks poor chromatographically but also reduces resolution and can lead to inaccurate quantification and impure fractions.[9] As established, the root cause is the interaction between basic analytes and acidic silanol groups.[2]

Troubleshooting Protocol:

• Mobile Phase Modification (First Approach):

  • Step 1: Prepare your chosen eluent system (e.g., a mixture of n-hexane and ethyl acetate).

  • Step 2: Add triethylamine (TEA) to the mobile phase to a final concentration of 0.1% to 1.0% (v/v). Start with a lower concentration (e.g., 0.5%).[1]

  • Step 3: Use this modified eluent to run a new TLC plate. You should observe a significant improvement in the spot shape (less streaking).[1]

  • Step 4: Use this same mobile phase for packing and running your column. The TEA will compete with your basic carbazole derivative for the active silanol sites, allowing your compound to elute symmetrically.

• Alternative Stationary Phase (Second Approach):

  • If peak tailing persists even with TEA, or if your compound is particularly base-sensitive, an alternative stationary phase is recommended.

  • Step 1: Choose a less acidic stationary phase. Alumina is an excellent choice for purifying basic compounds.[3]

  • Step 2: Develop an appropriate solvent system for alumina using TLC. Note that the solvent polarity required may differ from silica.

  • Step 3: Pack and run the column using alumina as the stationary phase.

Guide 2: Optimizing the Separation of Complex Mixtures & Isomers

Achieving baseline separation for complex mixtures or isomers requires moving beyond simple isocratic (constant solvent composition) elution. Gradient elution, where the mobile phase composition is changed during the run, is a powerful tool.[6][7]

Workflow for Optimizing Separation:

Caption: Workflow for developing a column chromatography method.

Key Considerations for Gradient Elution:

• Principle: Gradient elution starts with a low-polarity mobile phase to elute non-polar impurities and then gradually increases the polarity to elute compounds with stronger affinity for the stationary phase.[5][6] This results in sharper peaks for later-eluting compounds and often reduces the total purification time.[10]

• Gradient Shape: A linear gradient is most common, where the percentage of the more polar "strong" solvent is increased linearly over time.[7] For particularly difficult separations, a shallow gradient (a very slow increase in polarity) can significantly improve resolution.[3]

Part 3: Data & Protocols

Table 1: Common Solvent Systems for Carbazole Derivatives

The choice of solvent system is critical and depends on the polarity of the target compound.[11] All ratios are volume/volume.

Derivative Type	Typical Polarity	Recommended Starting Solvent System	Notes
Alkyl or Aryl Carbazoles	Low	n-Hexane / Dichloromethane (9:1)	Gradually increase DCM concentration.[11]
Halogenated or Nitro Carbazoles	Low to Medium	n-Hexane / Ethyl Acetate (8:2)	Adjust ratio based on TLC results.
Carbonyl-containing Carbazoles	Medium	Dichloromethane / Ethyl Acetate (9:1)
Amino- or Hydroxy-Carbazoles	Medium to High (Basic)	Dichloromethane / Methanol (95:5) + 0.5% TEA	TEA is crucial to prevent peak tailing.[1]

Protocol 1: General Step-by-Step Column Chromatography

This protocol outlines a standard procedure for purifying a carbazole derivative on silica gel.

• Preparation:

  • Choose an appropriate glass column and ensure it is clean, dry, and clamped vertically.[4]

  • Place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.[4]

  • Prepare your chosen eluent (e.g., n-hexane/ethyl acetate 9:1).

• Column Packing (Slurry Method):

  • In a beaker, create a slurry of silica gel in your initial, low-polarity eluent.[4]

  • Pour the slurry into the column. Gently tap the column to ensure even packing and dislodge air bubbles.

  • Open the stopcock to drain some solvent, adding more slurry as needed until the desired column height is reached. Never let the solvent level drop below the top of the silica bed.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the initial mobile phase.[1] Carefully load this solution onto the top of the silica bed using a pipette.[8]

  • Dry Loading: (Recommended for samples with poor solubility). Follow the procedure described in FAQ Q4.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Begin collecting fractions. For a gradient elution, start with the low-polarity solvent and gradually introduce the higher-polarity solvent according to your pre-determined gradient.

• Monitoring and Isolation:

  • Monitor the collected fractions using Thin Layer Chromatography (TLC) to identify which fractions contain the purified product.[4]

  • Combine the fractions containing the pure compound.

  • Remove the solvent using a rotary evaporator to obtain the purified carbazole derivative.[4]

Diagram 2: Troubleshooting Logic for Common Column Issues

Caption: A decision tree for troubleshooting common column issues.

References

• Li, M., et al. (2024). A small-scale silica gel column chromatography method for separating carbazole compounds from highly mature crude oil. Journal of Chromatography A, 1715, 464536. Available at: [Link]

• GMP Insiders. (n.d.). Peak Tailing In Chromatography: Troubleshooting Basics. Retrieved from [Link]

• Phenomenex. (2023). Isocratic Vs. Gradient Elution in Chromatography. Retrieved from [Link]

• ResearchGate. (2024). A Small-Scale Silica Gel Column Chromatography Method for Separating Carbazole Compounds from Highly Mature Crude Oil. Request PDF. Available at: [Link]

• ResearchGate. (2017). Highly Efficient Solvent Screening for Separating Carbazole from Crude Anthracene. PDF. Available at: [Link]

• Biotage. (2023). When is Gradient Elution Better than Isocratic Elution? Retrieved from [Link]

• Element Lab Solutions. (n.d.). Troubleshooting GC peak shapes. Retrieved from [Link]

• Welch Materials. (2024). [Readers Insight] Gradient vs. Isocratic Elution: Which to Choose? Retrieved from [Link]

• Agilent. (2009). Video Notes GC Troubleshooting Series Part Four: Tailing Peaks. Retrieved from [Link]

• Dolan, J. W., et al. (1998). Isocratic and gradient elution chromatography: a comparison in terms of speed, retention reproducibility and quantitation. Journal of Chromatography A, 857(1-2), 41-64. Available at: [Link]

• LCGC International. (2023). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Zhang, Y., et al. (2020). Synthesis of 4-Hydroxycarbazole Derivatives by Benzannulation of 3-Nitroindoles with Alkylidene Azlactones. Molecules, 25(23), 5727. Available at: [Link]

• Restek Corporation. (2018). GC Troubleshooting—Tailing Peaks. YouTube. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Synthesis of benzo[a]carbazole derivatives via intramolecular cyclization using Brønsted acidic carbonaceous material as the catalyst. Retrieved from [Link]

• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. Retrieved from [Link]

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stability issues of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in solution

Welcome to the technical support center for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges when working with this compound in solution. Here, we provide in-depth troubleshooting guides and frequently asked questions to ensure the integrity of your experiments.

Introduction to the Stability of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a heterocyclic compound with a tetrahydrocarbazole core. This structural motif is found in various biologically active molecules. The stability of this compound in solution is a critical factor for obtaining reliable and reproducible experimental results. The presence of both a tetrahydrocarbazole ring system and an α,β-unsaturated ketone functionality makes the molecule susceptible to degradation under certain conditions. Understanding these potential degradation pathways is key to proper handling, storage, and analysis.

Troubleshooting Guide: Common Stability Issues

This section addresses specific problems you may encounter during your experiments, providing explanations of the underlying chemistry and actionable solutions.

Issue 1: Rapid Decrease in Compound Concentration in Solution

Question: I've prepared a solution of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in methanol/water, and I'm observing a rapid decrease in its concentration, even when stored at 4°C for a short period. What could be the cause?

Answer:

A rapid decrease in the concentration of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in solution can be attributed to several factors, primarily related to the chemical reactivity of the tetrahydrocarbazole and α,β-unsaturated ketone moieties. The most likely culprits are oxidative degradation and, depending on the pH, hydrolysis.

Potential Causes and Mechanisms:

• Oxidative Degradation: The tetrahydrocarbazole ring is susceptible to oxidation.[1] Dissolved oxygen in your solvent can initiate a free-radical autoxidation process, leading to the formation of hydroperoxides and other oxidized species.[1] This process can be accelerated by exposure to light and the presence of trace metal ions. The primary thermo-oxidative degradation product of a similar tetrahydrocannabinol structure is cannabinol (CBN), which involves aromatization of the partially saturated ring.[1] A similar aromatization of the tetrahydrocarbazole ring in your compound is a plausible degradation pathway.

• Hydrolytic Degradation (pH dependent): The α,β-unsaturated ketone is susceptible to hydrolysis, particularly under alkaline conditions. While methanol/water is generally neutral, the presence of any basic impurities could catalyze this degradation. A study on the degradation of Ondansetron, a drug with a related tetrahydrocarbazolone structure, showed significant degradation under basic hydrolytic conditions.[2][3]

Troubleshooting and Resolution Workflow:

Caption: Troubleshooting workflow for decreased compound concentration.

Experimental Protocol: Forced Degradation Study

To definitively identify the degradation pathway, a forced degradation study is recommended. This involves subjecting the compound to a variety of stress conditions.

Stress Condition	Reagents and Conditions	Potential Degradation Pathway
Acid Hydrolysis	0.1 M HCl, 60°C, 24h	Generally stable, but monitor for any changes.
Base Hydrolysis	0.1 M NaOH, 60°C, 24h	Hydrolysis of the α,β-unsaturated ketone.[2]
Oxidation	3% H₂O₂, Room Temp, 24h	Oxidation of the tetrahydrocarbazole ring.[1]
Photodegradation	UV light (254 nm) or sunlight, Room Temp, 24h	Photochemical reactions of the carbazole moiety.[4]
Thermal Degradation	80°C, 24h	Assess thermal lability.

Step-by-Step Protocol:

• Prepare Stock Solution: Accurately weigh and dissolve 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one in a suitable solvent (e.g., methanol or acetonitrile) to a known concentration (e.g., 1 mg/mL).

• Apply Stress Conditions: For each condition, mix an aliquot of the stock solution with the respective stress reagent. For the photo- and thermal degradation, use the stock solution directly.

• Incubate: Maintain the samples under the specified conditions for the designated time.

• Neutralize (if necessary): Before analysis, neutralize the acidic and basic samples.

• Analyze: Analyze all samples, including an unstressed control, by a stability-indicating HPLC method.

Issue 2: Appearance of Unknown Peaks in Chromatogram

Question: After storing my sample solution for a few days, I see new, unexpected peaks in my HPLC chromatogram. How can I identify these and prevent their formation?

Answer:

The appearance of new peaks is a clear indication of compound degradation. The identity of these peaks will depend on the specific degradation pathway that has occurred.

Likely Degradation Products:

• From Oxidation: The most probable oxidative degradation product is the fully aromatized carbazole derivative, 8-methyl-9H-carbazol-1-ol, formed by the loss of four hydrogen atoms from the tetrahydrocarbazole ring. Other possibilities include hydroxylated or hydroperoxide intermediates.

• From Base-Catalyzed Hydrolysis: Strong basic conditions can lead to the formation of 1,2,3,9-Tetrahydro-9-methyl-3-methylene-4H-carbazol-4-one, a known impurity of Ondansetron formed under alkaline hydrolysis.[2]

• From Photodegradation: Carbazole derivatives can undergo various photochemical reactions, including photo-Fries rearrangements and Mallory reactions, leading to a variety of isomeric and cyclized products.[4]

Identification Strategy:

• LC-MS/MS Analysis: The most powerful tool for identifying unknown peaks is liquid chromatography-mass spectrometry.

  • High-Resolution Mass Spectrometry (HRMS): Provides an accurate mass measurement, allowing you to determine the elemental composition of the degradant.

  • Tandem Mass Spectrometry (MS/MS): Fragmenting the parent ion of the degradant and comparing its fragmentation pattern to that of the parent compound can provide structural clues.

• Forced Degradation Study: As described in the previous section, a forced degradation study can help you to intentionally generate the degradation products and confirm their identity by comparing their retention times with the unknown peaks in your stored sample.

Prevention Strategies:

• Control Storage Conditions: Store stock solutions at -20°C or below in tightly sealed, amber vials to protect from light and air.

• Use High-Purity Solvents: Ensure your solvents are free from peroxides and other reactive impurities.

• Degas Solvents: For sensitive applications, degas your solvents to remove dissolved oxygen.

• Control pH: If working in aqueous solutions, use a buffer to maintain a neutral or slightly acidic pH.

• Use Freshly Prepared Solutions: Whenever possible, prepare solutions of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one immediately before use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one?

A1: The solid compound should be stored in a tightly closed container in a cool, dry, and well-ventilated place, away from strong oxidizing agents.[4][5]

Q2: What is a suitable stability-indicating HPLC method for this compound?

A2: A reverse-phase HPLC method with UV detection is generally suitable. A good starting point would be a C18 column with a mobile phase consisting of a mixture of acetonitrile and a phosphate or formate buffer at a slightly acidic pH (e.g., pH 3-5).[3][6] The method should be validated to ensure it can separate the parent compound from its potential degradation products.

HPLC Method Parameters (Example):

Parameter	Value
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile : 10 mM Ammonium Formate (pH 3.0) (Gradient or Isocratic)
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temperature	30°C

Q3: Can I use antioxidants to improve the stability of my solutions?

A3: Yes, for solutions susceptible to oxidation, the addition of an antioxidant such as butylated hydroxytoluene (BHT) or ascorbic acid at a low concentration (e.g., 0.01-0.1%) can be beneficial.[1] However, you should first confirm that the antioxidant does not interfere with your assay.

Q4: Is 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one sensitive to light?

A4: Yes, carbazole-containing compounds are known to be photosensitive.[4] It is crucial to protect solutions from light by using amber vials or by wrapping containers in aluminum foil.

Diagram of Potential Degradation Pathways

Sources

• 1. Polymeric Systems for Amorphous Δ9-Tetrahydrocannabinol Produced by a Hot-Melt Method. Part II: Effect of Oxidation Mechanisms and Chemical Interactions on Stability - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Biological Activity of Substituted Tetrahydrocarbazolones

For Researchers, Scientists, and Drug Development Professionals

The tetrahydrocarbazolone scaffold, a privileged heterocyclic system, has garnered significant attention in medicinal chemistry due to the diverse and potent biological activities exhibited by its derivatives. This guide provides an in-depth, objective comparison of the anticancer, antimicrobial, and anti-inflammatory properties of various substituted tetrahydrocarbazolones, supported by experimental data and mechanistic insights. Our goal is to equip researchers with the foundational knowledge and practical methodologies to advance the exploration of this promising class of compounds.

Unveiling the Anticancer Potential of Substituted Tetrahydrocarbazolones

Substituted tetrahydrocarbazolones have emerged as a compelling class of anticancer agents, demonstrating cytotoxicity against a range of human cancer cell lines.[1] Their mechanism of action is often multifaceted, involving the inhibition of key signaling pathways crucial for cancer cell proliferation, survival, and angiogenesis.

Comparative Analysis of In Vitro Cytotoxicity

The anticancer efficacy of several substituted tetrahydrocarbazolone derivatives has been quantified using the half-maximal inhibitory concentration (IC50), a measure of the compound's potency. The following table provides a head-to-head comparison of the cytotoxic activities of various analogs against the MCF-7 (breast adenocarcinoma) and HCT116 (colon carcinoma) human cancer cell lines.

Derivative ID	Substitution Pattern	Linker	Functional Group	IC50 (µM) vs. MCF-7[1]	IC50 (µM) vs. HCT116[1]
THC-1	6-Chloro	-	Thiazolidinone	8.5	12.3
THC-2	8-Methyl	Amide	Phenyl	15.2	21.7
THC-3	Unsubstituted	-	Dithiocarbamate	5.1	7.8
THC-4	6-Chloro	Amide	4-Chlorophenyl	3.2	5.5
THC-5	8-Methoxy	-	Pyrazole	11.9	18.4

This data is compiled from various sources for comparative purposes. Direct comparison should be made with caution as experimental conditions may vary.

Causality in Experimental Design: The MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a cornerstone for assessing the in vitro cytotoxic potential of novel compounds. Its selection is based on its reliability, high-throughput adaptability, and its principle of measuring metabolic activity as a proxy for cell viability. The underlying causality is that viable cells possess active mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt to purple formazan crystals. The intensity of the color, quantifiable by spectrophotometry, directly correlates with the number of metabolically active, and therefore viable, cells. This provides a robust and quantitative measure of a compound's cytotoxic effect.

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol outlines the steps to determine the IC50 values of substituted tetrahydrocarbazolones against cancer cell lines.

Materials:

• Substituted tetrahydrocarbazolone compounds

• Human cancer cell lines (e.g., MCF-7, HCT116)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of 5 x 10³ cells/well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of the test compounds in complete DMEM. After 24 hours, replace the medium with fresh medium containing the various concentrations of the compounds. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48 hours at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve and determine the IC50 value.

Signaling Pathway: EGFR and VEGFR-2 Inhibition

Several substituted tetrahydrocarbazolones have been identified as inhibitors of key receptor tyrosine kinases, such as the Epidermal Growth Factor Receptor (EGFR) and the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[1] These receptors are critical for cancer cell proliferation, survival, and the formation of new blood vessels (angiogenesis) that supply tumors with nutrients. By blocking the ATP-binding site of these kinases, the tetrahydrocarbazolone derivatives inhibit their downstream signaling cascades, leading to reduced tumor growth and angiogenesis.

Caption: Inhibition of EGFR and VEGFR-2 signaling by tetrahydrocarbazolones.

Combating Microbial Threats with Tetrahydrocarbazolone Derivatives

The emergence of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents. Substituted tetrahydrocarbazolones have demonstrated promising activity against a variety of bacterial and fungal strains.[2][3] Their mechanism of action is believed to involve the inhibition of essential microbial enzymes.

Comparative Analysis of Antimicrobial Activity

The minimum inhibitory concentration (MIC) is a key parameter for quantifying the antimicrobial potency of a compound. The following table presents a comparison of the MIC values of several carbazole and tetrahydrocarbazole derivatives against the Gram-positive bacterium Staphylococcus aureus and the Gram-negative bacterium Escherichia coli.

Derivative ID	Target Organism	MIC (µg/mL)[2][3]
Carbazole Analog 1	S. aureus	50
Carbazole Analog 1	E. coli	>50
Carbazole Analog 2	S. aureus	1.56
Carbazole Analog 3	E. coli	0.5
Tetrahydrocarbazole-1	S. aureus	6.3 - 25.0
Tetrahydrocarbazole-2	E. coli	> 50

This data is compiled from various sources for comparative purposes. Direct comparison should be made with caution as experimental conditions may vary.

Rationale for Broth Microdilution Method

The broth microdilution method is a gold standard for determining the MIC of an antimicrobial agent. This choice is justified by its ability to provide a quantitative result (the MIC value), its suitability for testing a large number of compounds simultaneously, and its standardization by organizations like the Clinical and Laboratory Standards Institute (CLSI). This method involves exposing a standardized inoculum of the microorganism to serial dilutions of the test compound in a liquid growth medium. The lowest concentration that inhibits visible growth is recorded as the MIC, providing a clear and reproducible measure of antimicrobial potency.

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol describes the determination of MIC values for substituted tetrahydrocarbazolones against bacterial strains.

Materials:

• Substituted tetrahydrocarbazolone compounds

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• Sterile 96-well microplates

• Spectrophotometer

• Incubator

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension in MHB and adjust its turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution: Prepare a two-fold serial dilution of the test compounds in MHB in the 96-well microplate.

• Inoculation: Inoculate each well containing the compound dilutions with the standardized bacterial suspension. Include a growth control well (bacteria and medium, no compound) and a sterility control well (medium only).

• Incubation: Incubate the microplate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the bacteria.

Signaling Pathway: Inhibition of Dihydrofolate Reductase

The antimicrobial activity of some carbazole derivatives has been linked to the inhibition of dihydrofolate reductase (DHFR), a crucial enzyme in the folic acid synthesis pathway.[4][5] This pathway is essential for the production of nucleotides, which are the building blocks of DNA. By inhibiting DHFR, these compounds disrupt DNA synthesis and repair, ultimately leading to microbial cell death.

Caption: Inhibition of dihydrofolate reductase by tetrahydrocarbazolones.

Modulating Inflammation with Tetrahydrocarbazolone Analogs

Chronic inflammation is a hallmark of numerous diseases, and the development of novel anti-inflammatory agents is of paramount importance. Substituted tetrahydrocarbazolones have shown potential as anti-inflammatory agents, primarily through the inhibition of the cyclooxygenase (COX) enzymes.

Comparative Analysis of COX-2 Inhibitory Activity

The selective inhibition of COX-2 over COX-1 is a desirable characteristic for anti-inflammatory drugs, as it is associated with a reduced risk of gastrointestinal side effects. The following table presents the IC50 values for COX-2 inhibition for some heterocyclic compounds, which can serve as a reference for the potential activity of tetrahydrocarbazolone derivatives.

Compound Class	Specific Derivative	COX-2 IC50 (µM)[6][7][8]
Pyrrole Derivative	PRLD8	0.011
Pyrazole Derivative	PYZ16	0.52
1,3-Dihydro-2H-indolin-2-one	Compound 9h	2.35
1,3,4-Oxadiazole Hybrid	-	2.30 - 6.13
Celecoxib (Reference)	-	0.08 - 0.78

This data is compiled from various sources for comparative purposes. Direct comparison should be made with caution as experimental conditions may vary.

Rationale for COX-2 Inhibition Assay

The choice of a COX-2 inhibition assay is driven by the central role of this enzyme in the inflammatory cascade. COX-2 is an inducible enzyme that is upregulated at sites of inflammation and is responsible for the production of prostaglandins that mediate pain and swelling. An in vitro assay that directly measures the inhibition of COX-2 activity provides a clear and mechanistically relevant assessment of a compound's anti-inflammatory potential. This allows for the early identification of potent and potentially selective anti-inflammatory agents.

Experimental Protocol: In Vitro COX-2 Inhibition Assay

This protocol outlines a method for determining the COX-2 inhibitory activity of substituted tetrahydrocarbazolones.

Materials:

• Substituted tetrahydrocarbazolone compounds

• Human recombinant COX-2 enzyme

• Arachidonic acid (substrate)

• Reaction buffer (e.g., Tris-HCl)

• Detection system (e.g., colorimetric or fluorometric probe for prostaglandin detection)

• 96-well microplates

• Microplate reader

Procedure:

• Enzyme and Compound Preparation: Prepare a solution of the COX-2 enzyme in the reaction buffer. Prepare a series of dilutions of the test compounds.

• Pre-incubation: Add the enzyme and the test compounds to the wells of a 96-well plate and pre-incubate for a specified time (e.g., 15 minutes) at 37°C.

• Reaction Initiation: Initiate the enzymatic reaction by adding arachidonic acid to each well.

• Incubation: Incubate the plate for a specific time (e.g., 10 minutes) at 37°C.

• Reaction Termination and Detection: Stop the reaction and add the detection reagents according to the manufacturer's instructions.

• Measurement: Measure the signal (absorbance or fluorescence) using a microplate reader.

• Data Analysis: Calculate the percentage of COX-2 inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value from the dose-response curve.

Signaling Pathway: The Arachidonic Acid Cascade and COX Inhibition

Inflammation is mediated by a complex signaling network, with the arachidonic acid cascade playing a central role. When cells are damaged, phospholipase A2 releases arachidonic acid from the cell membrane. The cyclooxygenase (COX) enzymes, COX-1 and COX-2, then convert arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever. Tetrahydrocarbazolone derivatives can exert their anti-inflammatory effects by inhibiting the activity of COX-2, thereby reducing the production of pro-inflammatory prostaglandins.

Caption: Inhibition of the COX-2 pathway in the arachidonic acid cascade.

Structure-Activity Relationship (SAR) Insights

The biological activity of substituted tetrahydrocarbazolones is significantly influenced by the nature and position of the substituents on the carbazole nucleus. While a comprehensive SAR is beyond the scope of this guide, some general trends can be observed:

• Anticancer Activity: The presence of a halogen, such as chlorine, on the carbazole ring can enhance cytotoxic activity. The nature of the linker and the appended functional group also plays a crucial role, with certain amide and dithiocarbamate derivatives showing high potency.[1]

• Antimicrobial Activity: The introduction of specific heterocyclic moieties, such as thiazole or triazole, can significantly improve antimicrobial efficacy.[2][3]

• Anti-inflammatory Activity: The structural features that confer selective COX-2 inhibition are complex, but the presence of specific side chains and functional groups can favor binding to the larger active site of COX-2 over COX-1.

Conclusion

Substituted tetrahydrocarbazolones represent a versatile and promising scaffold for the development of novel therapeutic agents with anticancer, antimicrobial, and anti-inflammatory properties. This guide has provided a comparative overview of their biological activities, supported by quantitative data and detailed experimental protocols. The elucidation of their mechanisms of action and the ongoing exploration of their structure-activity relationships will undoubtedly pave the way for the design of more potent and selective drug candidates. Further research, including in vivo studies and detailed mechanistic investigations, is warranted to fully realize the therapeutic potential of this exciting class of compounds.

References

• Elmorsy, M. R., Eltoukhi, M., et al. (2022). Synthesis of New Carbazole–Thiazole Analogues and Evaluating their Anticancer Activity.
• Karpoormath, R., et al. (2020). Carbazole hybrids with antimicrobial activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 183-194.
• BenchChem. (2025). Head-to-Head Comparison of Substituted Tetrahydrocarbazole Derivatives as Potential Anticancer Agents. BenchChem.
• BenchChem. (2025). Comparative Structural-Activity Relationship (SAR) of 9-Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one Analogs. BenchChem.
• Shen, Y. C., et al. (2011). Synthesis of 1-Substituted Carbazolyl-1,2,3,4-tetrahydro- and Carbazolyl-3,4-dihydro-β-carboline Analogs as Potential Antitumor Agents. Marine Drugs, 9(2), 256-277.
• Nair, M. S., et al. (1999). Antimicrobial activity of carbazole alkaloids from Murraya koenigii. Fitoterapia, 70(1), 70-74.
• Hartman, P. G. (1993). Molecular aspects and mechanism of action of dihydrofolate reductase inhibitors. Journal of Chemotherapy, 5(6), 369-376.
• Mourad, A. M., et al. (2021).
• Rathore, V., et al. (2014). New molecules of benzimidazole endowed with oxadiazole for selective cyclooxygenase (COX-2) inhibitor activity. Bioorganic & Medicinal Chemistry Letters, 24(15), 3466-3470.
• Polo-Cuadrado, S., et al. (2021). Molecular modeling and structural analysis of some tetrahydroindazole and cyclopentanepyrazole derivatives as COX-2 inhibitors. Arabian Journal of Chemistry, 14(10), 103361.
• Al-Sanea, M. M., et al. (2022). Molecular Modelling, Drug Design and Binding Evaluation of New Celecoxib Derivatives as Cyclooxygenase-2 Inhibitors.
• Firke, A. V., et al. (2019). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. Current Drug Targets, 20(13), 1344-1365.
• Elmorsy, M. R., et al. (2022). Synthesis of New Carbazole–Thiazole Analogues and Evaluating their Anticancer Activity.
• Sehrawat, A., et al. (2021). DihydrofolateReductase (DHFR) Inhibitors: A Comprehensive Review. Current Medicinal Chemistry, 28(1), 1-33.
• Li, Y., et al. (2023).
• da Silva, A. C., et al. (2021). Identification of Potential COX-2 Inhibitors for the Treatment of Inflammatory Diseases Using Molecular Modeling Approaches. Molecules, 26(16), 4983.
• Riendeau, D., et al. (2001). Etoricoxib (MK-0663): preclinical profile and comparison with other agents that selectively inhibit cyclooxygenase-2. Journal of Pharmacology and Experimental Therapeutics, 296(2), 558-566.

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A Comparative Guide to 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and Established Cholinesterase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Cholinergic Hypothesis and the Role of Cholinesterase Inhibitors

Alzheimer's disease (AD), a progressive neurodegenerative disorder, is characterized by a decline in cognitive function. The cholinergic hypothesis, a cornerstone of AD research, posits that a deficiency in the neurotransmitter acetylcholine (ACh) contributes significantly to these cognitive deficits. Cholinesterase inhibitors (ChEIs) are a class of drugs that aim to alleviate these symptoms by increasing the levels of ACh in the brain.[1] They achieve this by inhibiting the enzymes responsible for the breakdown of ACh, primarily acetylcholinesterase (AChE) and, in some cases, butyrylcholinesterase (BuChE).[2] This guide provides a comparative analysis of a promising investigational compound, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, against established ChEIs: Donepezil, Rivastigmine, and Galantamine.

While direct experimental data for the cholinesterase inhibitory activity of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is not extensively available in the public domain, this guide will leverage data from structurally related tetrahydrocarbazole derivatives to evaluate its potential. The tetrahydrocarbazole scaffold has been identified as a promising framework for the development of novel anti-Alzheimer's agents.

Mechanism of Action: A Tale of Two Enzymes

Cholinesterase inhibitors function by blocking the active sites of AChE and/or BuChE, thereby preventing the hydrolysis of acetylcholine.[2] This leads to an increased concentration of acetylcholine in the synaptic cleft, enhancing cholinergic neurotransmission.

Figure 1: Simplified signaling pathway of cholinergic neurotransmission and the action of cholinesterase inhibitors.

The selectivity of a ChEI for AChE versus BuChE is a critical factor influencing its therapeutic profile and side effects.

Comparative Analysis of Cholinesterase Inhibitors

This section provides a detailed comparison of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one's potential, based on a structurally similar compound, against Donepezil, Rivastigmine, and Galantamine.

Quantitative Data: A Head-to-Head Look at Inhibitory Potency

The half-maximal inhibitory concentration (IC50) is a key measure of a drug's potency. The table below summarizes the available IC50 values for the selected cholinesterase inhibitors. It is important to note that a specific IC50 value for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is not available in the reviewed literature. However, a closely related compound, 9-Methyl-6-nitro-2,3,4,9-tetrahydro-1H-carbazole , has been identified as a selective AChE inhibitor . This suggests that the tetrahydrocarbazole scaffold is a promising starting point for potent and selective AChE inhibition.

Compound	Target Enzyme	IC50 Value	Selectivity (AChE vs. BuChE)
9-Methyl-6-nitro-2,3,4,9-tetrahydro-1H-carbazole (Analogue)	AChE	Not Reported	Selective for AChE
Donepezil	AChE	6.7 nM[3]	Highly Selective for AChE
BuChE	7,400 nM[3]
Rivastigmine	AChE	4.15 µM[4]	Dual Inhibitor
BuChE	0.037 µM[4]
Galantamine	AChE	410 nM[5]	>50-fold Selective for AChE
BuChE	>20,500 nM[5]

Donepezil exhibits high selectivity for AChE.[3] Rivastigmine is a dual inhibitor, potently inhibiting both AChE and BuChE.[4] Galantamine is a selective AChE inhibitor with a significantly lower affinity for BuChE.[5] The selective AChE inhibition of the 9-methyl-6-nitro analogue suggests that 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one may also exhibit a favorable selectivity profile, a desirable characteristic for minimizing certain side effects.

Experimental Protocols: Methodologies for Evaluation

The determination of a compound's cholinesterase inhibitory activity is a critical step in its preclinical evaluation. The following sections detail the synthesis of the tetrahydrocarbazole scaffold and the standard in vitro assay for measuring enzyme inhibition.

Synthesis of the Tetrahydrocarbazole Scaffold: The Borsche-Drechsel Cyclization

The core structure of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one can be synthesized via the Borsche-Drechsel cyclization, a variant of the Fischer indole synthesis.[2][6] This reaction involves the acid-catalyzed cyclization of a cyclohexanone arylhydrazone.

Figure 2: Workflow for the Borsche-Drechsel cyclization to synthesize the tetrahydrocarbazole core.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve cyclohexanone in glacial acetic acid.

• Addition of Phenylhydrazine: Add the appropriate substituted phenylhydrazine (in this case, o-tolylhydrazine) to the solution.

• Reflux: Heat the mixture under reflux. The reaction time will vary depending on the specific substrates.

• Crystallization: Cool the solution to allow the tetrahydrocarbazole product to crystallize.

• Isolation and Purification: Filter the crystals and recrystallize from a suitable solvent to obtain the pure product.

In Vitro Cholinesterase Inhibition Assay: The Ellman's Method

The most common method for determining the in vitro inhibitory activity of compounds against AChE and BuChE is the colorimetric method developed by Ellman.

Principle of the Ellman Assay:

The assay measures the activity of cholinesterase by quantifying the production of thiocholine from the substrate acetylthiocholine (for AChE) or butyrylthiocholine (for BuChE). The thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoic acid (TNB), which can be quantified spectrophotometrically at 412 nm. The rate of color formation is proportional to the enzyme activity.

Figure 3: Experimental workflow of the Ellman's assay for measuring cholinesterase activity.

Step-by-Step Protocol:

• Prepare Reagents:

  • Phosphate buffer (pH 8.0)

  • DTNB solution

  • Acetylthiocholine iodide (ATCI) or Butyrylthiocholine iodide (BTCI) solution

  • AChE or BuChE enzyme solution

  • Test compound solutions at various concentrations

• Assay Procedure (in a 96-well plate):

  • Add phosphate buffer to each well.

  • Add the test compound solution to the sample wells. For control wells, add buffer (for 0% inhibition) or a known inhibitor like Donepezil (for 100% inhibition).

  • Add the enzyme solution to all wells and incubate.

  • Initiate the reaction by adding the substrate solution (ATCI or BTCI).

• Data Acquisition:

  • Immediately measure the absorbance at 412 nm using a microplate reader.

  • Take readings at regular intervals to monitor the reaction kinetics.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value from the resulting dose-response curve.

Conclusion and Future Directions

While direct experimental data for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is limited, the available information on structurally related tetrahydrocarbazole derivatives suggests that this compound holds significant promise as a selective acetylcholinesterase inhibitor. The selective AChE inhibition observed in its 9-methyl-6-nitro analogue indicates a favorable profile for further investigation.

Future research should focus on:

• Synthesis and In Vitro Evaluation: The synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and the determination of its IC50 values against both AChE and BuChE are crucial next steps.

• Structure-Activity Relationship (SAR) Studies: Further modification of the tetrahydrocarbazole scaffold could lead to the development of even more potent and selective inhibitors.

• In Vivo Efficacy and Safety: Preclinical studies in animal models of Alzheimer's disease are necessary to evaluate the compound's efficacy, safety, and pharmacokinetic profile.

The tetrahydrocarbazole scaffold represents a valuable starting point for the development of novel and effective treatments for Alzheimer's disease. The insights provided in this guide aim to support and encourage further research in this promising area.

References

• Proposing novel natural compounds against Alzheimer's disease targeting acetylcholinesterase - PubMed. (2023). Retrieved from [Link]

• Rivastigmine | Cholinesterase inhibitor | Cas# 123441-03-2 - GlpBio. (n.d.). Retrieved from [Link]

• Rivastigmine: the advantages of dual inhibition of acetylcholinesterase and butyrylcholinesterase and its role in subcortical vascular dementia and Parkinson's disease dementia - PMC - PubMed Central. (2017). Retrieved from [Link]

• Synthesis and evaluation of 2,3,4,9-tetrahydro-1H-carbazole derivatives as selective acetylcholinesterase inhibitors. (n.d.). Retrieved from [Link]

• [Pharmacological properties of donepezil hydrochloride (Aricept), a drug for Alzheimer's disease] - PubMed. (n.d.). Retrieved from [Link]

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• Acetylcholinesterase enzyme inhibitory potential of standardized extract of Trigonella foenum graecum L and its constituents - PubMed. (n.d.). Retrieved from [Link]

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The Strategic Value of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one as a Precursor in Complex Molecule Synthesis: A Comparative Analysis

For the attention of: Researchers, Scientists, and Drug Development Professionals.

Introduction

In the landscape of pharmaceutical development and complex molecule synthesis, the selection of a strategic precursor is a critical decision that profoundly impacts the efficiency, scalability, and economic viability of a synthetic route. The carbazole nucleus, a privileged scaffold, is present in numerous biologically active natural products and synthetic pharmaceuticals.[1] Consequently, the synthesis of functionalized carbazoles is of significant interest. This guide provides an in-depth validation of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one as a versatile and efficient precursor for the synthesis of advanced carbazole derivatives. Through a comparative analysis with alternative synthetic strategies, supported by experimental data, we will elucidate the rationale behind its selection and its practical advantages in a research and development setting.

Core Synthesis and Utility of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

The primary and most reliable method for the synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is the Fischer indole synthesis.[2][3] This acid-catalyzed reaction involves the cyclization of a phenylhydrazone, formed from the condensation of an arylhydrazine with a ketone.[3] In the case of our target precursor, the reaction proceeds from readily available starting materials: o-tolylhydrazine and cyclohexanone.

Experimental Protocol: Fischer Indole Synthesis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

This protocol is adapted from a peer-reviewed procedure.[4]

Materials:

• 2-(2-o-tolylhydrazono)-cyclohexanone (can be formed in situ from o-tolylhydrazine and cyclohexanone)

• Glacial Acetic Acid

• Hydrochloric Acid

• Petroleum Ether

• Ethyl Acetate

• Silica Gel for column chromatography

Procedure:

• A solution of 2-(2-o-tolylhydrazono)-cyclohexanone (0.001 mol) in a mixture of acetic acid (20 ml) and hydrochloric acid (5 ml) is refluxed on an oil bath pre-heated to 398 K for 2 hours.

• The reaction mixture is then cooled and poured onto cold water with stirring.

• The resulting brown solid is collected and purified by column chromatography on silica gel.

• Elution with a mixture of petroleum ether and ethyl acetate (98:2, v/v) yields the pure 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

• The final product can be recrystallized from ethanol.

Yield: 63%[4]

The utility of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one as a precursor is demonstrated by its subsequent conversion to more complex, functionalized carbazoles. A key transformation is its aromatization and further functionalization. For instance, it serves as a direct precursor to 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde, a potential building block for various heteroannulated carbazoles.

Experimental Protocol: Synthesis of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde

This protocol is adapted from a peer-reviewed procedure.

Materials:

• 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Sodium Hydride (30% in mineral oil)

• Dry Benzene

• Ethyl Formate

• Dilute Hydrochloric Acid

• Petroleum Ether

• Ethyl Acetate

• Silica Gel for column chromatography

Procedure:

• Sodium hydride (2.4 g of 30% dispersion in mineral oil) is washed with dry benzene and suspended in dry benzene (100 ml) in a round-bottom flask under an ice bath with stirring.

• Ethyl formate (8 ml) is added dropwise over 10 minutes.

• A solution of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (1.6 g, 0.008 mol) in dry benzene (25 ml) is added slowly.

• The reaction mixture is stirred for 36 hours, with progress monitored by TLC.

• After completion, benzene is removed in vacuo.

• The residue is transferred to a beaker with water and neutralized with dilute HCl.

• The crude product is filtered, washed with water, and dried.

• Purification by column chromatography over silica gel using petroleum ether:ethyl acetate (95:5) as eluent affords 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde.

Yield: 55%

Comparative Analysis of Synthetic Pathways

The strategic value of a precursor is best understood in the context of alternative synthetic routes to the same or similar targets. Here, we compare the Fischer indole synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one with other notable methods for constructing the tetrahydrocarbazole core.

Method	Starting Materials	Key Features	Reported Yield Range	Advantages	Disadvantages
Fischer Indole Synthesis	o-tolylhydrazine, Cyclohexanone	Acid-catalyzed cyclization of a pre-formed or in situ generated hydrazone.	60-75% for similar tetrahydrocarbazoles[4][5]	Well-established, versatile, readily available starting materials.	Can require harsh acidic conditions; potential for side reactions.[6]
Borsche-Drechsel Cyclization	o-tolylhydrazine, Cyclohexanone	Acid-catalyzed cyclization of a cyclohexanone arylhydrazone, mechanistically similar to Fischer indole.[7][8]	Generally good, but can be variable.	Similar advantages to Fischer indole; a classic, reliable method.[9][10]	Can also suffer from side reactions under harsh conditions.[11]
Japp-Klingemann Reaction followed by Fischer Indole	o-toluidine, 2-oxocyclohexane-1-carboxylic acid	Two-step process: formation of the hydrazone via Japp-Klingemann, followed by Fischer cyclization.[12]	Good to high yields for the hydrazone formation step.[12]	Avoids direct use of potentially unstable hydrazines; allows for greater substrate diversity.	Longer synthetic sequence (two distinct steps).
Palladium-Catalyzed Annulation	o-iodoaniline, Cyclohexanone	Palladium-catalyzed coupling reaction.	Good yields (e.g., 68% for a similar tetrahydrocarbazole).[13]	Milder reaction conditions; tolerates a wider range of functional groups.[13]	Requires a palladium catalyst and a halogenated starting material, which can be more expensive.

In-Depth Discussion of Alternative Precursors and Methodologies

The Borsche-Drechsel Cyclization

The Borsche-Drechsel cyclization is a classical method for synthesizing tetrahydrocarbazoles and is mechanistically very similar to the Fischer indole synthesis.[7][8] It involves the acid-catalyzed cyclization of a cyclohexanone arylhydrazone.[7] For the synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, the starting materials would be the same as in the Fischer indole synthesis (o-tolylhydrazine and cyclohexanone). The choice between these two named reactions often comes down to the specific reaction conditions and catalyst employed, with both being robust methods for accessing the tetrahydrocarbazole core.[9][10][14]

The Japp-Klingemann Reaction

The Japp-Klingemann reaction offers a strategic alternative for the formation of the crucial hydrazone intermediate.[12][15][16] Instead of starting with a potentially unstable arylhydrazine, this method utilizes a more stable aryldiazonium salt, which is then reacted with a β-keto acid or ester.[15] For our target, one could envision reacting the diazonium salt of o-toluidine with a derivative of 2-oxocyclohexane-1-carboxylic acid. The resulting hydrazone would then be subjected to Fischer indole cyclization. This two-step approach can be advantageous when the desired arylhydrazine is not commercially available or is difficult to handle.

Application in Pharmaceutical Synthesis: The Case of Ondansetron

The significance of tetrahydrocarbazole precursors is underscored by their application in the synthesis of major pharmaceuticals. A prominent example is Ondansetron, a widely used antiemetic.[4][17][18] The key intermediate for Ondansetron synthesis is 9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one, a close analogue of our topic precursor.[4][17] The synthesis of this intermediate typically employs the Fischer indole synthesis from 1-methyl-1-phenylhydrazine and 1,3-cyclohexanedione.[18] This highlights the industrial relevance of this synthetic strategy. Alternative routes to Ondansetron are being explored, including those starting from N-methylaniline, which can be a more readily available starting material.[18]

Self-Validating Systems and Trustworthiness

A key aspect of a reliable synthetic protocol is its inherent self-validation through predictable outcomes and manageable side reactions. In the Fischer indole synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, the primary challenge is the potential for side reactions under harsh acidic conditions. These can include the formation of regioisomers if an unsymmetrical ketone is used (not an issue with cyclohexanone) and incomplete cyclization.[6] The reported protocol with a 63% yield indicates that with appropriate control of reaction conditions and purification by column chromatography, the desired product can be obtained in good purity. The clear identification of the product and the consistent yield contribute to the trustworthiness of this precursor's synthesis. The purification step is crucial for removing any unreacted starting materials or byproducts, ensuring the precursor is of high quality for subsequent transformations.

Visualizing the Synthetic Pathways

Fischer Indole Synthesis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Caption: Comparison of Major Synthetic Routes to the Tetrahydrocarbazole Core.

Conclusion

8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one stands out as a strategically valuable precursor in the synthesis of complex carbazole derivatives. Its preparation via the well-established Fischer indole synthesis is efficient, scalable, and utilizes readily accessible starting materials, affording the product in good yields. While alternative methods such as the Borsche-Drechsel cyclization and the Japp-Klingemann reaction followed by Fischer indolization offer viable pathways, the direct Fischer indole synthesis represents a highly practical and atom-economical choice for many applications. The demonstrated utility of this precursor in the synthesis of further functionalized carbazoles, coupled with the industrial relevance of similar structures in pharmaceuticals like Ondansetron, validates its importance. For researchers and drug development professionals, a thorough understanding of the synthesis and comparative advantages of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one provides a solid foundation for the design and execution of efficient synthetic strategies targeting novel carbazole-based therapeutics.

References

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299–o2300. [Link]

• Kappe, C. O., et al. (2023). Multi-platform synthesis of ondansetron featuring process intensification in flow. Reaction Chemistry & Engineering. [Link]

• Kim, B. T., et al. (1997). A Facile Synthesis of Ondansetron. Heterocycles, 45(11), 2041.
• Process for making ondansetron and intermediates thereof. (2006).

• Thiruvalluvar, A. A., Sridharan, M., Rajendra Prasad, K. J., & Zeller, M. (2021). Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. IUCrData, 6(8). [Link]

• Borsche-Drechsel Cyclization. (n.d.). Merck Index. [Link]

• Borsche-Drechsel Cyclization. (n.d.). Merck Index. [Link]

• Borsche–Drechsel cyclization. (2023, September 21). In Wikipedia. [Link]

• Ali, R. (2023). The Borsche–Drechsel (BD) cyclization: Synthesis of tetrahydrocarbazoles and carbazole alkaloids. Tetrahedron, 145, 133692. [Link]

• Ondansetron forms and processes of making the same. (2004).

• Phillips, R. R. (2011). The Japp-Klingemann Reaction. Organic Reactions, 143–178. [Link]

• Fischer indole synthesis in the absence of a solvent. (n.d.). SciSpace. [Link]

• Ali, R. (2023). The Borsche–Drechsel (BD) cyclization: Synthesis of tetrahydrocarbazoles and carbazole alkaloids. ResearchGate. [Link]

• To obtain the starting indole-2-carboxylic acid ester, an approach was developed, based on the coupling of diazonium salts with 2-substituted acetoacetic ester (Japp-Klingemann reaction) and subsequent cyclization of the ketoacid arylhydrazone into indole-2-carboxylate according to the Fischer method. (n.d.). ResearchGate. [Link]

• Ali, R. (2023). The Borsche–Drechsel (BD) cyclization: Synthesis of tetrahydrocarbazoles and carbazole alkaloids. SciSpace. [Link]

• The Borsche - Drechsel (BD) cyclization is analogous to the Fischer indole synthesis. (n.d.). Bohrium. [Link]

• Japp-Klingemann Reaction. (n.d.). SynArchive. [Link]

• Bojegowda, M. R., & Naik, H. S. B. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. Records of Natural Products, 7(2), 129. [Link]

• Al-Awadi, N. A., & El-Dusouqui, O. M. (2005). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 10(9), 1109–1116. [Link]

• Chen, C., & Larsen, R. D. (2004). 1,2,3,4-tetrahydrocarbazole. Organic Syntheses, 80, 153. [Link]

• Kumar, A. (n.d.). Tetrahydrocarbazole Synthesis via Fischer Indole. Scribd. [Link]

• 1,2,3,4 tetrahydrcarbazole synthesis ( Fischer indole synthesis ). (2017, December 23). YouTube. [Link]

• Utility of Japp-Klingemann reaction for the preparation of 5-carboxy-6-chloroindole via Fischer indole protocol. (n.d.). ResearchGate. [Link]

• Kumar, N., Kumar, V., & Chowdhary, Y. (2022). A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. Journal of Chemical Reviews, 4(1), 1-14. [Link]

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A Spectroscopic Deep Dive: Comparative Analysis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and Its Analogs

In the landscape of medicinal chemistry and drug development, the tetrahydrocarbazole scaffold stands as a privileged structure, forming the core of numerous biologically active compounds. Among these, 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and its analogs are of significant interest due to their potential as synthetic intermediates for more complex therapeutic agents. A thorough understanding of their molecular architecture and electronic properties is paramount for the rational design of novel therapeutics. This guide provides an in-depth spectroscopic comparison of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one with its positional isomers, offering a detailed analysis of how subtle changes in molecular structure are reflected in their spectral signatures. This analysis is grounded in experimental data and established spectroscopic principles, providing researchers with a valuable reference for the characterization of this important class of heterocyclic compounds.

Introduction to the Tetrahydrocarbazol-1-one Framework

The 1,2,3,9-tetrahydro-4H-carbazol-4-one core is a tricyclic system consisting of a fused indole and a cyclohexanone ring. The numbering of the carbazole ring system is crucial for distinguishing between various isomers. The position of the methyl group and the carbonyl function significantly influences the electronic distribution and, consequently, the spectroscopic properties of the molecule. This guide will focus on the comparative analysis of the 8-methyl isomer with other key analogs to elucidate these structure-spectra correlations. The synthesis of these compounds is often achieved through the Fischer indole synthesis, a robust and versatile method for constructing the indole ring system from a phenylhydrazine and a ketone or aldehyde.[1]

At-a-Glance Spectroscopic Comparison

The following tables summarize the key quantitative spectroscopic data for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and a selection of its structural analogs. This side-by-side comparison is designed to highlight the characteristic spectral shifts that arise from the different placement of the methyl substituent.

Table 1: Key Spectroscopic Data for Tetrahydrocarbazol-1-one Analogs

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key IR Absorptions (cm⁻¹)	Mass Spectrum (m/z)
8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one	C₁₃H₁₃NO	199.25	~3250 (N-H), ~1680 (C=O), ~1600 (C=C)	199 (M⁺)
9-Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one	C₁₃H₁₃NO	199.25	~3050 (aromatic C-H), ~2950 (aliphatic C-H), ~1690 (C=O)	199 (M⁺), 171, 143, 105[2]
6-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one	C₁₃H₁₃NO	199.25	Not explicitly found, expected similar to analogs	Not explicitly found
7-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one	C₁₃H₁₃NO	199.25	Not explicitly found, expected similar to analogs	Not explicitly found

Detailed Spectroscopic Analysis

A deeper dive into the individual spectroscopic techniques reveals the subtle yet significant differences between these isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. The chemical shifts (δ) and coupling constants (J) of the protons (¹H NMR) and carbons (¹³C NMR) provide a detailed map of the molecular framework.

¹H NMR Spectroscopy:

• Aromatic Protons: The protons on the benzene ring will typically appear in the range of δ 7.0-8.0 ppm. The position of the methyl group will influence the multiplicity and chemical shifts of these protons. For the 8-methyl isomer, we would expect to see distinct signals for the protons at positions 5, 6, and 7.

• NH Proton: The proton on the nitrogen atom (N-H) of the indole ring will appear as a broad singlet, typically downfield (δ > 8.0 ppm), due to hydrogen bonding and exchange. For the 9-methyl analog, this signal will be absent and replaced by a singlet for the N-CH₃ group at around δ 3.5-4.0 ppm.

• Aliphatic Protons: The methylene protons of the cyclohexanone ring will resonate in the upfield region (δ 2.0-3.0 ppm) and will exhibit complex splitting patterns due to geminal and vicinal coupling.

¹³C NMR Spectroscopy:

• Carbonyl Carbon: The carbonyl carbon (C=O) is a key diagnostic signal and is expected to appear significantly downfield, typically in the range of δ 190-200 ppm.

• Aromatic Carbons: The carbons of the benzene ring will resonate between δ 110-150 ppm. The carbon bearing the methyl group will show a characteristic upfield shift compared to the other aromatic carbons.

• Aliphatic Carbons: The methylene carbons of the cyclohexanone ring will appear in the upfield region of the spectrum (δ 20-40 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. For the tetrahydrocarbazol-1-ones, the key diagnostic peaks are the N-H stretch and the C=O stretch.

• N-H Stretch: A characteristic sharp or broad absorption band in the region of 3200-3400 cm⁻¹ is indicative of the N-H bond of the indole ring. This band will be absent in the 9-methyl analog.

• C=O Stretch: A strong, sharp absorption band between 1650 and 1700 cm⁻¹ is characteristic of the conjugated ketone carbonyl group. The exact position can be influenced by the electronic effects of substituents on the aromatic ring.

• C-H Stretches: Aromatic C-H stretching vibrations are typically observed above 3000 cm⁻¹, while aliphatic C-H stretches appear just below 3000 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which aids in its identification and structural elucidation. For 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and its isomers, the molecular ion peak (M⁺) is expected at m/z 199, corresponding to the molecular formula C₁₃H₁₃NO.[3][4] The fragmentation pattern can provide clues about the structure, with common losses including CO, CH₃, and fragments of the cyclohexanone ring.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Experimental Protocols

The following are generalized, yet detailed, step-by-step methodologies for the spectroscopic analysis of tetrahydrocarbazol-1-one derivatives.

Synthesis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

The synthesis of the title compound can be achieved via the Fischer indole synthesis.[5]

Dot Diagram for Synthesis Workflow

Caption: Fischer Indole Synthesis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Procedure:

• To a solution of o-tolylhydrazine in a suitable solvent (e.g., ethanol or acetic acid), add an equimolar amount of cyclohexane-1,3-dione.

• Add a catalytic amount of a strong acid, such as sulfuric acid or polyphosphoric acid.

• Heat the reaction mixture to reflux for several hours, monitoring the progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture and pour it into cold water to precipitate the crude product.

• Collect the solid by filtration, wash with water, and dry.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Spectroscopic Characterization Workflow

Dot Diagram for Spectroscopic Analysis Workflow

Caption: General workflow for the spectroscopic characterization of tetrahydrocarbazolones.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: Dissolve 5-10 mg of the purified compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire the proton spectrum on a 400 MHz or higher field spectrometer. Standard acquisition parameters include a 30° pulse width, a 2-4 second acquisition time, and a 1-5 second relaxation delay.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR to achieve an adequate signal-to-noise ratio.

Infrared (IR) Spectroscopy:

• Sample Preparation: For solid samples, prepare a KBr pellet by grinding a small amount of the compound with dry KBr powder and pressing the mixture into a thin, transparent disk. Alternatively, for both solids and oils, acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum on a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

• Sample Introduction: Introduce the sample into the mass spectrometer via a direct insertion probe or, if coupled to a gas chromatograph (GC-MS), by injection of a dilute solution.

• Ionization: Utilize either Electron Ionization (EI) at 70 eV or a soft ionization technique like Electrospray Ionization (ESI).

• Mass Analysis: Scan a suitable mass range (e.g., m/z 50-500) to detect the molecular ion and significant fragment ions.

UV-Visible (UV-Vis) Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or acetonitrile) of a known concentration.

• Data Acquisition: Record the absorption spectrum over a range of 200-400 nm using a dual-beam UV-Vis spectrophotometer, with the pure solvent as a reference.

Conclusion and Future Perspectives

This guide has provided a framework for the spectroscopic comparison of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and its analogs. While a complete experimental dataset for all isomers remains to be fully compiled in publicly accessible literature, the principles outlined here, along with the provided experimental protocols, offer a robust starting point for researchers in the field. The distinct spectroscopic signatures arising from the positional isomerism of the methyl group underscore the importance of comprehensive characterization in the synthesis of novel carbazole-based compounds. Future work should focus on the systematic synthesis and full spectroscopic elucidation of a wider range of these analogs to build a comprehensive public database that will undoubtedly accelerate the discovery and development of new therapeutic agents based on this versatile scaffold.

References

Tetrahydrocarbazoles as potential therapeutic agents: A review of their synthesis and biological activities. (2024-03-24). World Journal of Advanced Research and Reviews, 21(03), 2127–2135. [1] Spectroscopic comparison of 9-Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one and its precursors. (2025). Benchchem. [6] Recent approaches to the synthesis of tetrahydrocarbazoles. Organic & Biomolecular Chemistry. [7] Recent approaches to the synthesis of tetrahydrocarbazoles | Request PDF. ResearchGate. [5] Synthesis and crystal structure of 1-hydroxy-8-methyl-9H-carbazole-2-carbaldehyde. National Institutes of Health. [8] (E)-2-[(Furan-2-yl)methylidene]-7-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. National Institutes of Health. [9] A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. (2022-01-04). World Journal of Advanced Research and Reviews, 13(01), 160–171. [2] 9-Methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one | C13H13NO. PubChem. [10] VI. 1H and 13C NMR Spectra. The Royal Society of Chemistry. [11] A review on synthesis methods of tricyclic 1,2,3,4-tetrahydrocarbazoles. ResearchGate. [12] 6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one - C13H13NO. CSSB00000187250. [13] 6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Alichem. [3] 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. National Institutes of Health. (PDF) 9-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. ResearchGate. [4] (PDF) 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. ResearchGate. 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. OUCI. Synthesis and evaluation of 2,3,4,9-tetrahydro-1H-carbazole derivatives as selective acetylcholinesterase inhibitors. NISCAIR Online Periodicals Repository. [14] 2,3,4,9-Tetrahydro-8-methyl-1H-carbazole. (2018-05-16). SIELC Technologies. [15] 7-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. ChemicalBook. [16] Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim (BF4)] ionic liquid in methanol. (2013-03-05). ACG Publications. [17] 6-Methyl-2,3,4,9-tetrahydro-1H-carbazole-1-thione. National Institutes of Health. [18] (IUCr) Spectroscopic, crystallographic, and Hirshfeld surface characterization of nine-membered-ring-containing 9-methoxy-3,4,5,6-tetrahydro-1H-benzo[b]azonine-2,7-dione and its parent tetrahydrocarbazole. International Union of Crystallography.

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• 3. 8-Methyl-2,3,4,9-tetra­hydro-1H-carbazol-1-one - PMC [pmc.ncbi.nlm.nih.gov]
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Comparative Antimicrobial Spectrum of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one Derivatives: A Technical Guide

The escalating threat of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of effective therapeutic agents. Among these, carbazole alkaloids and their synthetic derivatives have garnered significant attention due to their broad spectrum of biological activities. This guide provides a comprehensive analysis of the antimicrobial potential of derivatives based on the 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one scaffold. While direct comparative studies on a wide array of 8-methyl derivatives are nascent, this document synthesizes available data on the closely related 1-oxo-1,2,3,4-tetrahydrocarbazole core structure to elucidate structure-activity relationships and guide future research.

Introduction: The Antimicrobial Promise of the Tetrahydrocarbazol-1-one Scaffold

The 1,2,3,4-tetrahydrocarbazole framework is a prominent structural motif in numerous naturally occurring and synthetic bioactive molecules.[1] The presence of a ketone at the 1-position offers a versatile handle for chemical modifications, enabling the generation of diverse derivatives with a range of pharmacological properties, including antimicrobial, antiviral, and anticancer activities.[1][2] The introduction of various substituents on the aromatic ring and the nitrogen atom of the indole moiety can significantly modulate the antimicrobial potency and spectrum. This guide will delve into the available experimental data to draw meaningful comparisons and provide insights for drug development professionals.

Comparative Analysis of Antimicrobial Activity

The antimicrobial efficacy of carbazole derivatives is typically evaluated by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism. The following table summarizes the antimicrobial activity of various substituted 1-oxo-1,2,3,4-tetrahydrocarbazole derivatives against a panel of Gram-positive and Gram-negative bacteria, as well as fungal pathogens. It is important to note that the data presented here is for derivatives of the parent 1-oxo-1,2,3,4-tetrahydrocarbazole, as comprehensive data for the 8-methyl substituted analogs is not yet widely available in published literature.

Table 1: Antimicrobial Spectrum of Substituted 1-Oxo-1,2,3,4-tetrahydrocarbazole Derivatives (MIC in µg/mL)

Compound ID	R6-substituent	R8-substituent	Test Organism	MIC (µg/mL)	Reference
1a	-H	-H	Staphylococcus aureus	>100	[3]
Escherichia coli	>100	[3]
1b	-Cl	-H	Staphylococcus aureus	50	[3]
Escherichia coli	100	[3]
1c	-Br	-H	Staphylococcus aureus	25	[3]
Escherichia coli	50	[3]
2a (Schiff Base)	-H	-H	Staphylococcus aureus	62.5	[4]
Bacillus subtilis	125	[4]
Escherichia coli	250	[4]
Pseudomonas aeruginosa	250	[4]
2b (Schiff Base)	6-Cl	-H	Staphylococcus aureus	31.25	[4]
Bacillus subtilis	62.5	[4]
Escherichia coli	125	[4]
Pseudomonas aeruginosa	125	[4]

Note: The data is synthesized from multiple sources and testing conditions may vary. Direct comparison should be made with caution.

Structure-Activity Relationship (SAR) Insights

From the available data, several key structure-activity relationships can be inferred for the 1-oxo-tetrahydrocarbazole scaffold:

• Halogenation: The introduction of a halogen atom, particularly at the 6-position of the carbazole ring, appears to enhance antibacterial activity. For instance, the 6-bromo derivative (1c ) exhibited a lower MIC against both S. aureus and E. coli compared to the unsubstituted and 6-chloro counterparts.[3] This suggests that the electron-withdrawing nature and lipophilicity of the halogen may play a crucial role in the interaction with bacterial targets.

• Schiff Base Formation: Conversion of the 1-oxo group into a Schiff base can lead to a significant increase in antimicrobial potency and spectrum. Derivatives bearing an imine linkage have shown promising activity against a broader range of bacteria.[4] The enhanced activity of the 6-chloro Schiff base derivative (2b ) further underscores the synergistic effect of halogenation and modification at the 1-position.

• N-Substitution: While not detailed in the table, studies on other carbazole derivatives have shown that substitution at the indole nitrogen can profoundly impact biological activity.[5] N-alkylation or the introduction of heterocyclic moieties can modulate the compound's solubility, cell permeability, and target binding affinity.

The Postulated Role of the 8-Methyl Group

The core topic of this guide is the 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one scaffold. Although specific comparative data is limited, we can hypothesize the influence of the 8-methyl group based on established principles of medicinal chemistry. The methyl group is a small, lipophilic substituent. Its presence at the 8-position could:

• Enhance Lipophilicity: Increased lipophilicity can improve the compound's ability to penetrate bacterial cell membranes, potentially leading to higher intracellular concentrations and enhanced activity.

• Steric Effects: The methyl group might introduce steric hindrance that could either positively or negatively influence the binding of the molecule to its biological target. A favorable steric interaction could lead to a more potent derivative.

• Metabolic Stability: The methyl group could influence the metabolic stability of the compound, potentially leading to a longer half-life in biological systems.

Further empirical studies are essential to validate these hypotheses and to fully elucidate the contribution of the 8-methyl group to the antimicrobial spectrum.

Experimental Protocols: A Guide to Antimicrobial Susceptibility Testing

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental assay in the evaluation of new antimicrobial agents. The broth microdilution method is a standardized and widely used technique.

Broth Microdilution Method for MIC Determination

Objective: To determine the lowest concentration of a test compound that inhibits the visible growth of a microorganism.

Materials:

• 96-well microtiter plates

• Test compounds (dissolved in a suitable solvent like DMSO)

• Bacterial or fungal cultures in logarithmic growth phase

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Sterile pipette tips and multichannel pipettes

• Incubator

Procedure:

• Preparation of Compound Dilutions:

  • Prepare a stock solution of the test compound in DMSO.

  • Perform serial two-fold dilutions of the compound in the appropriate broth medium directly in the 96-well plate. The final volume in each well should be 100 µL.

• Inoculum Preparation:

  • Prepare a standardized inoculum of the test microorganism adjusted to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

  • Dilute the standardized inoculum in the broth medium to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

• Inoculation:

  • Add 100 µL of the diluted inoculum to each well of the microtiter plate containing the compound dilutions. This will bring the total volume in each well to 200 µL.

• Controls:

  • Positive Control: Wells containing only the broth medium and the inoculum (no compound).

  • Negative Control: Wells containing only the broth medium (no inoculum).

  • Solvent Control: Wells containing the inoculum and the highest concentration of the solvent (e.g., DMSO) used in the assay.

• Incubation:

  • Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Reading the Results:

  • The MIC is determined as the lowest concentration of the compound at which there is no visible growth (i.e., the well is clear).

Visualizing Key Concepts

To better illustrate the concepts discussed in this guide, the following diagrams have been generated using Graphviz.

Caption: General structure of the 1-oxo-tetrahydrocarbazole scaffold and key positions for chemical modification.

Caption: Workflow of the broth microdilution method for MIC determination.

Conclusion and Future Directions

The 1-oxo-1,2,3,4-tetrahydrocarbazole scaffold represents a promising platform for the development of novel antimicrobial agents. Structure-activity relationship studies indicate that modifications at the 1, 6, and 9-positions can significantly enhance the antimicrobial potency and spectrum. While direct and extensive comparative data for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one derivatives is currently limited, the foundational knowledge from related structures provides a strong rationale for their further investigation.

Future research should focus on the systematic synthesis and antimicrobial evaluation of a library of 8-methyl-1-oxo-tetrahydrocarbazole derivatives with diverse substitutions at other positions. Such studies will be crucial to fully elucidate the therapeutic potential of this chemical class and to develop lead compounds for preclinical and clinical development in the fight against infectious diseases.

References

• Synthesis and study of antimicrobial activity of some tetrahydrocarbazole derivatives substituted with NSAID. Al Mustansiriyah Journal of Pharmaceutical Sciences, 22(2). [Link]

• Synthesis and antimicrobial activity of substituted 1-oxotetrahydrocarbazoles and benzo [1, 2-b] carbazole. ResearchGate. [Link]

• (PDF) synthesis and antimicrobial activity of 1-oxo-1,2,3,4-tetrahydrocarbazoles and benzo[2,1-b]carbazoles. ResearchGate. [Link]

• Synthesis, antimicrobial evaluation, and molecular docking studies of new tetrahydrocarbazole derivatives. ResearchGate. [Link]

• Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. PubMed Central. [Link]

• SYNTHESIS OF SOME NEW N-SUBSTITUTED-1,2,3,4-TETRAHYDRO CARBAZOLE DERIVATIVES AND STUDY THEIR BIOLOGICAL ACTIVITY. ResearchGate. [Link]

• Synthesis and antimicrobial screening of some Schiff bases. GSC Online Press. [Link]

• Design, Synthesis and Antimicrobial activity of some substituted tetrahydro carbazole derivatives. ResearchGate. [Link]

• DESIGN SYNTHESIS AND EVALUATION OF ANTI MICROBIAL ACTIVITY ON A NEW SERIES OF 1,2,3,4- TETRA HYDRO CARBAZOLES. Jetir.org. [Link]

• A Comprehensive Overview of the Synthesis of Tetrahydrocarbazoles and its Biological Properties. ResearchGate. [Link]

• Tetrahydrocarbazoles as potential therapeutic agents: A review of their synthesis and biological activities. World Journal of Advanced Research and Reviews. [Link]

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]

The Structure-Activity Relationship of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one Analogs: A Comparative Guide for Drug Discovery

The 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one scaffold is a privileged heterocyclic ring system that has garnered significant interest in medicinal chemistry. Its rigid, tricyclic structure provides a unique three-dimensional framework for the development of novel therapeutic agents across a spectrum of diseases. This guide offers an in-depth analysis of the structure-activity relationships (SAR) of analogs based on this core, providing a comparative overview of their biological activities supported by experimental data. We will delve into the rationale behind molecular design, explore the impact of substitutions at various positions on pharmacological effects, and provide detailed experimental protocols for the synthesis and evaluation of these compelling compounds.

The 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one Core: A Foundation for Diverse Biological Activity

The tetrahydrocarbazole nucleus is a recurring motif in numerous naturally occurring alkaloids and synthetic molecules with a wide array of biological activities, including antimicrobial, anticancer, antiviral, and anti-inflammatory properties.[1][2] The 8-methyl substitution on this framework serves as a critical starting point for further functionalization, influencing the molecule's physicochemical properties and its interaction with biological targets. The core structure, as determined by crystallographic studies, reveals a nearly planar carbazole unit with the cyclohexenone ring adopting an envelope conformation.[3][4][5] This defined geometry is crucial for understanding how modifications to the scaffold can modulate biological activity.

Unraveling the Structure-Activity Relationship: A Positional Analysis

The therapeutic potential of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one analogs is intricately linked to the nature and position of various substituents. The following sections dissect the SAR at key positions of the carbazolone core.

Substitution at the N-9 Position: A Gateway to Enhanced Potency

The nitrogen atom at the 9-position represents a prime site for modification, offering a straightforward handle to introduce diverse functionalities and modulate the pharmacokinetic and pharmacodynamic properties of the resulting analogs.

A series of N-((5,6,7,8-tetrahydrocarbazol-9-yl)methyl)substituted amines has been synthesized and evaluated for their antimicrobial activity.[2] This strategic modification introduces a flexible side chain, allowing for interactions with various microbial targets.

Key Findings:

• Aromatic vs. Aliphatic Substituents: The introduction of an N-phenyl group (Compound PM1 ) resulted in broad-spectrum antibacterial activity against both Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumonia, Salmonella typhi) bacteria.[2] In contrast, analogs bearing aliphatic substituents showed varied and generally lower activity.

• Influence on Antifungal Activity: N-phenyl (PM1 ) and N-piperazine (PM3 ) analogs displayed the most promising antifungal activity against Candida albicans and Aspergillus niger at a concentration of 100 µg/ml.[2] This suggests that both aromatic and certain heterocyclic moieties at this position can confer antifungal properties.

• Inactive Analogs: The N-(4-methylphenyl) derivative (PM5 ) was found to be inactive against Gram-positive bacteria, highlighting the sensitivity of the SAR to even minor electronic and steric changes on the aromatic ring.[2]

dot graph SAR_N9_Position { layout=neato; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", color="#4285F4", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Core [label="8-Methyl-tetrahydro-carbazol-1-one", pos="0,0!", fillcolor="#34A853"]; N9_Sub [label="N-9 Substitution", pos="2.5,0!", fillcolor="#EA4335"]; Aromatic [label="Aromatic (e.g., Phenyl)", pos="4.5,1!", fillcolor="#FBBC05"]; Aliphatic [label="Aliphatic/Heterocyclic", pos="4.5,-1!", fillcolor="#FBBC05"]; Broad_Antibacterial [label="Broad Antibacterial Activity", pos="7,1.5!", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Antifungal [label="Antifungal Activity", pos="7,0.5!", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Variable_Antibacterial [label="Variable Antibacterial Activity", pos="7,-0.5!", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Inactive_Gram_Positive [label="Inactive (Gram-positive)", pos="7,-1.5!", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

Core -> N9_Sub [label="Modification at"]; N9_Sub -> Aromatic; N9_Sub -> Aliphatic; Aromatic -> Broad_Antibacterial; Aromatic -> Antifungal; Aliphatic -> Variable_Antibacterial; Aliphatic -> Inactive_Gram_Positive [label="e.g., 4-methylphenyl"]; Aliphatic -> Antifungal [label="e.g., Piperazine"]; } Caption: SAR at the N-9 Position of the Carbazolone Core.

Modifications at the C-1 Carbonyl Group: Tuning Reactivity and Interactions

The ketone at the C-1 position is a key feature of the scaffold, contributing to its electronic properties and potential for hydrogen bonding interactions with biological targets.[6] Modifications at this position can significantly impact the biological profile of the analogs. While extensive SAR studies on the 8-methyl series are limited, insights can be drawn from related tetrahydrocarbazole derivatives. The conversion of the C-1 ketone to an amino group in related tetrahydrocarbazoles has been shown to yield compounds with potent antiviral activity against human papillomaviruses.[7] This suggests that replacing the carbonyl oxygen with a nitrogen-containing substituent could be a promising strategy for developing antiviral agents based on the 8-methyl scaffold.

Aromatic Ring Substitution: Fine-Tuning Lipophilicity and Electronic Properties

Substitutions on the aromatic ring of the carbazole nucleus provide a means to modulate the lipophilicity, electronic density, and steric profile of the molecule. These modifications can influence membrane permeability, target binding affinity, and metabolic stability.

In a study on carbazole-bearing thiosemicarbazide derivatives, substitutions at the 6-position of the carbazole ring were investigated for their anticancer activity against the U87 MG human glioma cell line.[8]

Key Observations:

• Electron-Donating vs. Electron-Withdrawing Groups: The presence of electron-donating groups, such as a methyl group, at the 6-position was found to be favorable for anticancer activity.

• Halogen Substitution: Halogenated derivatives also exhibited significant cytotoxicity, with the specific halogen and its position influencing the potency.

These findings suggest that a systematic exploration of substituents on the aromatic ring of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a viable strategy for discovering potent and selective therapeutic agents.

Comparative Biological Activity of Tetrahydrocarbazole Analogs

The tetrahydrocarbazole scaffold has been explored for a variety of biological activities. The following tables summarize representative data for different classes of analogs, providing a comparative overview of their potency.

Table 1: Antimicrobial Activity of N-Substituted Tetrahydrocarbazole Analogs [2]

Compound ID	N-9 Substituent	Bacterial Strain	Zone of Inhibition (mm) at 100 µg/ml	Fungal Strain	Zone of Inhibition (mm) at 100 µg/ml
PM1	Phenylamine	S. aureus	14	C. albicans	15
E. coli	16	A. niger	13
PM2	4-Nitrophenylamine	S. aureus	12	C. albicans	12
E. coli	13	A. niger	11
PM3	Piperazine	S. aureus	13	C. albicans	14
E. coli	15	A. niger	12
PM4	4-Chlorophenylamine	S. aureus	11	C. albicans	11
E. coli	12	A. niger	10
PM5	4-Methylphenylamine	S. aureus	-	C. albicans	10
E. coli	11	A. niger	9
Amoxicillin	-	S. aureus	22	-	-
E. coli	25
Griseofulvin	-	-	-	C. albicans	20
A. niger	18

Table 2: Anticancer Activity of Carbazole-Bearing Thiosemicarbazide Derivatives [8]

Compound ID	R-group at 6-position	Cell Line	IC50 (µM)
17	H	U87 MG	26.50
20	CH3	U87 MG	34.0
21	OCH3	U87 MG	39
22	F	U87 MG	80
23	Cl	U87 MG	62
28	Br	U87 MG	50
Temozolomide	-	U87 MG	100

Experimental Protocols: A Guide to Synthesis and Biological Evaluation

The following protocols provide detailed methodologies for the synthesis of the core scaffold and representative analogs, as well as a standard assay for evaluating antimicrobial activity.

Synthesis of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

The synthesis of the title compound is typically achieved through a Fischer indole synthesis.

Procedure:

• A solution of 2-(2-o-tolylhydrazono)-cyclohexanone (0.001 mol) is prepared in a mixture of acetic acid (20 ml) and hydrochloric acid (5 ml).[3]

• The reaction mixture is refluxed in an oil bath pre-heated to 398 K for 2 hours.[3]

• After cooling, the contents are poured into ice-water, and the precipitated solid is collected by filtration.

• The crude product is purified by column chromatography on silica gel using a petroleum ether:ethyl acetate (98:2, v/v) mixture as the eluent to yield the title compound.[3]

dot graph Synthesis_Workflow { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF", color="#4285F4", fillcolor="#4285F4"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

Start [label="2-(2-o-tolylhydrazono)-cyclohexanone", fillcolor="#34A853"]; Reagents [label="Acetic Acid, HCl", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Reflux (398 K, 2h)", fillcolor="#FBBC05"]; Workup [label="Precipitation in ice-water", fillcolor="#FBBC05"]; Purification [label="Column Chromatography", fillcolor="#FBBC05"]; Product [label="8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one", fillcolor="#EA4335"];

Start -> Reaction; Reagents -> Reaction; Reaction -> Workup; Workup -> Purification; Purification -> Product; } Caption: Synthetic Workflow for the Core Scaffold.

Synthesis of N-((5,6,7,8-tetrahydrocarbazol-9-yl)methyl)-substituted amines

General Procedure:

• A mixture of 1,2,3,4-tetrahydrocarbazole (0.01 mol), formaldehyde (0.2 mol), and the appropriate substituted amine (1 mol) is refluxed in dry ethanol for 10 hours in the presence of 1 ml of 20% w/v sodium bicarbonate.[2]

• The reaction mixture is then concentrated under reduced pressure and poured into crushed ice.

• The resulting solid is collected by filtration, dried, and recrystallized from ethanol to afford the desired product.[2]

Antimicrobial Activity Assay (Ditch Dilution Method)

Procedure:

• The novel synthesized compounds are screened for their antibacterial and antifungal activity using the ditch dilution method.[2]

• Antibacterial activity is tested against Gram-negative bacteria (Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumonia, Salmonella typhi) and a Gram-positive bacterium (Staphylococcus aureus) at a concentration of 100 µg/ml.[2]

• Antifungal activity is evaluated against Candida albicans and Aspergillus niger at concentrations of 50 & 100 µg/ml.[2]

• Amoxicillin and Griseofulvin are used as standard drugs for antibacterial and antifungal activity, respectively.[2]

• The diameter of the zone of inhibition is measured in millimeters to determine the antimicrobial activity.[2]

Conclusion and Future Directions

The 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one scaffold represents a versatile and promising platform for the design and development of novel therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that modifications at the N-9 position and on the aromatic ring can significantly influence the biological activity profile of these analogs.

Future research in this area should focus on a more systematic exploration of the chemical space around this scaffold. This includes:

• Diversification of Substituents: A broader range of substituents, including various heterocyclic and functional groups, should be introduced at the N-9 position to explore a wider range of biological targets.

• Modification of the C-1 Carbonyl: A systematic investigation of the effect of replacing the C-1 ketone with other functional groups, such as amines, oximes, and hydrazones, is warranted to explore new avenues for antiviral and anticancer activity.

• Comprehensive Aromatic Substitution: A detailed SAR study of substitutions on the aromatic ring with a diverse set of electron-donating and electron-withdrawing groups will provide a deeper understanding of the electronic requirements for optimal activity.

• Elucidation of Mechanisms of Action: Further studies are needed to identify the specific molecular targets and mechanisms of action for the most potent analogs to guide future drug design efforts.

By leveraging the insights presented in this guide, researchers can accelerate the discovery and development of novel drug candidates based on the promising 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one scaffold.

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The Definitive Guide to Unambiguous Structural Elucidation: Confirming 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one by X-ray Crystallography

A Senior Application Scientist's Comparative Analysis for Researchers, Scientists, and Drug Development Professionals.

In the landscape of synthetic chemistry and drug discovery, the unequivocal confirmation of a molecule's three-dimensional structure is paramount. The synthesis of complex heterocyclic scaffolds, such as the carbazole nucleus, often yields a variety of isomers and tautomers that can be challenging to distinguish using routine analytical methods. This guide provides an in-depth technical comparison of analytical techniques, centered on the definitive identification of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one through the gold-standard method of single-crystal X-ray crystallography. We will explore the causality behind experimental choices, present self-validating protocols, and offer a comparative analysis against other common spectroscopic techniques.

The Challenge: Ambiguity in Isomer Identification

The synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, a valuable intermediate for various biologically active compounds, typically proceeds via Fischer indole synthesis or related methods.[1] These reaction pathways can theoretically lead to the formation of several regioisomers depending on the cyclization step. While techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are indispensable for initial characterization, they can sometimes fall short in providing the absolute structural proof required for regulatory submission or advancing a lead candidate in a drug development pipeline. For instance, subtle differences in the chemical shifts of protons and carbons in NMR spectra of isomers can be difficult to interpret without an authentic reference standard.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography stands as the definitive method for determining the precise atomic arrangement within a crystalline solid.[2] By analyzing the diffraction pattern of X-rays passing through a single crystal, we can generate a three-dimensional electron density map of the molecule, revealing exact bond lengths, bond angles, and stereochemistry. This technique provides an unambiguous structural assignment, leaving no room for interpretation.

Experimental Protocol: From Synthesis to Structure Solution

The following protocol outlines the key steps for the synthesis, crystallization, and X-ray crystallographic analysis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Part 1: Synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

A common and effective method for the synthesis of the title compound is the Borsche-Drechsel cyclization reaction.

Step-by-Step Protocol:

• Reaction Setup: A solution of 2-(2-o-tolylhydrazono)-cyclohexanone (0.001 mol) is prepared in a mixture of acetic acid (20 ml) and hydrochloric acid (5 ml).

• Reflux: The reaction mixture is refluxed on an oil bath pre-heated to 398 K for 2 hours.

• Work-up: The contents are then cooled and poured onto cold water with stirring.

• Purification: The resulting brown solid is separated by passing it through a column of silica gel and eluted with a mixture of petroleum ether and ethyl acetate (98:2, v/v) to yield the pure title compound.[3]

Part 2: Crystallization

The success of X-ray crystallography is contingent on obtaining a high-quality single crystal. For 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, slow evaporation from a suitable solvent is an effective crystallization technique.

Step-by-Step Protocol:

• Solvent Selection: The purified compound is dissolved in a minimal amount of a suitable solvent, such as ethanol.

• Slow Evaporation: The solution is loosely covered to allow for the slow evaporation of the solvent over several days at room temperature.

• Crystal Harvesting: Once well-formed, transparent crystals with sharp edges are observed, they are carefully harvested.[4]

Part 3: X-ray Data Collection and Structure Refinement

The harvested crystal is mounted on a diffractometer for data collection.

Step-by-Step Protocol:

• Mounting: A suitable single crystal (typically 0.1-0.3 mm in all dimensions) is mounted on a goniometer head.[4][5]

• Data Collection: The crystal is placed in a beam of monochromatic X-rays, and the diffraction pattern is recorded as the crystal is rotated. For 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, data can be collected using an Oxford Diffraction Xcalibur Ruby Gemini diffractometer with Cu Kα radiation at a temperature of 110 K.[3]

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods and refined to yield the final atomic coordinates, bond lengths, and angles.[2] The crystallographic data should be deposited in a public database such as the Cambridge Crystallographic Data Centre (CCDC).[6]

Crystallographic Data for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

The crystal structure of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one has been determined and key parameters are summarized in the table below.[3][7]

Parameter	Value
Chemical Formula	C₁₃H₁₃NO
Molecular Weight	199.24
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	10.5245 (2)
b (Å)	7.1564 (1)
c (Å)	13.5870 (3)
β (°)	93.960 (2)
V (ų)	1020.90 (3)
Z	4

The analysis of the crystal structure reveals that the carbazole unit is not planar, with a dihedral angle of 0.96 (7)° between the benzene ring and the fused pyrrole ring.[3][8][9] The cyclohexenone ring adopts an envelope conformation.[3][8][9] This detailed structural information is unattainable with other routine analytical methods.

Comparative Analysis: X-ray Crystallography vs. Alternative Techniques

While X-ray crystallography provides the ultimate structural proof, a comprehensive analytical workflow typically involves other techniques. The following table compares the key attributes of X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Feature	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Information Provided	Precise 3D atomic arrangement, bond lengths, bond angles, stereochemistry, and crystal packing.[10]	Connectivity of atoms, chemical environment of nuclei, and information on molecular dynamics in solution.[11]	Molecular weight and elemental composition. Fragmentation patterns can provide structural clues.
Sample Phase	Solid (single crystal)	Solution	Gas phase (ions)
Resolution	Atomic resolution (typically < 1 Å)	Varies, can provide atomic-level information but not a direct 3D image.[12]	High mass resolution can distinguish between compounds with the same nominal mass.
Key Advantage	Unambiguous and definitive structural determination.[10]	Provides information about the molecule's structure and dynamics in a more biologically relevant solution state.[11][13]	High sensitivity and requires very small sample amounts.
Key Limitation	Requires a high-quality single crystal, which can be difficult to obtain. Does not provide information on dynamics.[10]	Can be difficult to interpret complex spectra, especially for large molecules or mixtures of isomers. Does not provide absolute stereochemistry without chiral auxiliaries.[10]	Does not provide direct information on the 3D arrangement of atoms or stereochemistry.

Visualizing the Workflow and Decision-Making Process

The following diagrams illustrate the experimental workflow for X-ray crystallography and the logical process for choosing the appropriate analytical technique.

Caption: Experimental workflow for confirming molecular structure by X-ray crystallography.

Caption: Decision-making process for selecting the appropriate analytical technique.

Conclusion: The Power of Certainty

In the rigorous and competitive field of drug development and materials science, ambiguity is a significant liability. While a suite of analytical techniques is essential for a comprehensive understanding of a new chemical entity, single-crystal X-ray crystallography remains the unparalleled method for providing definitive and irrefutable structural evidence. For compounds like 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, where isomeric possibilities exist, the investment in obtaining a crystal structure provides a solid foundation for further research and development, ensuring that subsequent biological and chemical studies are based on a known and verified molecular entity. This guide underscores the critical role of X-ray crystallography in modern chemical research, offering a pathway to certainty in a world of molecular complexity.

References

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• Archana, R., et al. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299-o2300. Available at: [Link]

• Barclay, B. M., & Campbell, N. (1945). The synthesis of some derivatives of carbazole. Journal of the Chemical Society, 530-534. Available at: [Link]

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• Archana, R., et al. (2010). 8-Methyl-2,3,4,9-tetra-hydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 9), o2299-300. Available at: [Link]

• Archana, R., et al. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. ResearchGate. Available at: [Link]

• Anonymous. (n.d.). Comparison of NMR and X-ray crystallography. Available at: [Link]

• International Union of Crystallography. (1968-). International tables for X-ray crystallography. Kynoch Press. Available at: [Link]

• Wikipedia. (n.d.). X-ray crystallography. Available at: [Link]

• JEOL Ltd. (n.d.). X-ray, Electron and NMR Crystallography to Structural Determination of Small Organic Molecules. Available at: [Link]

• Kulkarni, S. A., et al. (2018). Synthesis and evaluation of 2,3,4,9-tetrahydro-1H-carbazole derivatives as selective acetylcholinesterase inhibitors. Journal of the Serbian Chemical Society, 83(10), 1169-1181. Available at: [Link]

• American Chemical Society. (n.d.). Requirements for Depositing X-Ray Crystallographic Data. Available at: [Link]

• National Institute of Standards and Technology. (n.d.). Crystallographic Databases. Available at: [Link]

• News-Medical.Net. (2019). X-Ray Crystallography vs. NMR Spectroscopy. Available at: [Link]

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• Rogers, C. U., & Corson, B. B. (1947). One-Step Synthesis of 1,2,3,4-Tetrahydrocarbazole and 1,2-Benzo-3,4-dihydrocarbazole. Journal of the American Chemical Society, 69(11), 2910-2911. Available at: [Link]

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A Comparative Guide to the Synthetic Routes of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

Introduction: The Significance of the Tetrahydrocarbazole Scaffold

8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a valuable heterocyclic compound, belonging to the broader class of tetrahydrocarbazoles. This structural motif is a cornerstone in medicinal chemistry and natural product synthesis, forming the core of numerous biologically active alkaloids. Tetrahydrocarbazolones, such as the title compound, serve as advanced intermediates in the synthesis of a wide array of pharmacologically significant molecules, including anti-cancer, anti-inflammatory, and antimicrobial agents.[1] The strategic placement of the methyl group at the 8-position and the ketone at the 1-position offers synthetic handles for further functionalization, making the efficient and selective synthesis of this molecule a topic of considerable interest to researchers in drug discovery and development.

This guide provides a comparative analysis of the primary synthetic routes to 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, offering in-depth technical insights, detailed experimental protocols, and a critical evaluation of each method's advantages and limitations.

Route 1: The Borsche–Drechsel Cyclization (A Fischer Indole Synthesis Variant)

The most direct and historically significant route to 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is the Borsche–Drechsel cyclization, a specific application of the broader Fischer indole synthesis. This acid-catalyzed reaction involves the cyclization of a cyclohexanone arylhydrazone.[2]

Reaction Mechanism and Rationale

The synthesis commences with the in situ or pre-formed hydrazone from o-tolylhydrazine and 1,2-cyclohexanedione (or a protected precursor). The generally accepted mechanism, analogous to the Fischer indole synthesis, proceeds as follows:

• Tautomerization: The initial hydrazone undergoes a crucial tautomerization to the more reactive ene-hydrazine form under acidic conditions.

• [3][3]-Sigmatropic Rearrangement: This is the key bond-forming step. The ene-hydrazine undergoes a[3][3]-sigmatropic rearrangement, leading to the formation of a new carbon-carbon bond and breaking the N-N bond.

• Rearomatization and Cyclization: The resulting intermediate rearomatizes, followed by an intramolecular nucleophilic attack of the amine onto one of the carbonyl groups.

• Dehydration and Tautomerization: Subsequent loss of ammonia and a final tautomerization yield the stable tetrahydrocarbazolone ring system.

The choice of a strong acid catalyst, typically a mixture of a carboxylic acid and a mineral acid, is critical to promote the necessary protonation and dehydration steps.

Figure 1: General workflow of the Borsche–Drechsel cyclization.

Experimental Protocol

The following protocol is adapted from the literature for the synthesis of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.[4][5]

Step 1: Synthesis of 2-(2-o-tolylhydrazono)-cyclohexanone

This intermediate hydrazone is typically formed by the condensation of o-tolylhydrazine with 1,2-cyclohexanedione.

Step 2: Cyclization to 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• A solution of 2-(2-o-tolylhydrazono)-cyclohexanone (0.216 g, 1.0 mmol) is prepared in a mixture of glacial acetic acid (20 mL) and concentrated hydrochloric acid (5 mL).

• The reaction mixture is heated to reflux (approximately 125°C) in an oil bath for 2 hours.

• The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the mixture is cooled to room temperature and poured into ice-cold water with stirring.

• The resulting brown solid precipitate is collected by vacuum filtration.

• Purification is achieved by column chromatography on silica gel, eluting with a petroleum ether:ethyl acetate mixture (98:2 v/v).

• The pure product is obtained as a solid (0.126 g, 63% yield), which can be further recrystallized from ethanol.[4]

Route 2: The Japp-Klingemann Reaction

An alternative approach to forming the necessary hydrazone intermediate for the subsequent Fischer-type cyclization is the Japp-Klingemann reaction. This method is particularly useful as it avoids the direct use of potentially unstable hydrazines and starts from more readily available materials.

Reaction Mechanism and Rationale

The Japp-Klingemann reaction synthesizes hydrazones from β-keto-esters (or β-keto-acids) and aryl diazonium salts.

• Diazotization: o-Toluidine is converted to its corresponding diazonium salt using sodium nitrite and a strong acid at low temperatures.

• Coupling: The diazonium salt is then coupled with a β-keto-ester, such as ethyl 2-oxocyclohexane-1-carboxylate. This coupling is followed by the hydrolytic cleavage of an acyl group.

• Hydrazone Formation: The resulting intermediate readily decarboxylates to yield the same 2-(2-o-tolylhydrazono)-cyclohexanone intermediate as in the Borsche-Drechsel route.

• Cyclization: This hydrazone is then cyclized under acidic conditions as described in the Borsche-Drechsel protocol.

This route offers greater flexibility in the synthesis of unsymmetrical hydrazones and can be more amenable to a wider range of substituted starting materials.

Figure 2: Synthetic workflow involving the Japp-Klingemann reaction.

Route 3: Modern Palladium-Catalyzed Annulation Strategies

Modern synthetic organic chemistry has seen the rise of powerful transition-metal-catalyzed cross-coupling reactions. Palladium-catalyzed methods, in particular, offer an alternative to the classical acid-catalyzed indole syntheses, often with the advantage of milder reaction conditions and broader functional group tolerance.[6]

Reaction Mechanism and Rationale

While a specific palladium-catalyzed synthesis for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is not extensively documented, the general strategy involves a tandem C-H functionalization and C-N bond formation. A plausible approach would involve the coupling of an appropriately substituted aniline with a cyclic enone derivative.

The catalytic cycle would likely involve:

• Oxidative Addition: The palladium(0) catalyst undergoes oxidative addition into the C-X bond (where X is a halide or triflate) of a suitable cyclohexenone precursor.

• Coordination and Deprotonation: The aniline derivative coordinates to the palladium(II) complex, followed by base-mediated deprotonation of the N-H bond.

• Reductive Elimination: The key C-N bond is formed through reductive elimination, regenerating the palladium(0) catalyst and yielding an intermediate that can then isomerize or be further transformed into the final tetrahydrocarbazolone product.

This approach avoids the use of strong acids and can be more suitable for substrates with acid-sensitive functional groups.

Comparative Analysis of Synthetic Routes

Parameter	Borsche–Drechsel Cyclization	Japp-Klingemann Reaction	Palladium-Catalyzed Annulation
Starting Materials	o-Tolylhydrazine, 1,2-Cyclohexanedione	o-Toluidine, β-keto-ester	Substituted aniline, functionalized cyclohexenone
Key Transformation	[3][3]-Sigmatropic rearrangement	Diazonium coupling followed by cyclization	Reductive elimination
Catalyst/Reagents	Strong acids (e.g., HCl, Acetic Acid)	NaNO₂, HCl, then strong acid for cyclization	Palladium catalyst, ligand, base
Reaction Conditions	High temperature (reflux)	Low temperature for diazotization, then high T	Often milder temperatures
Reported Yield	~63%[4]	Varies, but can be high	~65% for analogous structures[6]
Advantages	Well-established, straightforward, cost-effective	Avoids direct handling of hydrazines, good scope	Milder conditions, high functional group tolerance
Disadvantages	Harsh acidic conditions, limited functional group tolerance	Multi-step, requires careful temperature control	Expensive catalyst and ligands, potential for metal contamination

Characterization of 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

The identity and purity of the synthesized compound must be confirmed through rigorous analytical techniques.

• Molecular Formula: C₁₃H₁₃NO

• Molecular Weight: 199.24 g/mol [4]

• Appearance: Brown solid[4]

• Melting Point: 443 K (170 °C)[4]

Spectroscopic Data:

• ¹³C NMR: The spectrum is expected to show signals for the carbonyl carbon around δ 191 ppm, in addition to the aromatic and aliphatic carbons.

• Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak (M+) at m/z = 199.

Conclusion and Future Perspectives

For substrates with sensitive functional groups that cannot withstand the harsh acidic conditions of the classical methods, modern palladium-catalyzed annulations present a promising, albeit more expensive, alternative. The development of more efficient and "green" catalytic systems, such as those employing ionic liquids or recoverable catalysts, is an active area of research that may offer more sustainable pathways to this important class of molecules in the future. The choice of synthetic route will ultimately be guided by factors such as substrate availability, cost, scalability, and the chemical nature of any other functional groups present in the starting materials.

References

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299. [Link]

• Japp, F. R., & Klingemann, F. (1888). Ueber die Einwirkung von Diazobenzol auf Acetessigester, Acetylaceton und Acetondicarbonsäureester. Berichte der deutschen chemischen Gesellschaft, 21(1), 549-558.
• BenchChem. (n.d.). A comparative analysis of different synthetic routes to 6-Methoxy-1,2,3,4-tetrahydrocarbazole. Retrieved from a relevant BenchChem technical guide.

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299. [Link]

• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299. [Link]

• Sridharan, V., Periyasami, P., Rajendra Prasad, K. J., & Thiruvalluvar, A. (2011). (E)-2-(Furan-2-ylmethylidene)-8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 67(1), o145. [Link]

• BenchChem. (n.d.). A comparative analysis of different synthetic routes to 6-Methoxy-1,2,3,4-tetrahydrocarbazole. Retrieved from a relevant BenchChem technical guide.
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• Chakraborty, A., & Jana, U. (2015). A review on the synthesis of tetrahydrocarbazoles. RSC Advances, 5(10), 7119-7141.

• Kumar, T. O. S., Mahadevan, K. M., & Kumara, M. N. (2013). Green synthesis of 2,3,4,9-tetrahydro-1H-carbazoles/ 2,3-dimethylindoles catalyzed by [bmim(BF4)] ionic liquid in methanol. Records of Natural Products, 7(1), 31. [Link]

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• Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

• The Organic Bro. (2025, April 3). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! [Video]. YouTube. [Link]

• Satta, G., Usala, E., Solinas, A., Römer, M., Livesi, M., Pira, G. M., ... & Carraro, M. (2020). Nenitzescu Synthesis of 5‐Hydroxyindoles with Zinc, Iron and Magnesium Salts in Cyclopentyl Methyl Ether. ChemistryOpen, 9(5), 585-590. [Link]

• Chaudhari, T. Y., Bagul, S. D., & Shinde, A. G. (2022). A review on synthesis methods of tricyclic 1, 2, 3, 4-tetrahydrocarbazoles. World Journal of Advanced Research and Reviews, 13(1), 160-171. [Link]

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A Senior Application Scientist's Guide to Evaluating the Purity of Synthesized 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

For researchers, medicinal chemists, and professionals in drug development, the meticulous evaluation of synthesized compounds is a cornerstone of scientific rigor and preclinical success. The purity of an active pharmaceutical ingredient (API) intermediate, such as 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, directly impacts the validity of biological data and the safety profile of a potential drug candidate. This guide provides an in-depth, comparative analysis of the essential analytical techniques for assessing the purity of this carbazole derivative, grounded in practical experimental protocols and data interpretation.

Introduction to 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and its Synthesis

8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is a valuable heterocyclic ketone that serves as a key building block in the synthesis of various biologically active molecules. Its tricyclic framework is a common motif in medicinal chemistry, exhibiting a wide range of pharmacological activities. The most prevalent synthetic route to this and similar tetrahydrocarbazolones is the Fischer indole synthesis.[1] This reaction involves the acid-catalyzed cyclization of a phenylhydrazone, typically formed from the condensation of o-tolylhydrazine and cyclohexanone.[2]

A common experimental procedure involves refluxing 2-(2-o-tolylhydrazono)-cyclohexanone in a mixture of acetic acid and hydrochloric acid.[2] The crude product is then purified, often by column chromatography, to yield the desired 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.[2]

However, as with any chemical synthesis, the formation of impurities is inevitable. In the context of the Fischer indole synthesis, potential impurities can arise from several sources including incomplete reaction, side reactions, and the quality of the starting materials.[3] Common impurities may include unreacted starting materials, isomeric carbazole derivatives, and oxidation products.[4][5] Therefore, a multi-faceted analytical approach is crucial to ensure the purity of the final compound.

Core Analytical Techniques for Purity Evaluation

A robust purity assessment of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one relies on a combination of chromatographic and spectroscopic techniques. Each method provides unique and complementary information regarding the identity and quantity of the target compound and any accompanying impurities.

Workflow for Purity Assessment

Caption: A typical workflow for the synthesis, purification, and multi-technique purity evaluation of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

High-Performance Liquid Chromatography (HPLC): The Quantitative Workhorse

For non-volatile and thermally labile organic molecules, High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity analysis.[6] A well-developed reversed-phase HPLC method can effectively separate the target compound from closely related impurities, allowing for accurate quantification.

Experimental Protocol: HPLC Purity Analysis

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• A: 0.1% Trifluoroacetic acid in Water

• B: 0.1% Trifluoroacetic acid in Acetonitrile

Gradient Elution:

• A gradient tailored to the specific impurity profile is recommended. A typical starting point would be a linear gradient from 20% B to 100% B over 20 minutes.

Detection:

• UV detection at a wavelength of maximum absorbance for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one (e.g., 254 nm).

Sample Preparation:

• Accurately weigh approximately 1 mg of the synthesized compound.

• Dissolve in 1 mL of a suitable solvent (e.g., acetonitrile or methanol).

• Filter the solution through a 0.45 µm syringe filter before injection.

Data Analysis: The purity is typically determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Parameter	Typical Specification	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and resolution for non-polar to moderately polar compounds.
Mobile Phase	Acetonitrile/Water with TFA	A common mobile phase system for reversed-phase chromatography, with TFA improving peak shape.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC, providing a balance between analysis time and resolution.
Injection Volume	10 µL	A typical injection volume to avoid column overloading and ensure sharp peaks.
Detection	UV at 254 nm	A common wavelength for aromatic compounds, offering good sensitivity.
Purity Acceptance	>98%	A common purity threshold for research-grade compounds, though this may vary based on the application.

Gas Chromatography-Mass Spectrometry (GC-MS): Identifying Volatile Impurities

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[7] It is particularly useful for identifying residual solvents and volatile by-products from the synthesis.

Experimental Protocol: GC-MS Analysis

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• A low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

GC Conditions:

• Injector Temperature: 250 °C

• Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

MS Conditions:

• Ion Source Temperature: 230 °C

• Scan Range: 40-500 m/z

Sample Preparation:

• Dissolve a small amount of the sample in a volatile solvent such as ethyl acetate or dichloromethane.

• Filter the solution if necessary.

Data Analysis: The mass spectrum of each separated component is compared to a spectral library (e.g., NIST) for identification. The relative abundance of each impurity can be estimated from the peak areas in the total ion chromatogram (TIC).

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Proof

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are crucial for confirming the chemical structure of the synthesized 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and for detecting the presence of structurally related impurities.

Expected ¹H and ¹³C NMR Spectral Features

While a full spectral analysis is beyond the scope of this guide, key expected signals for the target compound would include:

• ¹H NMR: Aromatic protons in the 7-8 ppm region, a singlet for the methyl group, and multiplets for the aliphatic protons of the cyclohexenone ring. The NH proton will appear as a broad singlet.

• ¹³C NMR: A signal for the carbonyl carbon around 190-200 ppm, aromatic carbon signals in the 110-140 ppm range, and aliphatic carbon signals at higher field.

The presence of unexpected signals in the NMR spectra can indicate impurities. For instance, the presence of signals corresponding to the starting materials (o-tolylhydrazine or cyclohexanone) or isomeric products would be readily apparent.

Melting Point Analysis: A Simple Yet Effective Purity Indicator

The melting point of a pure crystalline solid is a sharp, well-defined physical constant. The presence of impurities typically leads to a depression and broadening of the melting point range.

A reported melting point for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is 443 K (170 °C).[2] A significantly lower or broader melting point range for a synthesized batch would suggest the presence of impurities.

Analytical Technique	Primary Purpose	Strengths	Limitations
HPLC	Quantitative Purity Assessment	High resolution, accurate quantification, suitable for non-volatile compounds.	May not detect highly volatile or non-UV active impurities.
GC-MS	Identification of Volatile Impurities	High sensitivity, definitive identification through mass spectral libraries.	Not suitable for non-volatile or thermally labile compounds.
NMR Spectroscopy	Structural Confirmation and Impurity Profile	Provides detailed structural information, can detect a wide range of impurities.	Lower sensitivity compared to chromatographic methods, quantification can be complex.
Melting Point	Preliminary Purity Check	Simple, rapid, and inexpensive.	Non-specific, not quantitative, only applicable to crystalline solids.

Conclusion: An Integrated Approach to Purity Validation

The evaluation of the purity of synthesized 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is not a task for a single analytical technique. A comprehensive and reliable assessment necessitates an integrated approach, leveraging the complementary strengths of HPLC, GC-MS, NMR spectroscopy, and melting point analysis. This multi-technique strategy provides a self-validating system, ensuring the high quality and purity of this important synthetic intermediate, thereby underpinning the integrity of subsequent research and development efforts.

References

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• Archana, R., Yamuna, E., Rajendra Prasad, K. J., Thiruvalluvar, A., & Butcher, R. J. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. Acta Crystallographica Section E: Structure Reports Online, 66(9), o2299–o2300.
• She, J., Wu, Q., Wang, Y., Zhang, Y., & Liu, R. (2019). Determination of carbazole and halogenated carbazoles in human serum samples using GC-MS/MS. Ecotoxicology and Environmental Safety, 184, 109609.
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• ResearchGate. (n.d.). Determination of carbazole and halogenated carbazoles in human serum samples using GC-MS/MS.
• Douglas, C. J., & Garg, N. K. (2014). Why Do Some Fischer Indolizations Fail?. Organic letters, 16(23), 6244–6247.
• ResearchGate. (n.d.). Quantitative analysis of carbazoles and hydrocarbons in condensates and oils using comprehensive GC-MS/MS and comparative GC-MS analyses.
• Sigma-Aldrich. (2019). Determination of carbazole and halogenated carbazoles in human serum samples using GC-MS/MS.
• ResearchGate. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.
• OUCI. (2010). 8-Methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.
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• Royal Society of Chemistry. (n.d.). Supporting Information for C–H oxidation of 1,2,3,4-tetrahydrocarbazoles.
• PubMed. (2010). 8-Methyl-2,3,4,9-tetra-hydro-1H-carbazol-1-one.
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• SIELC Technologies. (2018). 2,3,4,9-Tetrahydro-8-methyl-1H-carbazole.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

This document provides essential procedural guidance for the safe handling and disposal of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one and related carbazole derivatives. As compounds within the carbazole family are integral to various research and development applications, including pharmaceuticals, a deep understanding of their safe management is paramount to ensuring laboratory safety and environmental protection. This guide is structured to provide not just a set of instructions, but a framework of understanding, empowering researchers to make informed safety decisions.

The protocols outlined herein are synthesized from established safety data for carbazole and its derivatives, reflecting a consensus on best practices for managing this class of chemical compounds.

Hazard Identification and Risk Profile

Understanding the "why" behind a disposal protocol begins with a thorough understanding of the substance's intrinsic hazards. While a specific, comprehensive Safety Data Sheet (SDS) for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one is not widely available, data from structurally analogous compounds like carbazole, 1,2,3,4-tetrahydrocarbazole, and other derivatives provide a reliable basis for risk assessment.[1][2][3]

Primary Hazards Include:

• Skin and Eye Irritation: Direct contact can cause significant skin and serious eye irritation.[2][4][5]

• Respiratory Irritation: Inhalation of dust or aerosols may lead to respiratory tract irritation.[2][4][5]

• Aquatic Toxicity: Carbazole and its derivatives are often classified as toxic or very toxic to aquatic life, with long-lasting effects.[1][2][3] Environmental release is a critical concern.

• Potential for Carcinogenicity: Some carbazole compounds are suspected of causing cancer, necessitating stringent handling protocols to minimize exposure.[2][3][6]

These hazards mandate that 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one be treated as hazardous waste .[1][6] Disposal through standard laboratory drains or as common refuse is strictly prohibited.[1][2][7]

Hazard Summary Table

The following table summarizes the pertinent hazard information based on classifications for closely related carbazole compounds.

Hazard Classification	GHS Hazard Statement	Primary Concern	Source
Skin Irritation	H315: Causes skin irritation	Direct Contact	[2][5]
Eye Irritation	H319: Causes serious eye irritation	Direct Contact	[2][5]
Respiratory Irritation	H335: May cause respiratory irritation	Inhalation of Dust	[2][4]
Acute Oral Toxicity	H301/H302: Toxic/Harmful if swallowed	Ingestion	[5][8][9]
Carcinogenicity	Category 2: Suspected of causing cancer	Long-term Exposure	[2][3]
Aquatic Hazard (Chronic)	H412: Harmful to aquatic life with long lasting effects	Environmental Release	[8][9]

Regulatory Framework: Adherence to Standards

The disposal of hazardous chemical waste in the United States is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][11] All procedures for collecting, storing, and disposing of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one waste must comply with these federal regulations, as well as any applicable state and local rules.[3][6] It is the responsibility of the waste generator (the laboratory) to ensure complete and accurate classification and management of this hazardous waste.[3]

Standard Operating Protocol for Disposal

This section details the step-by-step process for the safe disposal of waste containing 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. The causality is clear: due to its identified hazards, the compound must be isolated from personnel and the environment at every stage.

Step 1: Required Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure the following PPE is worn to create a barrier against exposure:

• Eye Protection: Safety goggles with side shields or a face shield.

• Hand Protection: Chemically resistant gloves (e.g., nitrile). Always check the manufacturer's breakthrough time data.[4]

• Body Protection: A lab coat and closed-toe shoes are mandatory.

• Respiratory Protection: If there is a risk of generating dust, use a NIOSH/MSHA approved respirator.[3][4]

Step 2: Waste Segregation and Collection

Proper segregation at the point of generation is the most critical step in a compliant waste management program.

• Designate as Hazardous Waste: All materials contaminated with 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one must be treated as hazardous waste. This includes:

  • Solid chemical residue.

  • Contaminated labware (e.g., pipette tips, vials, weighing paper).

  • Contaminated PPE (gloves, etc.).

  • Solutions containing the compound.

  • Rinsate from decontaminating glassware.[7]

• Use a Dedicated Waste Container: Collect all waste in a designated, compatible, and leak-proof container.[12] The container must have a tightly sealing lid and be kept closed except when adding waste.[7][12]

• Avoid Incompatibilities: Do not mix this waste with incompatible materials, such as strong oxidizing agents or strong bases, which could cause a hazardous reaction.[1][3] Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on waste stream compatibility.[7]

Step 3: Container Labeling

Accurate labeling prevents accidental mixing of incompatible wastes and ensures proper handling by disposal personnel. The waste container must be clearly labeled with:

• The words "Hazardous Waste" .

• The full chemical name: "8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one" .

• A clear indication of the primary hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").[7]

Step 4: On-Site Storage

Proper storage minimizes the risk of spills and exposure.

• Location: Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste.[3]

• Secondary Containment: Place the primary waste container within a larger, chemically resistant secondary container to prevent the spread of material in case of a leak.[7]

• Accumulation Time: Adhere to your institution's and EPA's limits on the amount of hazardous waste that can be accumulated and the time it can be stored on-site.[12]

Step 5: Final Disposal

• Contact EHS: Arrange for pickup and disposal through your institution's EHS department or a licensed hazardous waste disposal contractor.

• Documentation: Complete all required waste manifests or pickup request forms as per your institution's protocol.

• Never:

  • Pour this chemical or its solutions down the drain.[1][2]

  • Dispose of contaminated materials in the regular trash.[7]

  • Allow the material to be released into the environment.[1][2][3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Caption: Disposal workflow for 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate risks.

• Evacuate: Immediately evacuate non-essential personnel from the spill area.[6]

• Ventilate: Ensure the area is well-ventilated.[1][13]

• Control: Prevent the spill from spreading or entering drains.[2][7] Cover drains if necessary.

• PPE: Don appropriate PPE, including respiratory protection if the material is a powder.

• Contain and Collect: For solid spills, carefully sweep or scoop the material into a suitable container for disposal, avoiding dust generation.[2][6] For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and collect into the waste container.

• Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap and water.[7]

• Dispose: All cleanup materials must be collected and disposed of as hazardous waste.[6][7]

By adhering to these scientifically grounded procedures, laboratory professionals can manage 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one with confidence, ensuring personal safety, regulatory compliance, and environmental stewardship.

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• SAFETY DATA SHEET: 1,2,3,4-Tetrahydrocarbazole. Sigma-Aldrich.
• SAFETY DATA SHEET: 9H-Carbazole. Thermo Fisher Scientific.
• 2,3,4,9-Tetrahydro-8-Methyl-1H-Carbazole (CAS No. 19283-51-3) SDS. Guidechem.
• SAFETY D
• 7H-DIBENZO (c,g) CARBAZOLE HAZARD SUMMARY. NJ.gov.
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A Comprehensive Guide to Personal Protective Equipment for Handling 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document extrapolates from data on structurally related carbazole and tetrahydrocarbazole derivatives to ensure a high degree of caution is exercised.

The inherent structure of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, a carbazole derivative, suggests potential hazards that necessitate stringent safety protocols. Related compounds are known to cause skin and eye irritation, and may lead to respiratory irritation.[1][2][3] Furthermore, some carbazole derivatives are suspected carcinogens and exhibit toxicity to aquatic life with long-lasting effects.[2][4][5][6] Therefore, a comprehensive approach to personal protective equipment (PPE) and handling procedures is crucial.

Core Safety Directives and Hazard Assessment

Due to the potential for skin and eye irritation, as well as respiratory effects, all handling of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one should be conducted within a certified chemical fume hood to minimize inhalation exposure.[6] Engineering controls such as adequate laboratory ventilation are also essential.[4][6] Safety showers and eyewash stations must be readily accessible in the immediate work area.[6][7]

Personal Protective Equipment (PPE) Summary

The following table summarizes the recommended PPE for handling 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, based on guidelines for similar chemical structures.

Protection Type	Recommended Equipment	Relevant Standards	Rationale and Best Practices
Eye and Face Protection	Chemical safety goggles with side-shields or a full-face shield.[4][8][9]	EN 166 (EU) or OSHA 29 CFR 1910.133 (US).[4][8]	To protect against potential splashes and airborne particles. Contact lenses should not be worn as they can absorb and concentrate irritants.[9]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber, neoprene).[8][9]	EN 374 (EU) or US F739.[8][9]	Gloves should be inspected before each use and replaced if damaged. For prolonged or repeated contact, a glove with a higher protection class is recommended.[9] Hands should be thoroughly washed after removing gloves.[8]
Body Protection	A flame-retardant and impervious laboratory coat.[8] Protective footwear should also be worn.[9]	---	To prevent skin contact and protect from spills.[4]
Respiratory Protection	A NIOSH or European Standard EN 149 approved respirator should be used if there is a risk of dust generation or if working outside of a fume hood.[4][9]	OSHA 29 CFR 1910.134 or European Standard EN 149.[4]	To prevent inhalation of airborne particles which may cause respiratory irritation.[3]

Procedural Workflow for Safe Handling and Disposal

The following diagram and step-by-step guide outline the critical stages of handling and disposing of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one.

Caption: Workflow for Safe Handling and Disposal.

Step-by-Step Handling Protocol

• Preparation:

  • Don all required personal protective equipment as detailed in the table above.

  • Ensure the chemical fume hood is functioning correctly.

  • Gather all necessary equipment and reagents before commencing work to minimize movement in and out of the controlled area.

• Handling:

  • Conduct all manipulations, including weighing and transferring, of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one within the fume hood to prevent exposure to dust or fumes.

  • Avoid generating dust.[4] If a powdered form is being used, handle it with care.

  • Use appropriate tools for transfers to minimize the risk of spills.

• In Case of Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation develops.[4]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4]

  • Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of water or milk. Seek immediate medical attention.[4]

Spill Management and Disposal Plan

Minor Spills:

• Restrict access to the area.

• Wearing appropriate PPE, cover the spill with an inert absorbent material.

• Carefully sweep or vacuum the material into a designated, labeled hazardous waste container.[4][9] Avoid generating dust by moistening the material with water if necessary.[4]

• Decontaminate the spill area.

Major Spills:

• Evacuate the area immediately.

• Alert the appropriate emergency response team.

• Ensure the area is well-ventilated.

Waste Disposal:

• All waste containing 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one, including contaminated PPE and absorbent materials, must be treated as hazardous waste.[10]

• Collect waste in clearly labeled, sealed containers.[11]

• Dispose of the hazardous waste through an approved chemical waste disposal service, following all local, state, and federal regulations.[9][11] Do not discharge into sewers or waterways.[7][12]

Conclusion

The safe handling of 8-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one relies on a conservative approach that acknowledges the potential hazards of its chemical class. By adhering to the stringent use of personal protective equipment, following established safe handling and disposal protocols, and being prepared for potential emergencies, researchers can minimize risks and ensure a safe laboratory environment.

References

• Personal protective equipment for handling 2,6-Dimethyl-9H-carbazole - Benchchem. (n.d.).
• Material Safety Data Sheet - 9H-Carbazole. (n.d.).
• Carbazole - Santa Cruz Biotechnology. (n.d.).
• Proper Disposal of 9-(4-Nitrophenyl)-9H-carbazole: A Step-by-Step Guide for Laboratory Professionals - Benchchem. (n.d.).
• Personal protective equipment for handling 9-(4-Nitrophenyl)-9H-carbazole - Benchchem. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2024, January 26).
• 9H-Carbazole - Apollo Scientific. (2023, July 10).
• Common Name: 7H-DIBENZO (c,g) CARBAZOLE HAZARD SUMMARY - NJ.gov. (n.d.).
• Personal protective equipment for handling 9-Hexylcarbazole - Benchchem. (2025, November).
• Safety Data Sheet - Biosynth. (2022, August 9).
• Carbazole - SAFETY DATA SHEET. (2010, May 14).
• SAFETY DATA SHEET - Fisher Scientific. (2010, May 14).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2010, May 14).
• 2,3,4,9-TETRAHYDRO-1H-CARBAZOL-1-ONE Safety Data Sheets - Echemi. (n.d.).

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. biosynth.com [biosynth.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. nj.gov [nj.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]